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Foundational

An In-depth Technical Guide to Ruthenium Acetate: Chemical Formula, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals Ruthenium acetate (B1210297) complexes represent a versatile class of coordination compounds with significant applications in catalysis and medicinal chemis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Ruthenium acetate (B1210297) complexes represent a versatile class of coordination compounds with significant applications in catalysis and medicinal chemistry. Their rich structural diversity, stemming from ruthenium's variable oxidation states and coordination geometries, allows for the fine-tuning of their chemical and physical properties. This guide provides a comprehensive overview of the most prominent ruthenium acetate compounds, detailing their chemical formulas, structures, synthesis, and key applications.

Chemical Formula and Structure of Ruthenium Acetate Complexes

The term "ruthenium acetate" can refer to several distinct chemical entities, each with a unique structure and chemical formula. The most well-characterized of these are the trinuclear oxo-centered complex and the dinuclear paddlewheel complex.

Basic Ruthenium(III) Acetate: A Trinuclear Oxo-Centered Complex

Commonly referred to as basic ruthenium acetate, this compound is a trinuclear cluster with a central oxygen atom. The cation has the general formula [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺ . A representative and well-studied example is the tetrafluoroborate (B81430) salt, [Ru₃O(O₂CCH₃)₆(H₂O)₃]BF₄.

The core of this complex features three ruthenium(III) centers arranged in an equilateral triangle around a central triply bridging oxo ligand. Each pair of ruthenium atoms is bridged by two acetate ligands. The coordination sphere of each ruthenium atom is completed by a terminal water molecule, resulting in an octahedral geometry for each metal center. This robust structure is analogous to similar basic acetate complexes of iron and chromium.

// Nodes Ru1 [label="Ru", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ru2 [label="Ru", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ru3 [label="Ru", fillcolor="#4285F4", fontcolor="#FFFFFF"]; O_center [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=diamond, width=0.4, height=0.4];

H2O1 [label="H₂O", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded, width=0.6, height=0.3]; H2O2 [label="H₂O", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded, width=0.6, height=0.3]; H2O3 [label="H₂O", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded, width=0.6, height=0.3];

// Acetate Bridges Ac1 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac2 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac3 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac4 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac5 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac6 [label="OAc", shape=plaintext, fontcolor="#5F6368"];

// Edges Ru1 -> O_center; Ru2 -> O_center; Ru3 -> O_center;

Ru1 -> H2O1; Ru2 -> H2O2; Ru3 -> H2O3;

Ru1 -> Ac1 [dir=none]; Ac1 -> Ru2 [dir=none];

Ru1 -> Ac2 [dir=none]; Ac2 -> Ru2 [dir=none];

Ru2 -> Ac3 [dir=none]; Ac3 -> Ru3 [dir=none];

Ru2 -> Ac4 [dir=none]; Ac4 -> Ru3 [dir=none];

Ru3 -> Ac5 [dir=none]; Ac5 -> Ru1 [dir=none];

Ru3 -> Ac6 [dir=none]; Ac6 -> Ru1 [dir=none];

// Positioning {rank=same; Ru1; Ru3;} Ru2 -> O_center [style=invis]; } END_DOT

Basic Ruthenium(III) Acetate Cation
Diruthenium Tetraacetate Chloride: A Coordination Polymer

This mixed-valence Ru(II,III) compound is a coordination polymer with the formula {[Ru₂(O₂CCH₃)₄]Cl}ₙ . It possesses a characteristic "Chinese lantern" or paddlewheel structure for the [Ru₂(O₂CCH₃)₄]⁺ core unit.[1] In this core, two ruthenium atoms are bridged by four acetate ligands. The relatively short Ru-Ru distance of approximately 228 pm is indicative of a significant metal-metal bond with a fractional bond order of 2.5.[1] These dinuclear units are then linked into a polymeric chain by bridging chloride ions that occupy the axial positions of the diruthenium core.

// Nodes for the diruthenium units unit1 [label="[Ru₂(OAc)₄]⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"]; unit2 [label="[Ru₂(OAc)₄]⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"]; unit3 [label="[Ru₂(OAc)₄]⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Nodes for the chloride bridges cl1 [label="Cl⁻", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF", width=0.4]; cl2 [label="Cl⁻", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF", width=0.4];

// Edges to represent the polymeric chain unit1 -> cl1; cl1 -> unit2; unit2 -> cl2; cl2 -> unit3; } END_DOT

Diruthenium Tetraacetate Chloride Polymer

Quantitative Structural and Spectroscopic Data

The precise structural and spectroscopic characteristics of ruthenium acetate complexes are crucial for understanding their reactivity and potential applications. Below is a summary of key quantitative data for the two primary forms of ruthenium acetate.

ParameterBasic Ruthenium(III) Acetate ([Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺)Diruthenium Tetraacetate Chloride ({[Ru₂(O₂CCH₃)₄]Cl}ₙ)
Chemical Formula C₁₂H₂₄O₁₆Ru₃⁺(C₈H₁₂ClO₈Ru₂)ₙ
Molecular Weight 741.53 g/mol (cation only)473.77 g/mol (monomer unit)
Oxidation State of Ru +3+2, +3 (mixed-valence)
Ru-Ru Distance ~3.3 Å (non-bonding)~228 pm[1]
Coordination Geometry Octahedral at each Ru centerDistorted octahedral at each Ru center
¹H NMR (ppm) Paramagnetically shifted and broadened signalsParamagnetically shifted and broadened signals
IR (cm⁻¹) ν(COO⁻) asymmetric and symmetric stretches, ν(Ru-O)ν(COO⁻) asymmetric and symmetric stretches, ν(Ru-O), ν(Ru-Cl)

Experimental Protocols

The synthesis of these ruthenium acetate complexes requires careful control of reaction conditions to achieve the desired products.

Synthesis of Basic Ruthenium(III) Acetate, [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺

Principle: This synthesis involves the reaction of a ruthenium(III) precursor with an excess of acetate in an acetic acid medium. The presence of a base facilitates the formation of the oxo-centered trinuclear cluster.

Detailed Protocol:

  • Reactant Preparation: Dissolve ruthenium(III) chloride hydrate (B1144303) (RuCl₃·xH₂O) in a mixture of glacial acetic acid and acetic anhydride.

  • Addition of Base: Add sodium acetate (NaOAc) to the solution. The acetate acts as both a ligand and a base.

  • Reflux: Heat the mixture to reflux for several hours. The color of the solution will typically change, indicating the formation of the complex.

  • Isolation: Cool the reaction mixture to room temperature. The product may precipitate upon cooling or after the addition of a non-polar solvent.

  • Purification: Collect the solid product by filtration, wash with a suitable solvent (e.g., diethyl ether) to remove any unreacted starting materials and byproducts, and dry under vacuum.

  • Characterization: The identity and purity of the product should be confirmed by techniques such as Infrared (IR) spectroscopy, and elemental analysis.

Synthesis of Diruthenium Tetraacetate Chloride, {[Ru₂(O₂CCH₃)₄]Cl}ₙ

Principle: This synthesis involves the reduction of a ruthenium(III) precursor in the presence of acetic acid, which serves as both the solvent and the source of the acetate ligands.

Detailed Protocol:

  • Reactant Preparation: Suspend ruthenium(III) chloride hydrate (RuCl₃·xH₂O) in glacial acetic acid.

  • Reduction: While stirring, introduce a reducing agent. Common reducing agents for this synthesis include hydrogen gas or an alcohol.

  • Reflux: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon). The reaction progress can be monitored by the change in color of the solution to red-brown.[1]

  • Crystallization: Upon completion of the reaction, cool the mixture slowly to allow for the crystallization of the product.

  • Isolation and Purification: Collect the crystalline product by filtration, wash with a small amount of cold acetic acid and then with a non-polar solvent like diethyl ether. Dry the product under vacuum.

  • Characterization: Confirm the structure and purity of the polymeric complex using IR spectroscopy, elemental analysis, and X-ray powder diffraction.

Applications in Catalysis and Drug Development

Ruthenium acetate complexes are highly valued for their catalytic activity and have emerged as promising candidates in the development of novel therapeutics.

Catalysis: Transfer Hydrogenation

Ruthenium complexes, including those derived from ruthenium acetate, are efficient catalysts for transfer hydrogenation reactions. This process involves the transfer of hydrogen from a donor molecule (e.g., isopropanol) to an acceptor molecule (e.g., a ketone) to yield the corresponding alcohol.

Catalytic Cycle for Ketone Reduction:

The proposed mechanism for ruthenium-catalyzed transfer hydrogenation often involves an outer-sphere mechanism.

// Nodes Ru_precatalyst [label="Ru Precatalyst", fillcolor="#FBBC05"]; Active_Ru_H [label="Active Ru-Hydride Species", fillcolor="#34A853", fontcolor="#FFFFFF"]; Transition_State [label="Six-membered Transition State\n(Ru-H, Donor-H, Ketone)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product_Release [label="Product Release\n(Alcohol + Ru Catalyst)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Ru_precatalyst -> Active_Ru_H [label="Activation with H-donor\n(e.g., isopropanol)"]; Active_Ru_H -> Transition_State [label="Coordination of Ketone"]; Transition_State -> Product_Release [label="Hydride and Proton Transfer"]; Product_Release -> Active_Ru_H [label="Regeneration of Catalyst"]; } END_DOT

Ruthenium-Catalyzed Transfer Hydrogenation
Drug Development: Anticancer Agents

Ruthenium-based compounds are being extensively investigated as alternatives to platinum-based anticancer drugs due to their potential for lower toxicity and different mechanisms of action.[2][3] Ruthenium complexes can exist in multiple oxidation states, and it is proposed that the less reactive Ru(III) state can be reduced to the more active Ru(II) state within the hypoxic environment of tumors.[3]

Proposed Mechanism of Anticancer Action:

The anticancer activity of ruthenium complexes is believed to be multifactorial.

// Nodes Ru_prodrug [label="Ru(III) Prodrug (in bloodstream)", fillcolor="#FBBC05"]; Activation [label="Reduction to Ru(II) in Tumor Environment", fillcolor="#4285F4", fontcolor="#FFFFFF"]; DNA_binding [label="DNA Binding and Adduct Formation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Induction of Apoptosis", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Other_targets [label="Interaction with Proteins (e.g., albumin, transferrin)", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Ru_prodrug -> Activation; Activation -> DNA_binding; DNA_binding -> Apoptosis; Activation -> Other_targets [style=dashed]; Other_targets -> Apoptosis [style=dashed]; } END_DOT

Anticancer Action of Ruthenium Complexes

The primary proposed mechanisms include:

  • DNA Binding: Similar to cisplatin, ruthenium complexes can bind to DNA, forming adducts that disrupt DNA replication and transcription, ultimately leading to apoptosis.[4]

  • Protein Interaction: Ruthenium compounds can bind to proteins such as albumin and transferrin, which may facilitate their transport and cellular uptake.[2]

  • Generation of Reactive Oxygen Species (ROS): Some ruthenium complexes can generate ROS, leading to oxidative stress and cell death.[2]

This in-depth guide provides a foundational understanding of the key chemical and structural features of ruthenium acetate complexes, along with their synthesis and significant applications. Further research into the nuanced reactivity and biological interactions of these versatile compounds will undoubtedly continue to expand their utility in both industrial and therapeutic settings.

References

Exploratory

An In-depth Technical Guide to Ruthenium (III) Acetate for Researchers, Scientists, and Drug Development Professionals

Abstract This technical guide provides a comprehensive overview of the physical and chemical properties of ruthenium (III) acetate (B1210297), with a particular focus on its common trinuclear form, basic ruthenium (III)...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of ruthenium (III) acetate (B1210297), with a particular focus on its common trinuclear form, basic ruthenium (III) acetate. The document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the synthesis, characterization, and potential applications of this compound. This guide includes a summary of its quantitative properties, detailed experimental protocols for its synthesis, and a discussion of its relevance in catalysis and cancer therapy, supported by visualizations of key processes.

Introduction

Ruthenium (III) acetate, a coordination complex of ruthenium, is a compound of significant interest due to its versatile applications in catalysis and its potential as a therapeutic agent. While often referred to by the simple formula Ru(OOCCH₃)₃, the most well-characterized and stable form is a trinuclear oxo-centered complex, commonly known as basic ruthenium acetate. This guide will primarily focus on this trinuclear species, [Ru₃O(OOCCH₃)₆(H₂O)₃]⁺, while acknowledging the existence of other forms.

The unique electronic and structural properties of ruthenium complexes make them promising candidates for various chemical transformations and as alternatives to platinum-based anticancer drugs. Understanding the fundamental physical and chemical characteristics of ruthenium (III) acetate is crucial for harnessing its full potential in these fields.

Physical Properties

Ruthenium (III) acetate is typically a forest green, air-stable solid. Its physical properties are summarized in the table below. It is important to note that the properties can vary slightly depending on the specific salt and degree of hydration.

PropertyValueReferences
Common Name Basic Ruthenium Acetate
Systematic Name Hexa(acetato)-μ-oxotris(aqua)triruthenium(III) acetate
CAS Number 55466-76-7 (for the trinuclear cation)
Molecular Formula [Ru₃O(OOCCH₃)₆(H₂O)₃]⁺
Appearance Forest green solid
Solubility Soluble in alcohols, moderately soluble in water. Insoluble in nonpolar solvents.
Decomposition Decomposes upon heating to form ruthenium oxide.

Chemical Properties and Reactivity

Basic ruthenium (III) acetate exhibits reactivity centered around the substitution of its coordinated water molecules and the redox chemistry of the ruthenium centers.

  • Ligand Substitution: The three coordinated water molecules can be replaced by other ligands, such as triphenylphosphine (B44618) and pyridine. This reactivity allows for the synthesis of a variety of derivatives with tailored properties.

  • Redox Chemistry: The ruthenium centers in the trinuclear cluster can undergo reduction, leading to mixed-valence species. This property is central to its catalytic activity and may play a role in its biological effects.

  • Catalytic Activity: Ruthenium acetate is utilized as a catalyst in various organic reactions, including hydrogenations, oxidations, and carbon-carbon bond-forming reactions.

Experimental Protocols

Synthesis of Basic Ruthenium (III) Acetate

Two common methods for the synthesis of basic ruthenium (III) acetate are presented below.

Method 1: From Ruthenium (III) Chloride

This method involves the reaction of ruthenium (III) chloride with sodium acetate in acetic acid.

  • Materials:

    • Ruthenium (III) chloride hydrate (B1144303) (RuCl₃·xH₂O)

    • Sodium acetate

    • Glacial acetic acid

  • Procedure:

    • A mixture of ruthenium (III) chloride hydrate and an excess of sodium acetate is heated in glacial acetic acid.

    • The solution is typically refluxed for a period of time to ensure complete reaction.

    • Upon cooling, the product may precipitate or the solvent can be removed under reduced pressure to yield the crude product.

    • Purification can be achieved by recrystallization from a suitable solvent, such as ethanol.

Method 2: From Ruthenium (IV) Oxide

This patented method describes a high-yield synthesis from ruthenium (IV) oxide using a reducing agent.

  • Materials:

  • Procedure:

    • Ruthenium (IV) oxide is suspended in aqueous acetic acid.

    • A stoichiometric amount of a hydrazine reductant is added to reduce Ru(IV) to Ru(III).

    • The mixture is then heated, typically at reflux, for an extended period (8-24 hours) to complete the formation of the trinuclear complex.

    • The resulting solution can be filtered to remove any unreacted starting material, and the product can be isolated by concentration or precipitation.

Synthesis_Method_1 RuCl3 RuCl₃·xH₂O Mixture Reaction Mixture RuCl3->Mixture NaOAc Sodium Acetate NaOAc->Mixture HOAc Glacial Acetic Acid HOAc->Mixture Reflux Heat / Reflux Mixture->Reflux Cooling Cooling Reflux->Cooling CrudeProduct Crude Product Cooling->CrudeProduct Purification Recrystallization (e.g., from Ethanol) CrudeProduct->Purification FinalProduct [Ru₃O(OOCCH₃)₆(H₂O)₃]OAc Purification->FinalProduct

Caption: Synthesis of Basic Ru(III) Acetate from RuCl₃.

Synthesis_Method_2 RuO2 RuO₂ Suspension Suspension RuO2->Suspension AqHOAc Aqueous Acetic Acid AqHOAc->Suspension Hydrazine Hydrazine (reductant) Reduction Reduction (Ru(IV) → Ru(III)) Hydrazine->Reduction Suspension->Reduction Reflux Heat / Reflux (8-24 h) Reduction->Reflux Filtration Filtration Reflux->Filtration Solution Product in Solution Filtration->Solution Isolation Isolation (Concentration / Precipitation) Solution->Isolation FinalProduct [Ru₃O(OOCCH₃)₆(H₂O)₃]OAc Isolation->FinalProduct

Caption: Synthesis of Basic Ru(III) Acetate from RuO₂.

Spectroscopic and Structural Characterization

Detailed spectroscopic and structural data for the basic trinuclear ruthenium (III) acetate are not extensively reported in the literature, with many studies focusing on derivatives. However, based on the available information for related compounds, the following characterization data can be expected.

TechniqueExpected Observations
¹H NMR Due to the paramagnetic nature of Ru(III), NMR signals are expected to be broad. The acetate methyl protons would likely appear as a broad singlet. The coordinated water protons may be observable, but could also be broad and exchange with solvent protons.
¹³C NMR Similar to ¹H NMR, the signals for the acetate methyl and carbonyl carbons are expected to be broad.
FTIR Characteristic strong asymmetric and symmetric stretching vibrations of the carboxylate groups (COO⁻) are expected in the regions of ~1580-1650 cm⁻¹ and ~1400-1450 cm⁻¹, respectively. A broad band corresponding to the O-H stretching of coordinated water molecules would be present around 3400 cm⁻¹.
UV-Vis The electronic spectrum is expected to show bands in the visible and ultraviolet regions, corresponding to d-d transitions of the Ru(III) centers and charge transfer bands.
X-ray Crystallography The structure consists of a central oxygen atom bonded to three ruthenium atoms, forming a trigonal planar Ru₃O core. Each pair of ruthenium atoms is bridged by two acetate ligands. Each ruthenium atom is also coordinated to a terminal water molecule, completing an octahedral coordination geometry around each metal center.[1]

Applications in Drug Development

Ruthenium complexes are a promising class of compounds in the development of new anticancer agents, offering potential advantages over traditional platinum-based drugs, such as reduced toxicity and a different mechanism of action.[2]

Mechanism of Action

While the precise mechanism of action for basic ruthenium (III) acetate is not fully elucidated, the anticancer activity of Ru(III) complexes is generally attributed to a combination of factors:

  • Interaction with Biomolecules: Ruthenium complexes can bind to DNA and proteins, interfering with their normal functions and leading to cell death.[3]

  • Induction of Apoptosis: Many ruthenium compounds have been shown to induce programmed cell death (apoptosis) in cancer cells.

  • Modulation of Cellular Signaling Pathways: Ruthenium complexes can affect various signaling pathways that are critical for cancer cell survival and proliferation.

Key Signaling Pathways

Research on various ruthenium complexes has implicated their involvement in several key cancer-related signaling pathways:

  • PI3K/AKT Pathway: Some ruthenium complexes have been shown to down-regulate the PI3K/AKT signaling pathway, which is often overactive in cancer and promotes cell survival and growth.[4][5]

  • p53 Signaling: The tumor suppressor protein p53 plays a crucial role in preventing cancer formation. Certain ruthenium compounds can modulate p53 activity, leading to cell cycle arrest and apoptosis.

  • ER Stress Pathway: The endoplasmic reticulum (ER) is involved in protein folding. Disruption of ER function by ruthenium complexes can induce ER stress, which can trigger apoptosis in cancer cells.

  • AhR/ROS/ATR Pathway: Recent studies have shown that some ruthenium drugs can induce reactive oxygen species (ROS) and activate the ATR/CHK1 pathway via the aryl hydrocarbon receptor (AhR), leading to apoptosis in specific cancer cell types.

Anticancer_Mechanism cluster_cellular_effects Cellular Effects cluster_signaling_pathways Signaling Pathway Modulation RuComplex Ruthenium (III) Acetate ROS ↑ Reactive Oxygen Species (ROS) RuComplex->ROS DNA_Interaction Interaction with DNA RuComplex->DNA_Interaction Protein_Interaction Interaction with Proteins RuComplex->Protein_Interaction PI3K_AKT ↓ PI3K/AKT Pathway RuComplex->PI3K_AKT AhR_ATR ↑ AhR/ATR Pathway ROS->AhR_ATR p53 ↑ p53 Activity DNA_Interaction->p53 ER_Stress ↑ ER Stress Protein_Interaction->ER_Stress Apoptosis Apoptosis PI3K_AKT->Apoptosis p53->Apoptosis ER_Stress->Apoptosis AhR_ATR->Apoptosis

Caption: Generalized Anticancer Mechanism of Ru(III) Complexes.

Conclusion

Ruthenium (III) acetate, particularly in its basic trinuclear form, is a compound with significant potential in both catalysis and medicine. Its well-defined structure and versatile reactivity make it an attractive platform for the design of new catalysts and therapeutic agents. While further research is needed to fully elucidate its specific biological mechanisms of action, the existing body of knowledge on ruthenium complexes provides a strong foundation for future investigations. This technical guide serves as a valuable resource for researchers and professionals seeking to explore the properties and applications of this fascinating compound.

References

Foundational

Synthesis of Basic Ruthenium Acetate from Ruthenium Trichloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis of basic ruthenium acetate (B1210297), a key precursor in the development of novel r...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of basic ruthenium acetate (B1210297), a key precursor in the development of novel ruthenium-based therapeutics and catalysts. Two primary synthetic routes commencing from ruthenium trichloride (B1173362) (RuCl₃) are detailed, offering researchers flexibility based on available resources and desired product purity. This document outlines detailed experimental protocols, presents quantitative data in a comparative format, and includes visualizations of the chemical pathways and experimental workflows.

Introduction to Basic Ruthenium Acetate

Basic ruthenium acetate, formally known as hexa(acetato)-μ₃-oxo-triaqua-triruthenium(III) acetate, [Ru₃O(OAc)₆(H₂O)₃]OAc, is a coordination complex featuring a trinuclear ruthenium core.[1] The three ruthenium atoms are bridged by an oxygen atom and six acetate ligands. This compound is a valuable starting material in inorganic and organometallic chemistry, particularly for the synthesis of new ruthenium complexes with potential applications in catalysis and medicinal chemistry. Its distinctive green color and solubility in alcohols make it a versatile precursor.[1]

Synthetic Methodologies

Two principal methods for the synthesis of basic ruthenium acetate from ruthenium trichloride are presented below. Method 1 proceeds through a ruthenium hydroxide (B78521) intermediate, offering high yields and purity.[2] Method 2 is a more direct, one-pot synthesis involving the reaction of ruthenium trichloride with sodium acetate.[1]

Method 1: Synthesis via Ruthenium Hydroxide Intermediate

This two-step method involves the initial precipitation of ruthenium hydroxide from ruthenium trichloride, followed by the reaction of the hydroxide with acetic acid. This approach is well-documented and provides a high-purity product.[2]

Experimental Protocol:

Step 1: Preparation of Ruthenium Hydroxide (Ru(OH)₃)

  • Dissolve ruthenium trichloride hydrate (B1144303) (RuCl₃·xH₂O) in deionized water.

  • Adjust the pH of the solution to between 8 and 10 by the dropwise addition of a sodium hydroxide or potassium hydroxide solution while stirring continuously.

  • Continue stirring the resulting black suspension for approximately 30 minutes to ensure complete precipitation.

  • Collect the ruthenium hydroxide precipitate by filtration and wash thoroughly with deionized water until the filtrate is free of chloride ions (tested with AgNO₃ solution).

Step 2: Synthesis of Basic Ruthenium Acetate

  • The freshly prepared ruthenium hydroxide precipitate is transferred to a reaction flask.

  • A solution of acetic acid (typically 60%) is added to the ruthenium hydroxide.

  • The mixture is heated to reflux with constant stirring for a period of 1 to 4 hours.

  • After the reaction is complete, the mixture is cooled to room temperature.

  • The solution is filtered to remove any unreacted starting material.

  • The filtrate is then concentrated by evaporation under reduced pressure to yield the solid basic ruthenium acetate.

Logical Workflow for Method 1

Method1_Workflow cluster_step1 Step 1: Ruthenium Hydroxide Precipitation cluster_step2 Step 2: Acetylation RuCl3 Ruthenium Trichloride (RuCl₃·xH₂O) Dissolution RuCl3->Dissolution H2O Deionized Water H2O->Dissolution Base Base (NaOH or KOH) Precipitation Base->Precipitation RuOH3 Ruthenium Hydroxide (Ru(OH)₃) Reaction RuOH3->Reaction AcOH Acetic Acid (CH₃COOH) AcOH->Reaction Product Basic Ruthenium Acetate [Ru₃O(OAc)₆(H₂O)₃]OAc Dissolution->Precipitation Adjust pH 8-10 Filtration Precipitation->Filtration Stir 0.5h Filtration->RuOH3 Wash Cl⁻ free Reflux Reaction->Reflux Heat 1-4h Cooling Reflux->Cooling Final_Filtration Cooling->Final_Filtration Concentration Final_Filtration->Concentration Concentration->Product

Caption: Workflow for the synthesis of basic ruthenium acetate via a ruthenium hydroxide intermediate.

Method 2: Direct Synthesis from Ruthenium Trichloride and Sodium Acetate

This method provides a more direct route to basic ruthenium acetate by heating ruthenium trichloride and sodium acetate in acetic acid.[1] While conceptually simpler, careful control of reaction conditions is necessary to avoid the formation of byproducts.

Experimental Protocol (Generalized):

  • Suspend ruthenium trichloride hydrate (RuCl₃·xH₂O) and sodium acetate (NaOAc) in glacial acetic acid.

  • Heat the mixture to reflux with vigorous stirring. The color of the solution should change to a deep green.

  • Maintain the reflux for several hours until the reaction is complete (monitoring by TLC or UV-Vis spectroscopy is recommended).

  • After cooling to room temperature, filter the mixture to remove sodium chloride and any unreacted starting materials.

  • The filtrate is concentrated under reduced pressure to afford the crude basic ruthenium acetate.

  • Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/ether).

Reaction Pathway for Method 2

Method2_Pathway reactants RuCl₃·xH₂O + NaOAc product [Ru₃O(OAc)₆(H₂O)₃]OAc + NaCl reactants->product Reflux solvent Acetic Acid (solvent and reactant) solvent->product

Caption: Direct synthesis of basic ruthenium acetate from ruthenium trichloride and sodium acetate.

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of basic ruthenium acetate via Method 1, as derived from patent literature.[2] Data for Method 2 is less consistently reported and is therefore presented as a general expectation.

ParameterMethod 1 (Example 1)[2]Method 1 (Example 2)[2]Method 1 (Example 3)[2]Method 2 (Generalized)
Starting Material (RuCl₃) 270 g (containing 100 g Ru)540 g (containing 200 g Ru)1000 g (containing 370 g Ru)Varies
Base (for Ru(OH)₃) NaOHKOHNaOHN/A
Acetic Acid 2000 mL (60%)4000 mL (60%)7000 mL (60%)Glacial Acetic Acid
Reaction Time 1 hour3 hours4 hoursSeveral hours
Reaction Temperature RefluxRefluxRefluxReflux
Yield Not explicitly stated96.1% (based on Ru)97.5% (based on Ru)Generally lower than Method 1
Product Purity (Cl⁻ content) 492 ppm370 ppm413 ppmCan be higher in Cl⁻

Characterization of Basic Ruthenium Acetate

The final product, basic ruthenium acetate, is typically a forest green, air-stable solid that is soluble in alcohols.[1] Its identity and purity are confirmed through various spectroscopic and analytical techniques.

  • Infrared (IR) Spectroscopy: The IR spectrum of basic ruthenium acetate exhibits characteristic bands for the acetate ligands. Strong absorptions are typically observed around 1600-1750 cm⁻¹ (asymmetric C=O stretch) and 1350-1450 cm⁻¹ (symmetric C=O stretch). The presence of coordinated water molecules is indicated by a broad absorption in the region of 3200-3500 cm⁻¹.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the paramagnetic nature of the Ru(III) centers, the ¹H NMR spectrum of basic ruthenium acetate typically shows broad signals. The acetate methyl protons usually appear as a broad singlet.

  • UV-Vis Spectroscopy: The electronic absorption spectrum in a suitable solvent (e.g., ethanol) will show characteristic absorption bands corresponding to the electronic transitions within the trinuclear ruthenium core.

  • Elemental Analysis: Confirms the empirical formula of the complex.

Logical Relationship of Characterization Techniques

Characterization Product Basic Ruthenium Acetate IR IR Spectroscopy Product->IR Vibrational Modes NMR NMR Spectroscopy Product->NMR Proton Environment UVVis UV-Vis Spectroscopy Product->UVVis Electronic Transitions EA Elemental Analysis Product->EA Elemental Composition Functional_Groups Acetate & Water Ligands IR->Functional_Groups Molecular_Structure Symmetry & Ligand Arrangement NMR->Molecular_Structure Electronic_Structure Ru₃O Core UVVis->Electronic_Structure Empirical_Formula [Ru₃O(OAc)₆(H₂O)₃]OAc EA->Empirical_Formula

References

Exploratory

In-depth Technical Guide: Solubility of Ruthenium Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals Introduction Ruthenium acetate (B1210297) refers to a class of coordination compounds that vary in their nuclearity and the oxidation state of the ruthenium...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ruthenium acetate (B1210297) refers to a class of coordination compounds that vary in their nuclearity and the oxidation state of the ruthenium center. These structural differences significantly influence their solubility profiles in organic solvents, a critical factor for their application in diverse fields such as catalysis, materials science, and as potential therapeutic agents. The dissolution behavior of a ruthenium complex dictates its reactivity, ease of purification, and in the context of drug development, its bioavailability and formulation possibilities. This technical guide provides a consolidated overview of the known solubility characteristics of various ruthenium acetate species in organic solvents, presents a generalized experimental protocol for solubility determination, and outlines a logical workflow for this process.

Overview of Ruthenium Acetate Species and Their Solubility

The term "ruthenium acetate" can refer to several distinct chemical entities, each with its own solubility properties. The most common forms include:

  • Basic Ruthenium(III) Acetate: A trinuclear, oxo-centered complex, typically formulated as [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺. This compound is noted to be soluble in alcohols.[1]

  • Ruthenium Acetate (CAS 72196-32-8): This designation is often used for a compound described as soluble in water, ethanol, and acetone, but insoluble in nonpolar solvents.[2]

  • Diruthenium(II,II) Tetraacetate: These complexes, with the core formula Ru₂(O₂CCH₃)₄, are known to dissolve in coordinating solvents such as methanol (B129727) and tetrahydrofuran (B95107) (THF), where they can form bis-adducts.[3]

  • Diruthenium(II,III) Tetraacetate: The paddlewheel complex [Ru₂Cl(O₂CMe)₄] has been noted to have low solubility, which can hinder its cytotoxic activity in biological studies.[4]

A summary of the qualitative solubility for these ruthenium acetate species is presented in Table 1. It is important to note that quantitative solubility data (e.g., in g/L or mol/L) is scarce in publicly available literature.

Table 1: Qualitative Solubility of Various Ruthenium Acetate Species in Organic Solvents

Ruthenium Acetate SpeciesSolvent CategorySpecific SolventsSolubility
Basic Ruthenium(III) AcetateAlcohols-Soluble[1]
Ruthenium Acetate (CAS 72196-32-8)Polar ProticEthanolSoluble[2]
Polar AproticAcetoneSoluble[2]
Nonpolar-Insoluble[2]
Diruthenium(II,II) TetraacetateCoordinating SolventsMethanol, THFSoluble[3]
Diruthenium(II,III) Tetraacetate--Low Solubility[4]

Experimental Protocol for Quantitative Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a ruthenium acetate complex in an organic solvent using UV-Vis spectrophotometry. This method is well-suited for colored complexes.

Objective: To quantitatively determine the saturation solubility of a ruthenium acetate complex in a specified organic solvent at a constant temperature.

Materials and Equipment:

  • Ruthenium acetate complex of interest

  • High-purity organic solvent

  • Analytical balance

  • Volumetric flasks and pipettes

  • Thermostatically controlled shaker or incubator

  • Syringe filters (of a material compatible with the solvent)

  • UV-Vis spectrophotometer and appropriate cuvettes

Methodology:

  • Preparation of a Calibration Curve: a. Accurately weigh a small amount of the ruthenium acetate complex and dissolve it in the chosen organic solvent to prepare a stock solution of known concentration. b. From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution. c. Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) of the complex. d. Plot absorbance versus concentration to generate a calibration curve. The curve should be linear, and the slope will correspond to the molar absorptivity coefficient (ε) based on the Beer-Lambert law.

  • Equilibration of a Saturated Solution: a. Add an excess amount of the ruthenium acetate complex to a known volume of the organic solvent in a sealed container. The presence of undissolved solid is essential. b. Place the container in a thermostatically controlled shaker and agitate at a constant temperature for a predetermined period (e.g., 24 to 48 hours) to ensure that equilibrium is reached.

  • Sample Analysis: a. After the equilibration period, cease agitation and allow the undissolved solid to settle. b. Carefully withdraw a sample of the supernatant using a syringe. c. Immediately filter the sample through a syringe filter to remove any particulate matter. d. Accurately dilute the filtered, saturated solution with the organic solvent to a concentration that falls within the linear range of the calibration curve. e. Measure the absorbance of the diluted sample at λmax.

  • Calculation of Solubility: a. Using the measured absorbance and the calibration curve, determine the concentration of the diluted solution. b. Calculate the concentration of the original, undiluted saturated solution by applying the dilution factor. This value represents the solubility of the ruthenium acetate complex in the specific organic solvent at the experimental temperature.

Visualization of the Solubility Determination Workflow

The logical progression for assessing the solubility of a ruthenium acetate complex is depicted in the following workflow diagram.

solubility_workflow cluster_start 1. Preparation cluster_qualitative 2. Qualitative Assessment cluster_quantitative 3. Quantitative Measurement cluster_end 4. Result Start Select Ruthenium Acetate Complex Solvent Choose Organic Solvent Start->Solvent QualitativeTest Perform Small-Scale Visual Solubility Test Solvent->QualitativeTest Decision Is it Soluble? QualitativeTest->Decision Method Select Analytical Method (e.g., UV-Vis, NMR) Decision->Method Yes Insoluble Report as Insoluble Decision->Insoluble No Equilibrate Prepare and Equilibrate Saturated Solution Method->Equilibrate Analyze Analyze Supernatant Concentration Equilibrate->Analyze Result Quantitative Solubility Data Analyze->Result

Caption: A workflow for the systematic determination of ruthenium acetate solubility.

References

Foundational

An In-depth Technical Guide to the Molecular Weight and Molar Mass of Ruthenium Acetate

For researchers, scientists, and professionals in drug development, a precise understanding of the chemical and physical properties of ruthenium compounds is paramount. Ruthenium acetate (B1210297), a versatile catalyst...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, a precise understanding of the chemical and physical properties of ruthenium compounds is paramount. Ruthenium acetate (B1210297), a versatile catalyst and precursor in organometallic chemistry and materials science, exists in various forms, each with a distinct molecular weight and molar mass. This technical guide provides a comprehensive overview of these properties, supported by detailed experimental protocols for their determination and a workflow for its characterization.

Quantitative Data Summary

The molecular weight and molar mass of ruthenium acetate are dependent on the oxidation state of the ruthenium ion and the overall structure of the complex. The most common forms are ruthenium(II) acetate and ruthenium(III) acetate, with the latter also known to form a trinuclear oxo-cluster.

Compound NameOxidation StateMolecular FormulaMolar Mass ( g/mol )CAS Number
Ruthenium(II) acetateRu(II)C₄H₆O₄Ru219.16Not clearly defined
Ruthenium(III) acetateRu(III)C₆H₉O₆Ru278.2072196-32-8
Basic Ruthenium(III) acetate cationRu(III)[Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺768.62 (cation only)55466-76-7

Note: The molar mass of "Basic Ruthenium(III) acetate" can vary depending on the counter-ion.

Experimental Protocols for Characterization

The determination of the molecular weight and confirmation of the structure of ruthenium acetate complexes are crucial for ensuring purity and for subsequent applications. The following are standard experimental methodologies employed for the characterization of these compounds.

Mass Spectrometry

Objective: To determine the mass-to-charge ratio (m/z) of the molecule, which directly provides its molecular weight. Electrospray Ionization Mass Spectrometry (ESI-MS) is particularly well-suited for coordination complexes.

Methodology:

  • Sample Preparation: A dilute solution of the ruthenium acetate complex is prepared in a suitable volatile solvent, such as methanol (B129727) or acetonitrile.

  • Infusion: The sample solution is infused into the ESI source at a constant flow rate using a syringe pump.

  • Ionization: A high voltage is applied to the capillary tip, causing the nebulized droplets to become charged. The solvent evaporates, leading to the formation of gas-phase ions of the ruthenium acetate complex.

  • Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight), which separates them based on their m/z ratio.

  • Detection: The detector records the abundance of ions at each m/z value, generating a mass spectrum. The peak corresponding to the molecular ion ([M]⁺ or [M+H]⁺) is used to determine the molecular weight.

X-ray Crystallography

Objective: To determine the precise three-dimensional arrangement of atoms within a single crystal of the ruthenium acetate complex, confirming its molecular structure and providing the exact molecular formula and weight.

Methodology:

  • Crystal Growth: Single crystals of the ruthenium acetate complex are grown from a supersaturated solution by slow evaporation of the solvent.

  • Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

  • Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which diffracts the X-rays in a specific pattern. The crystal is rotated, and diffraction data are collected from multiple orientations.

  • Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map of the crystal. From this map, the positions of the individual atoms are determined. The structural model is then refined to best fit the experimental data.

  • Data Analysis: The final refined structure provides detailed information on bond lengths, bond angles, and the overall molecular geometry, confirming the molecular formula and allowing for the precise calculation of the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To probe the chemical environment of specific nuclei (e.g., ¹H, ¹³C) within the molecule, providing information about the structure and purity of the ruthenium acetate complex.

Methodology:

  • Sample Preparation: A small amount of the ruthenium acetate complex is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Data Acquisition: The sample is placed in a high-field NMR spectrometer. The sample is irradiated with radiofrequency pulses, and the response of the nuclei is detected.

  • Spectral Analysis: The resulting NMR spectrum shows a series of peaks, with their chemical shifts, integration values, and coupling patterns providing detailed information about the connectivity of atoms in the molecule. This data is used to confirm the presence of the acetate ligands and their coordination to the ruthenium center.

Characterization Workflow for Ruthenium Acetate Complexes

The following diagram illustrates a typical workflow for the synthesis and characterization of a ruthenium acetate complex, ensuring the identity and purity of the final product.

G cluster_synthesis Synthesis cluster_characterization Characterization start Ruthenium Precursor (e.g., RuCl₃·xH₂O) reaction Reaction & Purification start->reaction reagents Acetic Acid / Acetate Source reagents->reaction product Crystalline Ruthenium Acetate Complex reaction->product ms Mass Spectrometry (Molecular Weight) product->ms xray X-ray Crystallography (Molecular Structure) product->xray nmr NMR Spectroscopy (Structural Confirmation) product->nmr final Verified Ruthenium Acetate Complex ms->final xray->final nmr->final

Workflow for the synthesis and characterization of ruthenium acetate.

Exploratory

In-Depth Technical Guide to Ruthenium(III) Acetate (CAS Number: 72196-32-8)

For Researchers, Scientists, and Drug Development Professionals Executive Summary Ruthenium(III) acetate (B1210297), identified by CAS number 72196-32-8, is a coordination compound of ruthenium with significant applicati...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ruthenium(III) acetate (B1210297), identified by CAS number 72196-32-8, is a coordination compound of ruthenium with significant applications in catalysis and emerging potential in medicinal chemistry. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and catalytic applications, and an exploration of its biological activities. The information is structured to be a practical resource for researchers in organic synthesis and drug development.

Chemical and Physical Properties

Ruthenium(III) acetate is typically a dark red, green, or black crystalline solid. Its structure is often a trinuclear oxo-cluster, commonly referred to as "basic ruthenium acetate," with the core formula [Ru₃O(O₂CCH₃)₆L₃]⁺, where L can be a solvent molecule like water. It is generally soluble in water and polar organic solvents such as ethanol (B145695) and acetone, but insoluble in nonpolar solvents.

Table 1: Physicochemical Properties of Ruthenium(III) Acetate

PropertyValueReference(s)
CAS Number 72196-32-8General chemical databases
Molecular Formula C₆H₉O₆Ru[General chemical databases]
Molecular Weight 278.20 g/mol [General chemical databases]
Appearance Dark red, green, or black solid[General chemical databases]
Melting Point Not available[General chemical databases]
Boiling Point Not available[General chemical databases]
Solubility Soluble in water, ethanol, acetone; insoluble in nonpolar solvents[General chemical databases]

Synthesis and Experimental Protocols

Ruthenium(III) acetate can be synthesized through various methods. Below are detailed protocols for two common approaches.

Synthesis from Ruthenium(IV) Oxide

This method produces a high-purity solution of Ruthenium(III) acetate.[1]

Experimental Protocol:

  • Suspend hydrated ruthenium(IV) oxide in glacial acetic acid and a small amount of water.

  • Slowly add a stoichiometric amount (110% of the theoretical requirement) of a hydrazine (B178648) solution (e.g., 15.26 wt% in water) to the vigorously stirred suspension over 10 minutes. This step reduces Ruthenium(IV) to Ruthenium(III).

  • Heat the reaction mixture to reflux for 8-24 hours.

  • The resulting solution of Ruthenium(III) acetate can be used directly or concentrated to obtain the solid product.

Synthesis from Ruthenium Trichloride (B1173362)

This protocol provides a method to produce solid Ruthenium(III) acetate.

Experimental Protocol:

  • Dissolve ruthenium trichloride in deionized water.

  • Adjust the pH to 10 with sodium hydroxide (B78521) to precipitate ruthenium hydroxide.

  • Filter and wash the precipitate.

  • Dissolve the ruthenium hydroxide precipitate in nitric acid and heat to 60°C.

  • Adjust the pH to 8 with potassium carbonate to re-precipitate ruthenium hydroxide, ensuring the removal of chloride ions.

  • Filter and wash the precipitate until the filtrate is free of chloride ions.

  • Add the purified ruthenium hydroxide to a 60% acetic acid solution and reflux for 3 hours.

  • Cool the reaction mixture to room temperature, filter, and concentrate to obtain solid Ruthenium(III) acetate.

G Synthesis of Ruthenium(III) Acetate from RuCl3 RuCl3 Ruthenium Trichloride (RuCl3) RuOH3_impure Impure Ruthenium Hydroxide (Precipitate) RuCl3->RuOH3_impure Dissolve in H2O, add NaOH to pH 10 H2O Deionized Water H2O->RuCl3 NaOH Sodium Hydroxide (NaOH) NaOH->RuCl3 Filtration1 Filter and Wash RuOH3_impure->Filtration1 RuOH3_pure Pure Ruthenium Hydroxide (Precipitate) Filtration1->RuOH3_pure Dissolve in HNO3, add K2CO3 to pH 8 HNO3 Nitric Acid (HNO3) HNO3->Filtration1 K2CO3 Potassium Carbonate (K2CO3) K2CO3->Filtration1 Filtration2 Filter and Wash RuOH3_pure->Filtration2 Reflux Reflux for 3h Filtration2->Reflux Add Acetic Acid CH3COOH 60% Acetic Acid CH3COOH->Filtration2 Cooling Cool to Room Temperature Reflux->Cooling Filtration3 Filter and Concentrate Cooling->Filtration3 RuOAc3 Ruthenium(III) Acetate Filtration3->RuOAc3

Workflow for the synthesis of Ruthenium(III) acetate from Ruthenium Trichloride.

Catalytic Applications and Experimental Protocols

Ruthenium(III) acetate is a versatile catalyst, particularly in hydrogenation and oxidation reactions.

Transfer Hydrogenation of Ketones

Ruthenium complexes are highly effective for the transfer hydrogenation of ketones to secondary alcohols.

Experimental Protocol:

  • In a reaction vessel, combine the ketone (1 mmol), a ruthenium catalyst precursor such as [Ru(p-cymene)Cl₂]₂ (1 mol%), a suitable ligand (e.g., 2,2'-bibenzimidazole, 2 mol%), a base (e.g., Cs₂CO₃, 0.3 mmol), and 2-propanol (3 mL) as the hydrogen source and solvent.

  • Heat the mixture at 130°C for 12 hours.

  • Cool the reaction to room temperature and filter to remove solid residues.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting secondary alcohol by column chromatography.

G Catalytic Cycle for Transfer Hydrogenation of Ketones cluster_reactants Inputs cluster_products Outputs Ketone Ketone (R-CO-R') Active_Ru_hydride Active Ru-Hydride Species Ketone->Active_Ru_hydride iPrOH 2-Propanol (Hydrogen Source) Ru_precatalyst Ru(III) Precatalyst iPrOH->Ru_precatalyst Alcohol Secondary Alcohol (R-CH(OH)-R') Acetone Acetone Ru_precatalyst->Acetone byproduct Ru_precatalyst->Active_Ru_hydride Activation with Base & 2-Propanol Coordination_complex Ketone Coordination Complex Active_Ru_hydride->Coordination_complex Ketone Coordination Transition_state Transition State Coordination_complex->Transition_state Hydride Transfer Product_complex Alcohol-Ru Complex Transition_state->Product_complex Product Formation Product_complex->Alcohol Product_complex->Active_Ru_hydride Alcohol Release

A representative catalytic cycle for the transfer hydrogenation of ketones.
Aerobic Oxidation of Alcohols

Ruthenium catalysts, in combination with co-oxidants, can efficiently oxidize alcohols to aldehydes and ketones.

Experimental Protocol:

  • Combine the alcohol substrate, a ruthenium catalyst (e.g., RuCl₂(PPh₃)₃), and a co-catalyst like TEMPO in a suitable solvent.

  • Stir the reaction mixture under an atmosphere of air or oxygen at room temperature.

  • Monitor the reaction progress by techniques such as TLC or GC.

  • Upon completion, work up the reaction mixture to isolate the aldehyde or ketone product.

Biological Activity

While specific biological data for CAS 72196-32-8 is limited, related μ-oxo trinuclear ruthenium acetate complexes have demonstrated promising anticancer and other biological activities. These complexes are being investigated as potential metallodrugs.

Anticancer Activity

Trinuclear ruthenium acetate complexes have shown in vitro cytotoxicity against various cancer cell lines, including murine melanoma.[1] The proposed mechanism of action for many ruthenium-based anticancer compounds involves their ability to bind to biomolecules like DNA and proteins, inducing apoptosis in cancer cells. The inactive Ru(III) state may be reduced to the more active Ru(II) state within the hypoxic environment of tumors, leading to selective cytotoxicity.

Cytotoxicity Assay

A standard MTT assay can be used to evaluate the in vitro cytotoxicity of Ruthenium(III) acetate.

Experimental Protocol (MTT Assay):

  • Plate cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of Ruthenium(III) acetate for a specified duration (e.g., 72 hours).

  • Add MTT solution (5 mg/mL) to each well and incubate for 4 hours, allowing viable cells to form formazan (B1609692) crystals.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 490 nm using a microplate reader to determine cell viability.

G MTT Cytotoxicity Assay Workflow Cell_seeding Seed Cancer Cells in 96-well plate Incubation1 Incubate Overnight Cell_seeding->Incubation1 Treatment Treat with Ruthenium(III) Acetate (various concentrations) Incubation1->Treatment Incubation2 Incubate for 72h Treatment->Incubation2 MTT_addition Add MTT Solution Incubation2->MTT_addition Incubation3 Incubate for 4h MTT_addition->Incubation3 DMSO_addition Add DMSO to Solubilize Formazan Incubation3->DMSO_addition Absorbance_reading Read Absorbance at 490 nm DMSO_addition->Absorbance_reading Data_analysis Analyze Data to Determine IC50 Absorbance_reading->Data_analysis

Workflow for determining the cytotoxicity of Ruthenium(III) acetate using an MTT assay.

Safety and Handling

Ruthenium(III) acetate is classified as a corrosive substance that can cause severe skin burns and eye damage. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood. In case of contact, rinse the affected area with copious amounts of water and seek medical attention.

Table 2: GHS Hazard Information

PictogramSignal WordHazard Statement
alt text
DangerH314: Causes severe skin burns and eye damage

Conclusion

Ruthenium(III) acetate (CAS 72196-32-8) is a valuable compound with well-established applications in catalysis and growing interest in medicinal chemistry. This guide has provided a detailed overview of its properties, synthesis, and applications, complete with experimental protocols and safety information. Further research into the specific biological mechanisms of this compound and the development of more efficient catalytic systems will continue to expand its utility in both academic and industrial research settings.

References

Foundational

The Discovery and Enduring Legacy of Ruthenium Acetate Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Ruthenium, a member of the platinum group metals, was discovered by Karl Karlovitch Klaus in 1844 and named after Ruthenia, the Latin name for...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ruthenium, a member of the platinum group metals, was discovered by Karl Karlovitch Klaus in 1844 and named after Ruthenia, the Latin name for Russia.[1][2] While the element itself has a rich history, the exploration of its coordination compounds, particularly ruthenium acetates, has opened up new frontiers in catalysis and medicinal chemistry. The unique electronic properties and versatile reactivity of ruthenium acetate (B1210297) complexes have established them as indispensable tools in modern chemical research. This technical guide provides an in-depth exploration of the discovery, synthesis, characterization, and application of key ruthenium acetate compounds, with a focus on quantitative data, detailed experimental protocols, and the underlying mechanistic pathways that govern their activity.

Historical Perspective and Key Discoveries

The initial reports on basic ruthenium acetates emerged in the 1950s; however, these early accounts lacked precise formulation.[3] A pivotal moment in the history of ruthenium acetate chemistry occurred in 1966 when Stephenson and Wilkinson synthesized the first tetra-carboxylate diruthenium complex, Ru₂(RCO₂)₄Cl.[4] This discovery laid the foundation for the systematic investigation of a new class of metal-metal bonded compounds. Subsequent research has led to the development of a diverse family of ruthenium acetate complexes, including the trinuclear "basic ruthenium acetate," [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺, and various diruthenium species.[5] These compounds have demonstrated remarkable efficacy as catalysts in a range of organic transformations and as promising anticancer agents.[6][7][8]

Core Ruthenium Acetate Compounds: Synthesis and Properties

Two primary classes of ruthenium acetate compounds have been extensively studied: the trinuclear oxo-centered complexes and the dinuclear paddlewheel-type complexes.

Basic Ruthenium(III) Acetate: [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺

This forest green, air-stable solid is a trinuclear complex featuring a central oxo ligand bridging three octahedral Ru(III) centers.[5]

Experimental Protocol: Synthesis of Basic Ruthenium(III) Acetate [3]

  • Reactants: Ruthenium trichloride (B1173362) (RuCl₃), acetic acid, and sodium acetate.

  • Procedure:

    • A mixture of ruthenium trichloride and sodium acetate is heated in acetic acid.

    • The resulting solution is refluxed for a specified period.

    • Upon cooling, the product precipitates and is collected by filtration.

    • The solid is washed with a suitable solvent and dried.

  • Yield: High yields are typically reported for this synthesis.

Diruthenium(II,III) Tetraacetate Chloride: {[Ru₂(O₂CCH₃)₄]Cl}n

This red-brown solid is a coordination polymer consisting of [Ru₂(O₂CCH₃)₄]⁺ units linked by bridging chloride ligands.[9] The diruthenium core adopts a characteristic "Chinese lantern" structure with four acetate ligands spanning the two ruthenium centers.[9] This compound is of significant academic interest due to its fractional metal-metal bond order of 2.5.[9]

Experimental Protocol: Synthesis of Diruthenium(II,III) Tetraacetate Chloride [9]

  • Reactants: Ruthenium trichloride (RuCl₃) and acetic acid.

  • Procedure:

    • Ruthenium trichloride is dissolved in acetic acid.

    • The solution is heated, leading to the reduction of Ru(III) and the formation of the diruthenium complex.

    • The product precipitates from the solution and is isolated by filtration.

  • Yield: This method provides a straightforward route to the diruthenium tetraacetate core.

Quantitative Data Summary

The following tables summarize key quantitative data for representative ruthenium acetate compounds, compiled from various spectroscopic and crystallographic studies.

Table 1: Selected Crystallographic Data for Diruthenium Acetate Complexes

CompoundRu-Ru Bond Length (pm)Coordination GeometryReference
{[Ru₂(O₂CCH₃)₄]Cl}n228Distorted Octahedral[9]
[Ru₂(µ-O₂CCF₃)₄(thf)₂]231.09 (Å)Distorted Octahedral[10]
[Ru₂(O₂CCMePh₂)₄Cl]228.93 (Å)Distorted Octahedral[10]

Table 2: Spectroscopic Data for Ruthenium Acetate Complexes

CompoundIR ν(C=O) (cm⁻¹)¹H NMR (ppm)Reference
Basic Ruthenium(III) Acetate~1630, ~1440Paramagnetic, leading to broad signals[5]
{[Ru₂(O₂CCH₃)₄]Cl}n~1450Paramagnetic, precluding straightforward NMR analysis[7]
trans-[Ru(η¹-OAc)₂(DiPPF)(en)]Not specifiedNot specified[11]
[Ru(η²-OAc)₂(DCyPF)]Not specifiedNot specified[11]

Table 3: Synthesis Yields of Ruthenium Acetate and Related Complexes

ProductStarting Material(s)Yield (%)Reference
Basic Ruthenium(III) AcetateRuCl₃, NaOAc, HOAc>90[3]
[Ru(OAc)₂(PPh₃)₂] (mechanochemical)[RuCl₂(PPh₃)₃], NaOAc80[12]
[Ru(η¹-OAc)(η²-OAc)(DCyPP)(CO)][Ru(η¹-OAc)(η²-OAc)(PPh₃)₂(CO)], DCyPP70[11]
Novel Ruthenium(II) NNN ComplexesRu(PPh₃)₃Cl₂, Tridentate NNN ligand82-87[13]

Experimental and Logical Workflows

The synthesis and characterization of ruthenium acetate compounds follow a logical progression of steps, as illustrated in the diagrams below.

Synthesis_Workflow cluster_start Starting Materials cluster_reaction Reaction cluster_workup Work-up cluster_product Final Product RuCl3 RuCl₃ Reaction Heating / Reflux / Stirring RuCl3->Reaction Solvent Acetic Acid / Other Solvents Solvent->Reaction Ligands Acetate / Phosphines / etc. Ligands->Reaction Filtration Filtration Reaction->Filtration Washing Washing Filtration->Washing Drying Drying Washing->Drying Product Ruthenium Acetate Complex Drying->Product

General synthetic workflow for ruthenium acetate complexes.

Characterization_Workflow cluster_spectroscopy Spectroscopic Analysis cluster_structural Structural Analysis cluster_thermal Thermal Analysis cluster_elemental Compositional Analysis Sample Synthesized Ruthenium Acetate Complex IR FT-IR Spectroscopy Sample->IR NMR NMR Spectroscopy (if applicable) Sample->NMR UVVis UV-Vis Spectroscopy Sample->UVVis Xray X-ray Crystallography Sample->Xray TGA Thermogravimetric Analysis Sample->TGA EA Elemental Analysis Sample->EA

Typical characterization workflow for ruthenium acetate complexes.

Medicinal Applications: Induction of Apoptosis in Cancer Cells

A significant area of research for ruthenium compounds, including acetate derivatives, is their potential as anticancer agents.[7][8] Many ruthenium complexes exert their cytotoxic effects by inducing apoptosis, or programmed cell death, in cancer cells. The primary mechanism involves the mitochondria-mediated (intrinsic) pathway.

Upon entering a cancer cell, the ruthenium complex can induce cellular stress, often through the generation of reactive oxygen species (ROS). This leads to a cascade of events centered on the mitochondria. The integrity of the mitochondrial membrane is compromised, leading to the release of cytochrome c into the cytoplasm.[3] This, in turn, activates a series of caspase enzymes, including caspase-9 and the executioner caspase-3, which are responsible for the cleavage of cellular proteins and the dismantling of the cell.[3] The process is also regulated by the Bcl-2 family of proteins, with pro-apoptotic members like Bak being upregulated.[3]

Apoptosis_Pathway Ru_Complex Ruthenium Acetate Complex Cell Cancer Cell Ru_Complex->Cell ROS Reactive Oxygen Species (ROS) Generation Cell->ROS Induces Mito Mitochondrial Membrane Depolarization ROS->Mito Triggers CytC Cytochrome c Release Mito->CytC Leads to Casp9 Caspase-9 Activation CytC->Casp9 Activates Bcl2 Bcl-2 Family (e.g., Bak upregulation) Bcl2->Mito Modulates Casp3 Caspase-3 Activation Casp9->Casp3 Activates Apoptosis Apoptosis Casp3->Apoptosis Executes

Mitochondria-mediated apoptosis induced by ruthenium complexes.

Conclusion

From their initial, somewhat enigmatic, discovery to their current status as powerful tools in synthesis and medicine, ruthenium acetate compounds have had a remarkable scientific journey. The unique structural motifs and electronic properties of both trinuclear and dinuclear complexes have provided a fertile ground for fundamental research and practical applications. The detailed understanding of their synthesis, structure, and reactivity, as summarized in this guide, continues to fuel the development of new catalysts for green chemistry and innovative metallodrugs for targeted cancer therapy. The ongoing exploration of their mechanism of action, particularly in biological systems, promises to unveil even more exciting possibilities for this versatile class of compounds.

References

Exploratory

A Guide to the Structural Characterization of the Trinuclear Cation [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺

Audience: Researchers, Scientists, and Drug Development Professionals Abstract The oxo-centered trinuclear ruthenium cluster, [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺, commonly referred to as basic ruthenium(III) acetate (B1210297), is a...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The oxo-centered trinuclear ruthenium cluster, [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺, commonly referred to as basic ruthenium(III) acetate (B1210297), is a foundational coordination complex with significant implications in catalysis, materials science, and as a synthon for more complex molecular architectures. Its robust structure, featuring a trimetallic core, and its versatile reactivity have made it a subject of extensive study. This technical guide provides a comprehensive overview of the structural characterization of this cation, detailing the experimental protocols for its synthesis and analysis, presenting key quantitative structural data, and illustrating its core structure and the experimental workflow for its characterization.

Core Molecular Structure

The fundamental structure of [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺ consists of an equilateral triangle of three ruthenium(III) centers.[1] A central oxygen atom (a µ₃-oxo ligand) lies nearly in the plane of the three ruthenium atoms, bridging them together.[1] Each edge of the Ru₃ triangle is spanned by two bridging acetate (O₂CCH₃⁻) ligands. The coordination sphere of each ruthenium atom, which is octahedral, is completed by a terminal water (aqua) ligand.[2] This arrangement results in a highly symmetric and stable C₃ᵥ core. The overall structure is analogous to other basic metal acetates, such as those of iron, chromium, and iridium.[2]

Caption: Core structure of the [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺ cation.

Experimental Protocols & Workflow

The comprehensive characterization of the title complex follows a logical workflow from synthesis to detailed structural analysis.

G cluster_synthesis Synthesis & Isolation cluster_characterization Structural Characterization cluster_analysis Data Analysis & Elucidation start Reactants (RuCl₃·xH₂O, NaOAc, HOAc) reflux Reflux in Acetic Acid start->reflux cool Cooling & Precipitation reflux->cool isolate Isolation via Filtration cool->isolate purify Purification (Recrystallization) isolate->purify xray Single-Crystal X-ray Diffraction purify->xray ir Infrared (IR) Spectroscopy purify->ir uvvis UV-Visible (UV-Vis) Spectroscopy purify->uvvis electrochem Cyclic Voltammetry (for redox properties) purify->electrochem structure Molecular Structure & Geometric Parameters xray->structure vibrational Vibrational Mode Assignment ir->vibrational electronic Electronic Transitions uvvis->electronic redox Redox Potentials electrochem->redox

Caption: Experimental workflow for the synthesis and characterization.
Synthesis Protocol

The synthesis of the [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺ cation is typically achieved through the reaction of a ruthenium(III) salt with an acetate source in acetic acid.[2] The following is a representative protocol for its tetrafluoroborate (B81430) salt.

  • Reaction Setup: A mixture of ruthenium(III) chloride hydrate (B1144303) (RuCl₃·xH₂O), sodium acetate (NaOAc), and glacial acetic acid (HOAc) is prepared in a round-bottom flask equipped with a reflux condenser.

  • Reflux: The mixture is heated to reflux with constant stirring. The reaction progress is monitored by the color change of the solution to a characteristic forest green.

  • Isolation: After cooling to room temperature, the volume of the solution is reduced under vacuum. The crude product is precipitated, often by the addition of a suitable counter-ion source in a solvent of lower polarity. For the tetrafluoroborate salt, an aqueous solution of NaBF₄ or HBF₄ would be added.

  • Purification: The crude solid is collected by filtration, washed with a non-polar solvent (e.g., diethyl ether) to remove organic impurities, and dried. Further purification is achieved by recrystallization from a suitable solvent system, such as methanol/water, to yield dark green crystals suitable for X-ray diffraction.

Quantitative Structural Data

The primary method for elucidating the precise three-dimensional structure of this complex is single-crystal X-ray diffraction. Spectroscopic methods provide complementary data on bonding and electronic structure.

Crystallographic Data

The crystallographic parameters for a representative salt, [Ru₃O(O₂CCH₃)₆(OH₂)₃]BF₄·2H₂O, have been determined, confirming the trinuclear core structure.[3]

Parameter Value
Formula C₁₂H₂₈B₁F₄O₁₈Ru₃
Crystal System Monoclinic
Space Group P2/c
a (Å) 11.717(1)
b (Å) 15.019(2)
c (Å) 15.220(2)
β (°) 92.27(3)
Volume (ų) 2676(1)
Z 4
Table 1: Crystallographic data for [Ru₃O(O₂CCH₃)₆(OH₂)₃]BF₄·2H₂O.[3]
Key Molecular Dimensions

The bond distances within the core structure are crucial for understanding the nature of the metal-metal and metal-ligand interactions. The data below is for a closely related triphenylphosphine (B44618) derivative, [Ru₃O(O₂CCH₃)₆(PPh₃)₃], which shares the same core.[1] The Ru-Ru distance of ~3.33 Å indicates the absence of a direct metal-metal bond, with interactions mediated by the bridging oxo and acetate ligands.[1]

Bond / Distance Average Length (Å)
Ru ··· Ru 3.329(3)
Ru – O(central) 1.92(2)
Ru – O(acetate) 2.06(2)
Table 2: Average interatomic distances for the [Ru₃O(O₂CCH₃)₆] core.[1]
Spectroscopic Data

Infrared and UV-Visible spectroscopy are standard methods for confirming the presence of functional groups and probing the electronic structure of the complex.

Infrared (IR) Spectroscopy: The IR spectrum provides direct evidence for the coordination of the acetate and aqua ligands.

Frequency Range (cm⁻¹) Vibration Assignment
3600 - 3200ν(O-H)Stretching of terminal aqua ligands.
~1650δ(H-O-H)Bending of terminal aqua ligands.
1610 - 1550νₐₛ(COO⁻)Asymmetric carboxylate stretch.
1450 - 1380νₛ(COO⁻)Symmetric carboxylate stretch.
700 - 500ν(Ru-O)Ru-O stretches from the Ru₃O core and acetate ligands.
Table 3: Characteristic infrared absorption ranges for [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺.

The separation (Δν) between the asymmetric and symmetric carboxylate stretching frequencies is indicative of the bridging coordination mode of the acetate ligands.

UV-Visible (UV-Vis) Spectroscopy: The forest green color of the complex is due to electronic transitions within the visible range of the electromagnetic spectrum. The spectrum is typically characterized by relatively weak d-d transitions and more intense ligand-to-metal charge transfer (LMCT) bands. The exact positions and intensities of these bands are sensitive to the terminal ligands and the overall oxidation state of the cluster.

Conclusion

The structural characterization of [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺ reveals a highly ordered and robust trinuclear assembly. Its synthesis is straightforward, and its structure can be unequivocally determined through a combination of single-crystal X-ray diffraction and spectroscopic techniques. The quantitative data derived from these methods provide a precise geometric and electronic description of the complex, which is fundamental for understanding its reactivity and for its rational application in various fields of chemical science.

References

Foundational

Ruthenium Acetate as a Precursor for Organometallic Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of ruthenium acetate's role as a versatile precursor in the synthesis of organometallic compounds. It covers it...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ruthenium acetate's role as a versatile precursor in the synthesis of organometallic compounds. It covers its fundamental properties, detailed experimental protocols for creating advanced catalytic and therapeutic agents, and insights into their mechanisms of action.

Introduction to Ruthenium Acetate (B1210297)

Ruthenium acetate, in its various forms such as ruthenium(III) acetate, is a highly effective starting material for a wide array of organometallic ruthenium complexes.[1] Its utility stems from the lability of the acetate ligands, which can be readily displaced by a variety of other ligands, including phosphines, N-heterocyclic carbenes (NHCs), and biologically active molecules.[1] This allows for the synthesis of ruthenium complexes with tailored electronic and steric properties, making them suitable for applications in catalysis and medicine. The most common oxidation states for ruthenium in these organometallic compounds are +2 and +3.[1]

Physicochemical Properties and Characterization

Ruthenium acetate is typically a solid at room temperature. The characterization of organometallic compounds derived from ruthenium acetate relies on a suite of spectroscopic techniques.

Table 1: Spectroscopic Data for Representative Organometallic Ruthenium Complexes

Complex1H NMR (δ, ppm)13C NMR (δ, ppm)IR (ν, cm-1)Reference
[Ru(p-cymene)Cl2(2abn)]Aromatic: 8.5-7.0, p-cymene: 5.5-5.0, 2.1, 1.2Aromatic: 140-120, p-cymene: 100-80, 30, 18N-H: ~3300[2]
[Ru(p-cymene)Cl2(4abn)]Aromatic: 8.0-6.5, p-cymene: 5.4-5.2, 2.2, 1.3Aromatic: 150-120, p-cymene: 100-80, 30, 18N-H: ~3250[2]
[Ru(p-cymene)Cl2(2ampy)]Aromatic: 8.5-6.5, p-cymene: 5.6-5.4, 2.2, 1.3Aromatic: 160-120, p-cymene: 100-80, 30, 18N-H: ~3350[2]

Synthesis of Organometallic Ruthenium Compounds

Ruthenium acetate serves as a convenient starting point for the synthesis of a diverse range of organometallic complexes. The following sections provide detailed experimental protocols for key classes of these compounds.

General Workflow for Synthesis and Characterization

The synthesis of organometallic ruthenium compounds from a ruthenium precursor typically follows a structured workflow, from ligand synthesis to final product characterization.

G cluster_0 Ligand Preparation cluster_1 Complexation cluster_2 Purification & Characterization ligand_synthesis Ligand Synthesis ligand_purification Purification ligand_synthesis->ligand_purification ligand_char Characterization (NMR, IR, MS) ligand_purification->ligand_char reaction Reaction with Ligand ligand_char->reaction precursor Ruthenium Precursor (e.g., Ruthenium Acetate) precursor->reaction isolation Isolation of Crude Product reaction->isolation purification Purification (Crystallization/Chromatography) isolation->purification final_char Final Characterization (NMR, IR, X-ray) purification->final_char G Ru_precursor [Ru]-OAc Ru_alkoxide [Ru]-O-iPr Ru_precursor->Ru_alkoxide + iPrOH - HOAc Ru_hydride [Ru]-H Ru_alkoxide->Ru_hydride - Acetone Ketone_complex [Ru]-H(Ketone) Ru_hydride->Ketone_complex + Ketone Product_release [Ru] + Alcohol Ketone_complex->Product_release Hydride Transfer Product_release->Ru_precursor + HOAc G cluster_0 Ruthenium Complex cluster_1 Cellular Response Ru_complex Organoruthenium Complex ER_stress ER Stress Ru_complex->ER_stress p53_activation p53 Activation Ru_complex->p53_activation Apoptosis Apoptosis ER_stress->Apoptosis p53_activation->Apoptosis G cluster_0 Amyloid-β Aggregation cluster_1 Ruthenium Complex Intervention Abeta_monomer Aβ Monomers Abeta_oligomer Toxic Aβ Oligomers Abeta_monomer->Abeta_oligomer Abeta_fibril Aβ Fibrils Abeta_oligomer->Abeta_fibril Inhibition Inhibition of Aggregation Abeta_oligomer->Inhibition Disassembly Disassembly of Fibrils Abeta_fibril->Disassembly Ru_complex Ruthenium Complex Ru_complex->Abeta_monomer Binding Ru_complex->Abeta_oligomer Binding Ru_complex->Abeta_fibril Interaction Ru_complex->Inhibition Promotes Ru_complex->Disassembly Promotes G Library_gen Library Generation (Varying Ligands) Parallel_synthesis Parallel Synthesis Library_gen->Parallel_synthesis HTS High-Throughput Screening (e.g., Spectroscopic Assay) Parallel_synthesis->HTS Data_analysis Data Analysis & Hit Identification HTS->Data_analysis Lead_optimization Lead Optimization Data_analysis->Lead_optimization

References

Protocols & Analytical Methods

Method

Application Notes and Protocols: Ruthenium Acetate as a Catalyst in Hydrogenation Reactions

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of ruthenium acetate (B1210297) as a versatile catalyst precursor for hydrogenation reac...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ruthenium acetate (B1210297) as a versatile catalyst precursor for hydrogenation reactions, with a focus on the transfer hydrogenation of ketones. The protocols detailed below are intended to serve as a practical guide for laboratory applications.

Introduction

Ruthenium complexes are highly efficient catalysts for a variety of hydrogenation and transfer hydrogenation reactions. Ruthenium acetate, available in various oxidation states such as Ruthenium(II) and Ruthenium(III) acetate, serves as a convenient and effective precursor for the in-situ generation of catalytically active species. The acetate ligand can be readily displaced by other ligands, allowing for the synthesis of a wide range of tailored catalysts for specific applications. This document focuses on the preparation of active catalysts from ruthenium acetate precursors and their application in the hydrogenation of carbonyl compounds.

Catalyst Preparation

Ruthenium acetate is often used as a starting material to synthesize more complex and active catalyst systems. The following is a general procedure for the preparation of a phosphine-modified ruthenium catalyst from a ruthenium acetate precursor.

Protocol: Synthesis of a Diphosphine Ruthenium Catalyst from a Ruthenium Acetate Precursor

This protocol is based on the synthesis of bulky diphosphine acetate ruthenium complexes.

Materials:

  • [Ru(η²-OAc)₂(PPh₃)₂] (Ruthenium(II) diacetate bis(triphenylphosphine))

  • Bulky diphosphine ligand (e.g., 1,1'-bis(diisopropylphosphino)ferrocene - DiPPF)

  • Toluene, anhydrous

  • Standard Schlenk line equipment

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • In a Schlenk flask under an inert atmosphere, dissolve [Ru(η²-OAc)₂(PPh₃)₂] in anhydrous toluene.

  • Add 1 equivalent of the bulky diphosphine ligand to the solution.

  • Reflux the reaction mixture for 2 hours.

  • Monitor the reaction by ³¹P{¹H} NMR spectroscopy to confirm the formation of the desired complex.

  • Once the reaction is complete, allow the solution to cool to room temperature.

  • The resulting catalyst solution can be used directly for hydrogenation reactions or the catalyst can be isolated by standard purification techniques if required.

Application: Transfer Hydrogenation of Ketones

Transfer hydrogenation is a powerful technique for the reduction of ketones to alcohols, using a hydrogen donor such as 2-propanol in place of molecular hydrogen. Ruthenium catalysts generated from acetate precursors exhibit high activity in these reactions.

Protocol: Transfer Hydrogenation of Acetophenone (B1666503)

This protocol describes a general procedure for the transfer hydrogenation of acetophenone using a ruthenium catalyst derived from an acetate precursor.

Materials:

  • Acetophenone

  • Ruthenium catalyst (e.g., the in-situ generated diphosphine ruthenium complex from the protocol above)

  • 2-Propanol (as both solvent and hydrogen donor)

  • Base (e.g., Sodium isopropoxide - NaOⁱPr)

  • Inert atmosphere (Argon or Nitrogen)

  • Reaction vessel (e.g., Schlenk tube or round-bottom flask with condenser)

Procedure:

  • To a reaction vessel under an inert atmosphere, add the ruthenium catalyst at the desired catalyst loading (e.g., S/C ratio of 1000).

  • Add 2-propanol as the solvent.

  • Add acetophenone to the reaction mixture.

  • Add the base (e.g., 2 mol% NaOⁱPr).

  • Heat the reaction mixture to reflux.

  • Monitor the progress of the reaction by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction with a suitable reagent (e.g., water or a mild acid).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired alcohol.

Quantitative Data

The following table summarizes the catalytic activity of a bulky diphosphine ruthenium acetate complex in the transfer hydrogenation of acetophenone.

Catalyst PrecursorLigandS/C RatioBase (mol%)Temperature (°C)Time (h)Conversion (%)TOF (h⁻¹)
[Ru(η²-OAc)₂(PPh₃)₂]DiPPF1000NaOⁱPr (2)Reflux (in 2-propanol)4.51001400

Data sourced from a study on bulky diphosphine acetate ruthenium complexes. The Turnover Frequency (TOF) was calculated at 50% conversion.

Experimental Workflow and Catalytic Cycle

The following diagrams illustrate the general workflow for a ruthenium-catalyzed hydrogenation reaction and a simplified representation of a plausible catalytic cycle.

experimental_workflow cluster_prep Catalyst Preparation cluster_reaction Hydrogenation Reaction Ru_precursor Ruthenium Acetate Precursor Ligand Ligand Addition Ru_precursor->Ligand In-situ or isolated synthesis Active_Catalyst Active Ruthenium Catalyst Ligand->Active_Catalyst Reaction_Vessel Reaction Active_Catalyst->Reaction_Vessel Substrate Substrate (e.g., Ketone) Substrate->Reaction_Vessel H_Source Hydrogen Source (H₂ or Donor) H_Source->Reaction_Vessel Product Hydrogenated Product Reaction_Vessel->Product catalytic_cycle Ru_Catalyst [Ru]-H Substrate_Coord Substrate Coordination Ru_Catalyst->Substrate_Coord + Substrate H_Transfer Hydride Transfer Substrate_Coord->H_Transfer Product_Release Product Release H_Transfer->Product_Release - Product Regeneration Catalyst Regeneration Product_Release->Regeneration + H₂ or H-donor Regeneration->Ru_Catalyst

Application

Applications of Ruthenium Acetate in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Ruthenium acetate (B1210297) and its derivatives have emerged as versatile and efficient catalysts in a wide array of organic transformations. Their utility...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Ruthenium acetate (B1210297) and its derivatives have emerged as versatile and efficient catalysts in a wide array of organic transformations. Their utility spans from C-H bond functionalization to redox reactions, offering pathways to complex molecular architectures with high selectivity and efficiency. This document provides detailed application notes and experimental protocols for key synthetic methods employing ruthenium acetate-based catalytic systems.

C-H Bond Activation and Functionalization

Ruthenium acetate-catalyzed C-H activation is a powerful tool for the direct functionalization of otherwise inert C-H bonds, minimizing the need for pre-functionalized substrates and reducing synthetic steps.

Intermolecular ortho-C–H Silylation of 2-Aryl N-Containing Heterocycles

Ruthenium(II) acetate catalyzes the selective intermolecular ortho-C–H silylation of 2-aryl N-containing heterocycles, such as 2-aryloxazoles, providing a direct route to valuable organosilane compounds. This method demonstrates good functional group tolerance and high regioselectivity.[1][2][3]

Quantitative Data: Silylation of 2-Aryloxazoles

Entry2-Aryloxazole SubstrateSilylating AgentProductYield (%)
12-Phenyloxazole (B1349099)Triethylsilane2-(2-(triethylsilyl)phenyl)oxazole95
22-(4-Methylphenyl)oxazoleTriethylsilane2-(4-methyl-2-(triethylsilyl)phenyl)oxazole92
32-(4-Methoxyphenyl)oxazoleTriethylsilane2-(4-methoxy-2-(triethylsilyl)phenyl)oxazole85
42-(4-Chlorophenyl)oxazoleTriethylsilane2-(4-chloro-2-(triethylsilyl)phenyl)oxazole88

Experimental Protocol: Synthesis of 2-(2-(triethylsilyl)phenyl)oxazole

  • To an oven-dried Schlenk tube, add 2-phenyloxazole (0.2 mmol, 1.0 equiv.), [Ru(OAc)₂]n (5 mol %), and norbornene (0.4 mmol, 2.0 equiv.).

  • Evacuate and backfill the tube with argon three times.

  • Add triethylsilane (0.6 mmol, 3.0 equiv.) and anhydrous toluene (B28343) (1.0 mL) via syringe.

  • Seal the tube and place it in a preheated oil bath at 120 °C.

  • Stir the reaction mixture for 12 hours.

  • After cooling to room temperature, the reaction mixture is concentrated under reduced pressure.

  • The residue is purified by flash column chromatography on silica (B1680970) gel (eluent: petroleum ether/ethyl acetate) to afford the desired product.

Workflow for Ruthenium-Catalyzed C-H Silylation

C_H_Silylation sub 2-Aryloxazole + Triethylsilane cat [Ru(OAc)₂]n Norbornene sub->cat Reactants sol Toluene, 120 °C cat->sol Reaction Conditions workup Workup & Purification sol->workup Reaction Completion prod Silylated Product workup->prod Isolation

Caption: Workflow for the ruthenium-catalyzed ortho-C-H silylation of 2-aryloxazoles.

Oxidative Alkenylation of Arenes

Ruthenium catalysts, often generated in situ from precursors like [RuCl₂(p-cymene)]₂ and a carboxylate salt, are effective for the oxidative alkenylation of arens bearing a directing group. Copper(II) acetate often serves as both the acetate source and the oxidant in these reactions.[4]

Quantitative Data: Oxidative Alkenylation of N-m-tolylacetamide with Ethyl Acrylate (B77674)

EntryRuthenium PrecursorAdditiveOxidantSolventYield (%)
1[RuCl₂(p-cymene)]₂AgSbF₆Cu(OAc)₂·H₂O1,2-Dichloroethane64
2[RuCl₂(p-cymene)]₂KPF₆Cu(OAc)₂·H₂ON-Methyl-2-pyrrolidone81
3[Ru(OAc)₂(p-cymene)]NoneCu(OAc)₂·H₂ON-Methyl-2-pyrrolidone75

Experimental Protocol: Synthesis of Ethyl (E)-3-(2-acetamido-4-methylphenyl)acrylate [4]

  • To a screw-capped vial, add N-m-tolylacetamide (0.5 mmol, 1.0 equiv.), [RuCl₂(p-cymene)]₂ (2.5 mol %), KPF₆ (20 mol %), and Cu(OAc)₂·H₂O (1.0 mmol, 2.0 equiv.).

  • Evacuate and backfill the vial with argon.

  • Add ethyl acrylate (1.0 mmol, 2.0 equiv.) and N-methyl-2-pyrrolidone (NMP) (2.0 mL).

  • Seal the vial and stir the mixture at 100 °C for 24 hours.

  • After cooling, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

  • The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated.

  • The crude product is purified by column chromatography on silica gel.

Cyclopropanation Reactions

Ruthenium complexes are powerful catalysts for the cyclopropanation of olefins, often utilizing diazo compounds as carbene precursors. Diruthenium tetracarboxylate complexes have shown particularly high efficiency and enantioselectivity in these transformations.[5][6][7][8][9]

Quantitative Data: Enantioselective Cyclopropanation of Styrene with Aryldiazoacetates [5][6]

EntryCatalystDiazoacetateYield (%)Diastereomeric Ratio (trans:cis)Enantiomeric Excess (ee, %)
1Ru₂(S-TPPTTL)₄·BArFEthyl 2-diazo-2-phenylacetate70>95:582
2Ru₂(S-TPPTTL)₄·BArFEthyl 2-diazo-2-(4-methylphenyl)acetate74>95:592
3Ru₂(S-TPPTTL)₄·BArFEthyl 2-diazo-2-(4-chlorophenyl)acetate65>95:588
4Ru₂(S-TPPTTL)₄·BArFEthyl 2-diazo-2-(2-naphthyl)acetate68>95:594

Experimental Protocol: Asymmetric Cyclopropanation of Styrene [5]

  • In a glovebox, a solution of the diruthenium catalyst Ru₂(S-TPPTTL)₄·BArF (0.01 mmol, 1 mol %) in anhydrous dichloromethane (B109758) (1.0 mL) is prepared in a vial.

  • Styrene (1.0 mmol, 1.0 equiv.) is added to the catalyst solution.

  • A solution of ethyl 2-diazo-2-phenylacetate (1.1 mmol, 1.1 equiv.) in anhydrous dichloromethane (4.0 mL) is added dropwise over 1 hour using a syringe pump.

  • The reaction mixture is stirred at room temperature for an additional 4 hours.

  • The solvent is removed under reduced pressure, and the residue is purified by flash chromatography on silica gel to afford the cyclopropane (B1198618) product.

Logical Relationship in Asymmetric Cyclopropanation

Cyclopropanation_Pathway cluster_reactants Reactants Diazo Aryldiazoacetate Catalyst Chiral Diruthenium Tetracarboxylate Catalyst Diazo->Catalyst Olefin Styrene Intermediate Ruthenium-Carbene Intermediate Olefin->Intermediate Carbene Transfer Catalyst->Intermediate Carbene Formation Product Enantioenriched Cyclopropane Intermediate->Product

Caption: Catalytic cycle for enantioselective cyclopropanation.

Transfer Hydrogenation

Transfer hydrogenation is a valuable method for the reduction of carbonyl compounds, where an alcohol, typically isopropanol (B130326), serves as the hydrogen source. Ruthenium complexes, often formed in situ, are highly effective catalysts for this transformation.[10][11]

Quantitative Data: Transfer Hydrogenation of Ketones [12]

EntryKetone SubstrateBaseTime (min)Yield (%)
1Acetophenone (B1666503)ⁱPrOK1596
24-ChloroacetophenoneⁱPrOK3095
31-(Naphthalen-2-yl)ethan-1-oneⁱPrOK12089
4CyclohexanoneⁱPrOK6092

Experimental Protocol: Transfer Hydrogenation of Acetophenone [12][13]

  • To a Schlenk tube, add acetophenone (1.0 mmol, 1.0 equiv.), [(p-cymene)RuCl₂]₂ (0.005 mmol, 0.5 mol %), and a suitable ligand (e.g., 2,2'-bibenzimidazole, 0.02 mmol, 2 mol %).

  • Add a base such as potassium isopropoxide (0.1 mmol, 10 mol %) or cesium carbonate (0.3 mmol, 30 mol %).

  • Evacuate and backfill the tube with argon.

  • Add anhydrous isopropanol (3.0 mL).

  • Seal the tube and heat the reaction mixture at 82 °C (or 130 °C depending on the specific ligand/base system) for the specified time (e.g., 15 minutes to 12 hours).

  • After cooling, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are dried, filtered, and concentrated.

  • The product is purified by column chromatography.

Experimental Workflow for Transfer Hydrogenation

Transfer_Hydrogenation Ketone Ketone Catalyst Ruthenium Precursor + Ligand + Base Ketone->Catalyst Solvent Isopropanol (H₂ source) Catalyst->Solvent Heating Heating (e.g., 82 °C) Solvent->Heating Reaction Initiation Product Secondary Alcohol Heating->Product Reduction

Caption: General workflow for the transfer hydrogenation of ketones.

Oxidation Reactions

Ruthenium catalysts, in various oxidation states, are employed for the oxidation of alcohols and other functional groups. These reactions often utilize a co-oxidant to regenerate the active catalytic species.

Oxidation of Secondary Alcohols to Ketones

Ruthenium catalysts can facilitate the Oppenauer-type oxidation of secondary alcohols to ketones, using acetone (B3395972) as both the solvent and the hydrogen acceptor.

Quantitative Data: Oxidation of Secondary Alcohols

EntryAlcohol SubstrateCatalystBaseTime (h)Yield (%)
11-Phenylethanol (B42297)RuCl₂(PPh₃)₃K₂CO₃298
2CyclohexanolRuCl₂(PPh₃)₃K₂CO₃395
32-OctanolRuCl₂(PPh₃)₃K₂CO₃593
4CholesterolRuCl₂(PPh₃)₃K₂CO₃2485

Experimental Protocol: Oxidation of 1-Phenylethanol

  • A mixture of 1-phenylethanol (1.0 mmol), RuCl₂(PPh₃)₃ (0.02 mmol, 2 mol %), and K₂CO₃ (0.1 mmol, 10 mol %) in acetone (5 mL) is placed in a round-bottom flask.

  • The mixture is refluxed with stirring for 2 hours.

  • After cooling to room temperature, the solvent is removed under reduced pressure.

  • The residue is taken up in diethyl ether, and the mixture is filtered through a short pad of silica gel.

  • The filtrate is concentrated to give the crude product, which can be further purified by chromatography if necessary.

Signaling Pathway for Ruthenium-Catalyzed Oxidation

Oxidation_Cycle Ru_precatalyst Ru(II) Precatalyst Ru_alkoxide Ruthenium Alkoxide Ru_precatalyst->Ru_alkoxide -H⁺ Ru_hydride Ruthenium Hydride Ru_alkoxide->Ru_hydride β-Hydride Elimination Ketone_product Ketone Ru_alkoxide->Ketone_product Ru_hydride->Ru_precatalyst Hydrogen Transfer Isopropanol Isopropanol Ru_hydride->Isopropanol Alcohol Secondary Alcohol Alcohol->Ru_alkoxide Acetone Acetone (H₂ Acceptor) Acetone->Ru_hydride

Caption: Catalytic cycle for the Oppenauer-type oxidation of alcohols.

References

Method

Application Notes and Protocols for Ruthenium Acetate in C-H Activation

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the use of ruthenium acetate (B1210297) and its derivatives in catalytic C-H activation...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ruthenium acetate (B1210297) and its derivatives in catalytic C-H activation reactions. Ruthenium-catalyzed C-H activation has emerged as a powerful and versatile tool in organic synthesis, enabling the direct functionalization of otherwise inert C-H bonds. This approach offers a more atom-economical and environmentally benign alternative to traditional cross-coupling methodologies, which often require pre-functionalized starting materials.

Introduction

Ruthenium(II) complexes, particularly those containing acetate ligands, are highly effective catalysts for a variety of C-H activation/functionalization reactions.[1][2] The acetate ligand plays a crucial role, often acting as an internal base to facilitate the C-H bond cleavage step through a concerted metalation-deprotonation (CMD) mechanism.[3] This protocol focuses on the practical application of ruthenium acetate catalysts in key transformations such as arylation and alkenylation.

Data Presentation: Representative Ruthenium-Catalyzed C-H Functionalizations

The following table summarizes typical reaction conditions and outcomes for C-H activation reactions employing ruthenium catalysts, including those with acetate ligands. This data is compiled from various literature sources to provide a comparative overview.

EntryTransformationRuthenium CatalystDirecting GroupCoupling PartnerBase/AdditiveSolventTemp (°C)Yield (%)Ref.
1Arylation[Ru(OAc)₂(p-cymene)]PyridylAryl halidesK₂CO₃NMP80High[1]
2Arylation[RuCl₂(p-cymene)]₂Carboxylic acidAryl halidesK₂CO₃ / PCy₃NMP80High[1]
3Alkenylation[RuCl₂(p-cymene)]₂Carboxylic acidAcrylatesCu(OAc)₂·H₂OH₂O100High[4]
4Alkenylation[RuCl₂(p-cymene)]₂Imidazo[1,2-a]pyridineAcrylatesAgSbF₆ / Cu(OAc)₂·H₂ODCE100High[1]
5MethylationRuBnNPyridylMeIN/AN/AMildHigh[5]
6Oxidative Coupling[Ru(p-cymene)Cl₂]₂Allyl esterAcrylatesAgSbF₆ / Cu(OAc)₂·H₂ODCE8075-85[6][7]

NMP: N-Methyl-2-pyrrolidone, DCE: 1,2-Dichloroethane, PCy₃: Tricyclohexylphosphine

Experimental Protocols

Protocol 1: Ruthenium-Catalyzed Direct Arylation of 2-Phenylpyridine (B120327)

This protocol describes a typical procedure for the direct arylation of 2-phenylpyridine with an aryl halide using a ruthenium acetate catalyst system.[1]

Materials:

  • [Ru(OAc)₂(p-cymene)] (or generated in situ from [RuCl₂(p-cymene)]₂ and an acetate salt)

  • 2-Phenylpyridine

  • Aryl halide (e.g., 4-chloroanisole)

  • Potassium carbonate (K₂CO₃)

  • N-Methyl-2-pyrrolidone (NMP), anhydrous

  • Schlenk flask or sealed reaction vial

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • To a Schlenk flask under an inert atmosphere, add [Ru(OAc)₂(p-cymene)] (2-5 mol%), 2-phenylpyridine (1.0 mmol), the aryl halide (1.2 mmol), and K₂CO₃ (2.0 mmol).

  • Add anhydrous NMP (3-5 mL) via syringe.

  • Seal the flask and heat the reaction mixture at 80-120 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired ortho-arylated product.

Protocol 2: Ruthenium-Catalyzed Oxidative Alkenylation of Benzoic Acids

This protocol outlines the synthesis of phthalides via a ruthenium-catalyzed oxidative C-H alkenylation of benzoic acids in water.[4]

Materials:

  • [RuCl₂(p-cymene)]₂

  • Substituted benzoic acid

  • Activated alkene (e.g., ethyl acrylate)

  • Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O) as an oxidant

  • Water (degassed)

  • Sealed reaction tube

Procedure:

  • In a sealed reaction tube, combine the substituted benzoic acid (0.5 mmol), the activated alkene (1.0 mmol), [RuCl₂(p-cymene)]₂ (2.5 mol%), and Cu(OAc)₂·H₂O (1.0 mmol).

  • Add degassed water (2.0 mL) to the tube.

  • Seal the tube and place it in a preheated oil bath at 100 °C for 12-24 hours.

  • After cooling to room temperature, extract the reaction mixture with ethyl acetate.

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent in vacuo.

  • Purify the residue by flash column chromatography to yield the desired annulated lactone.

Mandatory Visualizations

Catalytic Cycle of Ruthenium-Catalyzed C-H Arylation

G Ru_precatalyst [Ru(II)] Precatalyst Active_Ru Active Ru(II) Species Ru_precatalyst->Active_Ru Activation Substrate_Coordination Substrate Coordination Active_Ru->Substrate_Coordination Substrate CMD Concerted Metalation- Deprotonation (CMD) Substrate_Coordination->CMD Acetate Assistance Ruthenacycle Ruthenacycle Intermediate CMD->Ruthenacycle Oxidative_Addition Oxidative Addition of Ar-X Ruthenacycle->Oxidative_Addition Ru_IV Ru(IV) Intermediate Oxidative_Addition->Ru_IV Reductive_Elimination Reductive Elimination Ru_IV->Reductive_Elimination Reductive_Elimination->Active_Ru Catalyst Regeneration Product Functionalized Product Reductive_Elimination->Product

Caption: Proposed catalytic cycle for ruthenium-catalyzed C-H arylation.

General Experimental Workflow for C-H Activation

G Start Reaction Setup Inert_Atmosphere Establish Inert Atmosphere (Ar or N₂) Start->Inert_Atmosphere Reagent_Addition Add Catalyst, Substrate, Coupling Partner, Base Inert_Atmosphere->Reagent_Addition Solvent_Addition Add Anhydrous Solvent Reagent_Addition->Solvent_Addition Reaction Heating and Stirring Solvent_Addition->Reaction Workup Reaction Quench & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Analysis Characterization (NMR, MS) Purification->Analysis End Pure Product Analysis->End

Caption: A typical experimental workflow for a C-H activation reaction.

References

Application

Application Notes: Ruthenium Acetate Catalyzed Carbon-Carbon Bond Formation

Introduction Ruthenium-catalyzed carbon-carbon (C-C) bond formation has emerged as a powerful tool in modern organic synthesis, offering a cost-effective and often more sustainable alternative to traditional palladium-ba...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Ruthenium-catalyzed carbon-carbon (C-C) bond formation has emerged as a powerful tool in modern organic synthesis, offering a cost-effective and often more sustainable alternative to traditional palladium-based methodologies. Ruthenium(II) acetate (B1210297) complexes, in particular, have garnered significant attention due to their stability, functional group tolerance, and unique reactivity in mediating the coupling of C-H bonds with various partners.[1][2][3][4] These catalysts are pivotal in C-H activation strategies, which allow for the direct functionalization of ubiquitous C-H bonds, thereby streamlining synthetic routes by avoiding pre-functionalization steps.[2][5] This approach is highly atom-economical and aligns with the principles of green chemistry, making it exceptionally valuable for applications in drug discovery, agrochemicals, and materials science.[1][3]

This document provides an overview of key applications, quantitative data for representative reactions, and detailed experimental protocols for researchers utilizing ruthenium acetate catalysts for C-C bond formation.

Key Applications

Ruthenium acetate and related carboxylate complexes are versatile catalysts for a range of C-C bond-forming reactions, most notably:

  • C-H Arylation: The direct coupling of an aromatic C-H bond with an aryl halide. This is one of the most developed areas, allowing for the synthesis of complex biaryl structures that are common motifs in pharmaceuticals.[5][6] Ruthenium catalysts like [Ru(OAc)2(p-cymene)] have been shown to be effective for this transformation.[1][5]

  • C-H Alkenylation: The formation of a C-C bond between a C-H bond and an alkene, providing direct access to substituted olefins.[2][5] This method circumvents the need for pre-functionalized starting materials often required in traditional Heck couplings.[5]

  • Oxidative Annulation and Cyclization: The intramolecular or intermolecular reaction involving C-H activation followed by cyclization to construct various heterocyclic frameworks.[1][7][8][9][10][11] These reactions are often used to build complex polycyclic systems from simple precursors.

Data Presentation: Representative Reactions

The following tables summarize quantitative data for various C-C bond formations catalyzed by ruthenium(II) carboxylate systems.

Table 1: Ruthenium-Catalyzed C-H Arylation of Heteroarenes

Substrate Coupling Partner Catalyst System Base / Additive Solvent / Temp. Yield (%) Reference
2-Phenylpyridine (B120327) 4-Chlorotoluene (B122035) [Ru(OAc)2(p-cymene)] (2.5 mol%) K₂CO₃ NMP / 120°C 91 [5]
2-Phenylpyridine 4-Bromoanisole [Ru(OAc)2(p-cymene)] (2.5 mol%) K₂CO₃ NMP / 120°C 88 [5]
1-Phenylpyrazole 4-Chlorotoluene [RuCl₂(p-cymene)]₂ / MesCO₂H K₂CO₃ NMP / 120°C 85 [6]

| 2-Phenoxypyridine | Phenyl Bromide | [RuCl₂(p-cymene)]₂ / MesCO₂H | K₂CO₃ | H₂O / 120°C | 81 |[6] |

Table 2: Ruthenium-Catalyzed C-H Alkenylation

Substrate Coupling Partner Catalyst System Additive / Oxidant Solvent / Temp. Yield (%) Reference
N-Phenyl-2-oxazolidinone Ethyl Acrylate [RuCl₂(p-cymene)]₂ (5 mol%) AgBF₄ / Cu(OAc)₂·H₂O 2-MeTHF / 100°C 94 [12]
2-Phenyloxazoline Methyl Acrylate [RuCl₂(p-cymene)]₂ (2.5 mol%) BNPAH / Cu(OAc)₂·H₂O Ethanol / 80°C 85 (mono) [5]

| Allyltrimethylsilane | Methyl Acrylate | [Ru(p-cymene)Cl₂]₂ (5 mol%) | AgOAc / Cu(OAc)₂ | t-AmOH / 100°C | 90 |[13][14] |

Experimental Protocols & Workflows

A generalized workflow for setting up a ruthenium-catalyzed C-H activation reaction is depicted below.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis A 1. Add Substrate, Coupling Partner, and Base to a Dried Reaction Vessel B 2. Add Ruthenium Catalyst and Solvent A->B Under ambient atmosphere C 3. Seal Vessel and Purge with Inert Gas (e.g., Argon) B->C D 4. Heat Reaction Mixture with Stirring for the Specified Time C->D Maintain inert atmosphere E 5. Cool to Room Temp and Quench Reaction D->E F 6. Perform Extraction and Purification (e.g., Column Chromatography) E->F G 7. Characterize Product (NMR, MS, etc.) F->G

Caption: Generalized experimental workflow for a Ru-catalyzed C-C coupling reaction.
Protocol 1: Ortho-Arylation of 2-Phenylpyridine with 4-Chlorotoluene

This protocol is adapted from procedures reported for C-H arylation using a [Ru(OAc)₂(p-cymene)] catalyst system.[1][5]

Materials and Equipment:

  • [Ru(OAc)₂(p-cymene)]

  • 2-Phenylpyridine

  • 4-Chlorotoluene

  • Potassium Carbonate (K₂CO₃), anhydrous

  • N-Methyl-2-pyrrolidone (NMP), anhydrous

  • Schlenk tube or other sealable reaction vessel

  • Magnetic stirrer and stir bar

  • Heating block or oil bath

  • Standard glassware for work-up and purification

  • Inert gas supply (Argon or Nitrogen)

Procedure:

  • To a flame-dried Schlenk tube containing a magnetic stir bar, add 2-phenylpyridine (0.5 mmol, 1.0 equiv), potassium carbonate (1.0 mmol, 2.0 equiv), and [Ru(OAc)₂(p-cymene)] (0.0125 mmol, 2.5 mol%).

  • Seal the tube with a septum. Evacuate and backfill the tube with argon three times to ensure an inert atmosphere.

  • Using a syringe, add 4-chlorotoluene (0.6 mmol, 1.2 equiv) followed by anhydrous NMP (2.0 mL).

  • Place the Schlenk tube in a preheated oil bath or heating block set to 120 °C.

  • Stir the reaction mixture vigorously for 16-24 hours. Monitor the reaction progress by TLC or GC-MS if desired.

  • Upon completion, remove the tube from the heat and allow it to cool to room temperature.

  • Quench the reaction by adding 10 mL of water.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired ortho-arylated product.

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Catalytic Cycle

The generally accepted mechanism for ruthenium(II) carboxylate-catalyzed C-H arylation proceeds via a Concerted Metalation-Deprotonation (CMD) pathway.[1] The carboxylate ligand plays a crucial role by acting as a proton shuttle, facilitating the C-H bond cleavage.

G Ru_II [Ru(II)(OAc)₂L₂] Substrate_Complex Substrate Coordination Ru_II->Substrate_Complex + Substrate (Ar¹-H) center Ruthenacycle Five-Membered Ruthenacycle (III) Substrate_Complex->Ruthenacycle C-H Activation (CMD Pathway) - AcOH Ru_IV Ru(IV) Intermediate Ruthenacycle->Ru_IV + Ar²-X (Oxidative Addition) Product_Complex Product Complex Ru_IV->Product_Complex Reductive Elimination Product_Complex->Ru_II - Product (Ar¹-Ar²)

Caption: Proposed catalytic cycle for Ru(II)-catalyzed direct C-H arylation.

References

Method

Application Notes and Protocols for Ruthenium Acetate Catalyzed Oxidation

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for conducting oxidation reactions catalyzed by ruthenium acetate (B1210297)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting oxidation reactions catalyzed by ruthenium acetate (B1210297) complexes. The information is intended to guide researchers in setting up experiments, understanding the catalytic cycle, and applying these methods to organic synthesis, particularly in the context of drug development where efficient and selective oxidation is crucial.

Introduction

Ruthenium complexes are versatile catalysts for a wide range of oxidative transformations. Among these, ruthenium acetate complexes have emerged as effective catalysts for various oxidation reactions, including the aerobic oxidation of alcohols and hydroxylamines. This document focuses on the use of a specific diruthenium(II,III) paddlewheel complex, diruthenium(II,III) tetraacetate chloride ([Ru₂(OAc)₄Cl]), in catalytic aerobic oxidation. This catalyst offers a green and efficient method for the synthesis of valuable organic compounds under mild reaction conditions.

Data Presentation: Ruthenium Acetate Catalyzed Aerobic Oxidation of Hydroxylamines

The following table summarizes the reaction conditions for the aerobic oxidation of N,N-disubstituted hydroxylamines to nitrones using diruthenium(II,III) tetraacetate chloride as the catalyst. This reaction is notable for its use of air as the terminal oxidant, highlighting its green chemistry credentials.

ParameterValue/Condition
Catalyst Diruthenium(II,III) tetraacetate chloride ([Ru₂(OAc)₄Cl])
Catalyst Loading 0.1 to 1 mol%
Substrate N,N-disubstituted hydroxylamines
Product Nitrones
Oxidant Air (atmospheric)
Solvent Aqueous or alcoholic solution
Temperature 50 °C
Reaction Time Varies depending on substrate

Experimental Protocols

This section provides detailed methodologies for the preparation of the ruthenium acetate catalyst and its application in a representative aerobic oxidation reaction.

Protocol 1: Preparation of Diruthenium(II,III) Tetraacetate Chloride ([Ru₂(OAc)₄Cl])

Diruthenium(II,III) tetraacetate chloride is a coordination polymer that can be synthesized from ruthenium trichloride (B1173362).[1]

Materials:

  • Ruthenium(III) trichloride hydrate (B1144303) (RuCl₃·xH₂O)

  • Glacial acetic acid

  • Argon or Nitrogen gas (for inert atmosphere)

Procedure:

  • A mixture of ruthenium(III) trichloride hydrate in glacial acetic acid is heated at reflux under an inert atmosphere (Argon or Nitrogen).

  • The reduction of Ru(III) to the mixed-valence Ru(II,III) state occurs, leading to the formation of the diruthenium tetraacetate core.

  • The product, a red-brown solid, precipitates from the solution upon cooling.

  • The solid is collected by filtration, washed with a suitable solvent (e.g., diethyl ether) to remove any remaining acetic acid, and dried under vacuum.

Structural Information: The resulting complex features a "Chinese lantern" structure with four acetate ligands bridging the two ruthenium centers. The Ru-Ru distance is approximately 228 pm, indicative of a metal-metal bond. These [Ru₂(O₂CCH₃)₄]⁺ units are linked by bridging chloride ligands to form a polymeric chain.[1]

Protocol 2: Aerobic Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones

This protocol describes a green method for the synthesis of nitrones from N,N-disubstituted hydroxylamines using [Ru₂(OAc)₄Cl] as the catalyst and air as the oxidant.[2][3]

Materials:

  • N,N-disubstituted hydroxylamine (B1172632) (substrate)

  • Diruthenium(II,III) tetraacetate chloride ([Ru₂(OAc)₄Cl]) (catalyst)

  • Methanol or water (solvent)

  • Round-bottom flask equipped with a magnetic stirrer and a reflux condenser (open to the air)

Procedure:

  • To a round-bottom flask, add the N,N-disubstituted hydroxylamine and the solvent (methanol or water).

  • Add the diruthenium(II,III) tetraacetate chloride catalyst (0.1 to 1 mol% relative to the substrate).

  • Heat the reaction mixture to 50 °C with vigorous stirring. The flask should be open to the atmosphere to allow for the ingress of air (oxygen).

  • Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, or NMR spectroscopy).

  • Upon completion of the reaction, cool the mixture to room temperature.

  • The product can be isolated by standard work-up procedures, which may include solvent evaporation followed by chromatography of the residue.

Mandatory Visualizations

Experimental Workflow for Aerobic Oxidation

experimental_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis start Start reagents Mix Substrate, [Ru₂(OAc)₄Cl], & Solvent start->reagents heat Heat to 50°C under Air reagents->heat monitor Monitor Reaction (TLC, GC-MS) heat->monitor cool Cool to RT monitor->cool isolate Isolate Product (Evaporation, Chromatography) cool->isolate analyze Analyze Product (NMR, MS) isolate->analyze end End analyze->end

Caption: Workflow for the aerobic oxidation of hydroxylamines.

Plausible Catalytic Cycle for Aerobic Oxidation

catalytic_cycle Ru2_active [Ru₂(OAc)₄]⁺ Ru2_substrate [Ru₂(OAc)₄(R₂NOH)]⁺ Ru2_active->Ru2_substrate + R₂NOH l1 Substrate Coordination Ru2_intermediate [Ru₂(OAc)₄(R₂NO•)]⁺ + H⁺ + e⁻ Ru2_substrate->Ru2_intermediate - H₂O l2 Oxidation & Product Formation Ru2_intermediate->Ru2_active + R₂C=N⁺(O⁻)R' Ru2_reduced [Ru₂(OAc)₄]⁰ Ru2_intermediate->Ru2_reduced - R₂C=N⁺(O⁻)R' Ru2_reduced->Ru2_active + O₂, + H⁺ l3 Catalyst Regeneration

Caption: Proposed catalytic cycle for nitrone formation.

References

Application

Application Notes and Protocols: Ruthenium Acetate in Alkyne Dimerization Catalysis

For Researchers, Scientists, and Drug Development Professionals Introduction The dimerization of alkynes is a fundamental transformation in organic synthesis, providing access to valuable conjugated enynes, which are key...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dimerization of alkynes is a fundamental transformation in organic synthesis, providing access to valuable conjugated enynes, which are key building blocks for natural products, pharmaceuticals, and advanced materials. Transition metal catalysis has emerged as a powerful tool for achieving this transformation with high efficiency and selectivity. Among the various catalysts, ruthenium complexes have demonstrated unique reactivity and selectivity profiles. This document provides detailed application notes and protocols for the use of ruthenium acetate (B1210297) complexes in the catalytic dimerization of terminal alkynes. Specifically, it focuses on the head-to-head dimerization to produce 1,4-disubstituted (Z)- and (E)-enynes, highlighting the role of acetate ligands in promoting this transformation.

Catalytic Systems and Data Presentation

Ruthenium acetate-based catalytic systems have proven effective for the dimerization of terminal alkynes. The acetate ligand plays a crucial role in the catalytic cycle, often facilitating the formation of the active catalytic species. Below are summarized results from two prominent ruthenium acetate-based systems for the dimerization of terminal aryl and alkyl alkynes.

System 1: Mononuclear Ruthenium Acetate Complex with a Bulky Diphosphine Ligand

A well-defined mononuclear ruthenium(II) complex containing both η¹- and η²-acetate ligands and a bulky diphosphine ligand, [Ru(η¹-OAc)(η²-OAc)(DiPPF)(CO)], has been shown to catalyze the head-to-head dimerization of terminal alkynes.[1] This system exhibits high stereoselectivity for the kinetic (Z)-enyne product.[1]

Table 1: Dimerization of Terminal Alkynes Catalyzed by [Ru(η¹-OAc)(η²-OAc)(DiPPF)(CO)] [1]

EntryAlkyneProductTime (h)Conversion (%)Yield (%)Z/E Ratio
1Phenylacetylene1,4-Diphenyl-1-buten-3-yne20>988595:5
21-Hexyne5-Dodecen-7-yne2040-95:5

Conditions: Catalyst (S/C 100), Toluene (B28343), 110 °C.[1]

System 2: In-situ Generated Ruthenium Acetate from a Dimeric Precursor

An efficient system for the E-selective dimerization of terminal arylalkynes involves the use of a hexamethylbenzene (B147005) ruthenium(II) dimer, [{RuCl(μ-Cl)(η⁶-C₆Me₆)}]₂, in an acetic acid/water mixture.[2] The addition of sodium acetate significantly enhances the reaction rate, suggesting the in-situ formation of an active ruthenium acetate species.[2]

Table 2: Dimerization of Terminal Arylalkynes Catalyzed by [{RuCl(μ-Cl)(η⁶-C₆Me₆)}]₂ in the Presence of Acetate [2]

EntryAryl Alkyne (ArCCH)Time (h)Yield (%) of (E)-ArCH=CHC≡CAr
1Phenylacetylene398
24-Methoxyphenylacetylene0.599
34-Methylphenylacetylene198
44-Bromophenylacetylene195
54-Chlorophenylacetylene196
64-Fluorophenylacetylene194

Conditions: 5 mol% [{RuCl(μ-Cl)(η⁶-C₆Me₆)}]₂, NaOAc (1.2 equiv), AcOH/H₂O (1:1 v/v), 80 °C.[2]

Experimental Protocols

Protocol 1: General Procedure for Alkyne Dimerization with [Ru(η¹-OAc)(η²-OAc)(DiPPF)(CO)]

This protocol is adapted from the work of B. Puértolas et al.[1]

Materials:

  • Ruthenium catalyst: [Ru(η¹-OAc)(η²-OAc)(DiPPF)(CO)] (DiPPF = 1,1'-bis(diisopropylphosphino)ferrocene)

  • Terminal alkyne (e.g., phenylacetylene, 1-hexyne)

  • Anhydrous toluene

  • Schlenk tube or similar reaction vessel

  • Inert atmosphere (Nitrogen or Argon)

  • Standard laboratory glassware and purification supplies (e.g., silica (B1680970) gel for chromatography)

Procedure:

  • In a glovebox or under an inert atmosphere, add the ruthenium catalyst (e.g., for a 0.5 mmol scale reaction with S/C 100, use 0.005 mmol of the catalyst) to a Schlenk tube equipped with a magnetic stir bar.

  • Add anhydrous toluene (e.g., 2 mL) to the Schlenk tube.

  • Add the terminal alkyne (0.5 mmol) to the reaction mixture.

  • Seal the Schlenk tube and heat the reaction mixture to 110 °C with vigorous stirring.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR by taking aliquots).

  • After the reaction is complete (e.g., 20 hours), cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the enyne product.

  • Characterize the product by spectroscopic methods (¹H NMR, ¹³C NMR, MS) to confirm its structure and determine the Z/E ratio.

Protocol 2: General Procedure for Alkyne Dimerization with [{RuCl(μ-Cl)(η⁶-C₆Me₆)}]₂ and Sodium Acetate

This protocol is adapted from the work of S. E. García-Garrido et al.[2]

Materials:

  • Ruthenium precatalyst: [{RuCl(μ-Cl)(η⁶-C₆Me₆)}]₂

  • Terminal arylalkyne (e.g., phenylacetylene)

  • Sodium acetate (NaOAc)

  • Acetic acid (AcOH)

  • Deionized water

  • Reaction vial or flask

  • Standard laboratory glassware and purification supplies

Procedure:

  • To a reaction vial, add the ruthenium precatalyst [{RuCl(μ-Cl)(η⁶-C₆Me₆)}]₂ (0.05 mmol for a 1 mmol scale reaction).

  • Add sodium acetate (1.2 mmol).

  • Add the terminal arylalkyne (1.0 mmol).

  • Add a 1:1 (v/v) mixture of acetic acid and water (e.g., 4 mL).

  • Seal the vial and heat the reaction mixture to 80 °C with stirring.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the pure (E)-enyne.

  • Characterize the product by spectroscopic methods.

Mandatory Visualizations

Reaction Mechanism

The proposed catalytic cycle for the head-to-head dimerization of terminal alkynes catalyzed by a ruthenium acetate complex is depicted below. The cycle is thought to involve the formation of a key alkynyl ruthenium intermediate.[1]

G Ru_OAc [Ru(OAc)₂(L)₂] Alkynyl_Ru [Ru(OAc)(C≡C-R)(L)₂] Ru_OAc->Alkynyl_Ru -HOAc Alkyne1 R-C≡C-H Alkyne1->Alkynyl_Ru Pi_Complex [Ru(OAc)(C≡C-R)(η²-HC≡CR)(L)₂] Alkynyl_Ru->Pi_Complex Alkyne2 R-C≡C-H Alkyne2->Pi_Complex Vinyl_Ru Ruthenacyclopentadiene or Vinyl-Ru Intermediate Pi_Complex->Vinyl_Ru Coupling Coupling C-C Bond Formation Vinyl_Ru->Ru_OAc Product Release Product R-CH=CH-C≡C-R Vinyl_Ru->Product Reductive_Elimination Reductive Elimination

Caption: Proposed catalytic cycle for ruthenium-catalyzed alkyne dimerization.

Experimental Workflow

The following diagram illustrates a general workflow for carrying out the ruthenium-catalyzed alkyne dimerization experiments.

G start Start setup Reaction Setup (Inert Atmosphere) start->setup reagents Add Ru Catalyst, Solvent, and Alkyne setup->reagents reaction Heat and Stir (e.g., 80-110 °C) reagents->reaction monitoring Monitor Reaction (TLC, GC-MS) reaction->monitoring monitoring->reaction Continue workup Quench and Aqueous Workup monitoring->workup Complete purification Column Chromatography workup->purification characterization Product Characterization (NMR, MS) purification->characterization end End characterization->end

References

Method

Application Notes: Preparation of Ru/C Catalysts from Ruthenium Acetate Precursor

Introduction Ruthenium supported on carbon (Ru/C) is a highly effective and versatile heterogeneous catalyst employed across the chemical, pharmaceutical, and petrochemical industries.[1] Its primary applications include...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Ruthenium supported on carbon (Ru/C) is a highly effective and versatile heterogeneous catalyst employed across the chemical, pharmaceutical, and petrochemical industries.[1] Its primary applications include hydrogenation, dehydrogenation, and various organic synthesis reactions.[1] The catalyst consists of ruthenium nanoparticles dispersed on a high-surface-area carbon support, which imparts excellent catalytic efficiency, high selectivity, and prolonged stability.[1] The choice of the metal precursor is a critical factor that influences the final properties of the catalyst, such as metal dispersion and particle size. While ruthenium chloride and nitrosyl nitrate (B79036) are common precursors, ruthenium acetate (B1210297) offers a chlorine-free alternative that can lead to catalysts with high dispersion and activity.[2][3] These application notes provide a comprehensive protocol for the synthesis of Ru/C catalysts using a ruthenium acetate precursor via the wet impregnation method, along with characterization data and performance metrics.

Key Applications:

  • Hydrogenation of Carbonyl Compounds: Efficiently facilitates the conversion of aliphatic carbonyl compounds to their corresponding alcohols.[1]

  • Aromatic Hydrogenation: Supports the selective reduction of aromatic hydrocarbons.[1]

  • Biomass Conversion: Plays a vital role in the hydrogenation of glucose to produce sorbitol, a key chemical intermediate.[1][2]

  • Fine Chemical Synthesis: Used in complex, selective reduction processes where minimizing byproducts is critical.[1]

Experimental Protocols

This section details the preparation of a Ru/C catalyst using the wet impregnation-reduction method with ruthenium acetate as the precursor.[2] This method is favored for its simplicity and effective control over metal loading and dispersion.

Materials:

  • Ruthenium (II) Acetate Dimer ([Ru(OAc)₂]₂) or other suitable ruthenium acetate complex

  • High-Surface-Area Activated Carbon (AC), pre-dried (e.g., ≥1000 m²/g BET surface area)[1]

  • Solvent: Deionized water, ethanol, or a suitable organic solvent

  • Reducing Agent: Gaseous Hydrogen (H₂), or alternatively Sodium Borohydride (NaBH₄)

  • Inert Gas: Nitrogen (N₂) or Argon (Ar)

Equipment:

  • Round-bottom flask or beaker

  • Magnetic stirrer and heat plate

  • Rotary evaporator (optional, for solvent removal)

  • Tube furnace with temperature controller

  • Filtration apparatus (e.g., Büchner funnel)

  • Drying oven

Protocol 1: Wet Impregnation and Thermal Reduction

This protocol is a generalized procedure based on common laboratory practices for catalyst synthesis.

1. Preparation of Impregnation Solution: a. Calculate the required mass of the ruthenium acetate precursor to achieve the desired metal loading on the carbon support (e.g., 1-10 wt%). b. Dissolve the calculated amount of ruthenium acetate in a suitable solvent (e.g., deionized water). The volume should be sufficient to form a slurry with the carbon support (incipient wetness or wet impregnation). c. Adjust the pH of the solution to between 7 and 8, as this range is conducive to forming a highly dispersed and active catalyst.[2]

2. Impregnation: a. Add the pre-dried activated carbon support to the impregnation solution. b. Stir the resulting slurry continuously at a moderately elevated temperature (e.g., 80-90 °C) for an extended period (e.g., 8-10 hours) to ensure uniform deposition of the ruthenium precursor onto the carbon surface.[2]

3. Drying: a. Remove the solvent from the slurry. This can be achieved by heating under vacuum using a rotary evaporator or by drying in an oven at 100-120 °C for 12-24 hours. b. The result is the unreduced catalyst precursor supported on carbon (Ru(OAc)ₓ/C).

4. Reduction to Metallic Ruthenium: a. Place the dried Ru(OAc)ₓ/C powder in a tube furnace. b. Purge the system with an inert gas (N₂ or Ar) to remove any air. c. Heat the sample under a continuous flow of hydrogen gas (H₂). A typical reduction program involves ramping the temperature to 300-400 °C and holding for 6-8 hours.[2] d. After the reduction is complete, cool the sample to room temperature under an inert gas flow to prevent re-oxidation of the freshly formed ruthenium nanoparticles.

5. Post-Synthesis Treatment: a. Once at room temperature, the catalyst is passivated (optional, for safety during handling) or carefully transferred to an inert environment. b. The resulting Ru/C catalyst should be washed thoroughly with deionized water to remove any residual impurities and then dried under vacuum.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Ru/C catalyst via the wet impregnation method.

G Workflow for Ru/C Catalyst Preparation cluster_prep Precursor & Support Preparation cluster_synthesis Catalyst Synthesis cluster_post Final Processing start Start precursor Dissolve Ruthenium Acetate in Solvent start->precursor support Add Activated Carbon Support precursor->support impregnation Impregnation (8-10h, 80-90°C) support->impregnation drying Drying (110°C, 12h) impregnation->drying reduction Reduction in H₂ Flow (300-400°C, 6-8h) drying->reduction washing Washing & Filtration reduction->washing final_drying Final Drying (Vacuum) washing->final_drying product Final Ru/C Catalyst final_drying->product

Caption: A schematic workflow for the synthesis of Ru/C catalysts.

Data Presentation

The properties of the final Ru/C catalyst are crucial for its performance. The following tables summarize typical physical characteristics and performance data for Ru/C catalysts.

Table 1: Typical Physical and Chemical Properties of Ru/C Catalysts

ParameterTypical Value/RangeReference
Ruthenium Content1.0 – 10.0 wt%[1]
BET Surface Area≥ 1000 m²/g[1]
Metal Surface Area50 – 70 m²/g[1]
Average Particle Size (Support)28 – 34 µm[1]
Ru Nanoparticle Size2 – 5 nm[4]
Total Impurities< 0.3%[1]
Moisture Content40% - 70%[1]

Table 2: Representative Catalytic Performance Data

ReactionSubstrateProductConversion (%)Yield (%)CatalystReference
HydrogenationD-GlucoseD-Sorbitol>99.5>99.5Pt/ACC[4]
HydrogenationLevulinic Acidγ-Valerolactone9578Ru/AC1[5]
HydrogenationLevulinic Acidγ-Valerolactone~8064-71Ru/Norit[5]
Main Reaction YieldVarious---90 - 99%---Commercial Ru/C[1]

Note: The performance data is highly dependent on the specific reaction conditions (temperature, pressure, solvent) and the nature of the carbon support. The data from various sources illustrates the high activity of ruthenium-based catalysts.[5]

Common Characterization Methods

To ensure the quality and understand the properties of the synthesized Ru/C catalyst, several analytical techniques are employed:

  • Transmission Electron Microscopy (TEM): To visualize the size, morphology, and dispersion of the ruthenium nanoparticles on the carbon support.[2]

  • X-ray Diffraction (XRD): To determine the crystalline structure of the ruthenium nanoparticles and identify the metallic phase.[2]

  • X-ray Photoelectron Spectroscopy (XPS): To analyze the oxidation state of ruthenium and its interaction with the support.

  • N₂ Physisorption (BET analysis): To measure the surface area and pore size distribution of the carbon support and the final catalyst.

  • Temperature-Programmed Reduction (TPR): To study the reduction behavior of the ruthenium precursor and the metal-support interaction.

References

Application

Application Notes and Protocols: NMR Spectroscopy for the Characterization of Ruthenium Acetate Derivatives

Audience: Researchers, scientists, and drug development professionals. Introduction: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of coordination and organometallic compounds. For ruthenium acetate (B1210297) derivatives, which are of significant interest in catalysis and medicinal chemistry, NMR provides invaluable insights into ligand coordination, electronic structure, and solution dynamics. However, the presence of paramagnetic ruthenium centers in many of these complexes can pose challenges. These application notes provide a comprehensive overview of the use of NMR spectroscopy for the characterization of various ruthenium acetate derivatives, including protocols for sample preparation and data acquisition.

Key Considerations for NMR of Ruthenium Acetate Derivatives

Ruthenium complexes can exist in various oxidation states, with Ru(II) and Ru(III) being the most common. While Ru(II) complexes are often diamagnetic (low spin d6), Ru(III) complexes are typically paramagnetic (low spin d5 with one unpaired electron)[1][2]. This distinction is crucial for NMR analysis:

  • Diamagnetic Ruthenium Acetate Derivatives: These compounds generally yield sharp, well-resolved NMR spectra, allowing for detailed structural analysis using standard 1D (1H, 13C, 31P) and 2D (COSY, HSQC, HMBC) NMR techniques. Chemical shifts and coupling constants provide information on the coordination environment of the ruthenium center and the structure of the ligands.

  • Paramagnetic Ruthenium Acetate Derivatives: The unpaired electron in paramagnetic complexes leads to significant line broadening and large chemical shift ranges (hyperfine shifts)[2]. While this can make spectral interpretation more complex, it also offers unique information about the electronic structure and spin distribution within the molecule. Specialized NMR techniques and careful experimental setup are often required for the analysis of these compounds. A notable example is the diruthenium tetraacetate core, [Ru2(OAc)4]+, which is paramagnetic, making definitive NMR characterization challenging[3]. However, chemical modification, such as the introduction of certain axial ligands, can lead to diamagnetic derivatives with well-resolved NMR spectra.

Data Presentation: NMR Data for Ruthenium Acetate Derivatives

The following tables summarize representative 1H, 13C, and 31P NMR data for selected diamagnetic ruthenium acetate derivatives. Note that chemical shifts are highly dependent on the solvent, temperature, and the specific ligands coordinated to the ruthenium center.

Table 1: 1H NMR Data for Selected Ruthenium Acetate Derivatives

CompoundSolvent1H Chemical Shifts (δ, ppm)Reference
trans-[Ru(OAc)2(PPh3)2]CDCl37.80–6.80 (m, PPh3), 0.69 (s, br, CH3COO)[4]
cis-[Ru(OAc)2(PPh3)2]CDCl37.84–6.95 (m, PPh3), 0.52 (s, br, CH3COO)[4]
trans-(P,P)-κ2(O,O)Ac-[Ru(CO)H(PPh3)2]CDCl36.80–7.80 (m, PPh3), 0.62 (s, br, CH3COO), -16.50 (t, 2JHP = 20 Hz, Ru-H)[4]
[Ru(p-cymene)Cl(pa)]CDCl31.29 (d, JHH = 6.8 Hz, CH(CH 3)2), 2.20 (s, CH 3), 2.83 (m, CH (CH3)2), 5.52 (d, JHH = 6.0 Hz, arene-H), 5.80 (d, JHH = 6.0 Hz, arene-H)[5]

Table 2: 13C{1H} NMR Data for Selected Ruthenium Acetate Derivatives

CompoundSolvent13C Chemical Shifts (δ, ppm)Reference
trans-[Ru(OAc)2(PPh3)2]CDCl3206.0 (t, 2JPC = 14 Hz, CO), 186.0 (COO), 133.5-127.2 (PPh3), 21.9 (CH3)[4]
cis-[Ru(OAc)2(PPh3)2]CDCl3204.7 (dd, 2JPaC = 19 Hz, 2JPbC = 16 Hz, CO), 189.3 (COO), 133.5-127.2 (PPh3), 22.6, 22.3 (CH3)[4]
trans-(P,P)-κ2(O,O)Ac-[Ru(CO)H(PPh3)2]CDCl3186.1 (COO), 135.5–126.9 (PPh3), 30.3 (CH3)[4]

Table 3: 31P{1H} NMR Data for Selected Ruthenium Acetate Derivatives

CompoundSolvent31P Chemical Shift (δ, ppm)Reference
trans-[Ru(OAc)2(PPh3)2]CDCl339.1[4]
cis-[Ru(OAc)2(PPh3)2]CDCl335.5[4]
trans-(P,P)-κ2(O,O)Ac-[Ru(CO)H(PPh3)2]CDCl338.4[4]

Experimental Protocols

  • Sample Purity: Ensure the sample is of high purity to avoid interference from impurities in the NMR spectrum.

  • Solvent Selection: Choose a deuterated solvent in which the compound is sufficiently soluble. Common solvents include CDCl3, CD2Cl2, acetone-d6, and DMSO-d6. The choice of solvent can influence chemical shifts.

  • Concentration:

    • For 1H NMR, dissolve 5-10 mg of the complex in 0.6-0.7 mL of the deuterated solvent.

    • For 13C NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended to obtain a good signal-to-noise ratio in a reasonable time.

  • Sample Preparation:

    • Weigh the desired amount of the ruthenium complex into a clean, dry vial.

    • Add the deuterated solvent and gently agitate to dissolve the sample completely.

    • Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry 5 mm NMR tube to remove any particulate matter.

    • Cap the NMR tube securely.

  • Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for 1H and 13C NMR in non-aqueous solvents, with its signal set to 0 ppm.

The preparation of samples for paramagnetic NMR follows the general protocol for diamagnetic samples with a few additional considerations:

  • Concentration: Use a moderate concentration to avoid excessive line broadening due to intermolecular interactions.

  • Solvent: The choice of solvent can significantly affect the hyperfine shifts. It is important to report the solvent used when presenting data.

  • Temperature Control: Paramagnetic shifts are temperature-dependent. Therefore, it is crucial to maintain a constant and accurately known temperature during data acquisition. Variable-temperature NMR studies are often performed to separate the paramagnetic and diamagnetic contributions to the chemical shift.

  • Degassing: Oxygen is paramagnetic and can contribute to line broadening. For high-resolution measurements or T1 relaxation studies, it may be necessary to degas the sample using several freeze-pump-thaw cycles.

The following are general starting parameters for acquiring 1D NMR spectra on a 400 or 500 MHz spectrometer. These may need to be optimized for specific samples.

  • 1H NMR:

    • Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments).

    • Spectral Width: 15-20 ppm (for diamagnetic compounds). For paramagnetic compounds, a much wider spectral width (up to 200 ppm or more) may be necessary.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay (d1): 1-5 seconds.

    • Number of Scans: 8-16 for routine samples.

  • 13C{1H} NMR:

    • Pulse Program: Standard proton-decoupled experiment (e.g., zgpg30 on Bruker instruments).

    • Spectral Width: 200-250 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay (d1): 2-5 seconds.

    • Number of Scans: 128 to several thousand, depending on the sample concentration and solubility.

  • 31P{1H} NMR:

    • Pulse Program: Standard proton-decoupled experiment.

    • Spectral Width: 100-200 ppm (can be wider depending on the coordination environment).

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay (d1): 2-5 seconds.

    • Number of Scans: 64-256.

Visualizations

The following diagram illustrates a typical workflow for the synthesis of a diamagnetic ruthenium acetate phosphine (B1218219) complex and its subsequent characterization by NMR spectroscopy.

G cluster_synthesis Synthesis cluster_characterization NMR Characterization start Start: [RuCl2(PPh3)3] reaction Reaction: Reflux under N2 start->reaction reagents Reagents: Sodium Acetate (NaOAc) t-BuOH (solvent) reagents->reaction workup Work-up: Cooling, Filtration, Washing reaction->workup product Product: [Ru(OAc)2(PPh3)2] workup->product sample_prep NMR Sample Preparation: Dissolve in CDCl3 product->sample_prep nmr_acq NMR Data Acquisition: 1H, 13C, 31P NMR sample_prep->nmr_acq data_analysis Data Analysis: Assign signals, confirm structure nmr_acq->data_analysis final_structure Confirmed Structure data_analysis->final_structure

Caption: Workflow for the synthesis and NMR characterization of [Ru(OAc)2(PPh3)2].

This diagram illustrates the factors contributing to the observed chemical shift in paramagnetic ruthenium complexes.

G cluster_contributions Contributing Factors cluster_hyperfine Components of Hyperfine Shift total_shift Observed NMR Shift (δ_obs) orbital_shift Orbital Shift (δ_orb) (Diamagnetic Contribution) total_shift->orbital_shift hyperfine_shift Hyperfine Shift (δ_HF) (Paramagnetic Contribution) total_shift->hyperfine_shift contact_shift Fermi Contact Shift (Through-bond spin polarization) hyperfine_shift->contact_shift pseudo_contact_shift Pseudocontact Shift (Through-space dipolar coupling) hyperfine_shift->pseudo_contact_shift

Caption: Components of the observed NMR shift in paramagnetic ruthenium complexes.

References

Method

Application Notes and Protocols for DFT Calculations of Ruthenium Acetate Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals These application notes and protocols provide a detailed guide for utilizing Density Functional Theory (DFT) calculations to investigate the reaction mechan...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a detailed guide for utilizing Density Functional Theory (DFT) calculations to investigate the reaction mechanisms of ruthenium acetate (B1210297) complexes. This computational approach is instrumental in elucidating intricate mechanistic details, predicting reaction outcomes, and designing novel catalysts for applications in organic synthesis and drug development.

Application Notes

DFT calculations have become an indispensable tool for understanding the nuanced reaction pathways of ruthenium-catalyzed reactions. For ruthenium acetate complexes, these calculations provide critical insights into key mechanistic steps such as C-H bond activation, ligand exchange, and the role of the acetate ligand as a proton shuttle or a participating ligand.

One of the most studied applications is the acetate-assisted C-H activation. DFT studies have shown that the reaction can proceed through different pathways, with the operative mechanism often depending on the specific ligands on the ruthenium center and the reaction conditions.[1][2] For instance, in the cyclometalation of arylimines promoted by [RuCl2(p-cymene)]2 and an acetate source, DFT calculations have revealed that the process is often initiated by the dissociation of a chloride or acetate anion, which is frequently the rate-determining step.[1]

Computational studies have also been crucial in comparing the feasibility of different potential reaction pathways. For example, in ruthenium-catalyzed C-H allylation, DFT calculations have been used to rationalize the selectivity against common side reactions like C-H alkenylation and hydroarylation by comparing the free-energy barriers of the competing pathways.[2][3][4]

Key Insights from DFT Studies:
  • Ligand Exchange: The initial exchange of ligands, such as chloride for acetate, is a critical step in generating the active catalytic species. DFT can quantify the energetics of these exchange processes.[1]

  • C-H Activation: The mechanism of C-H bond cleavage, a pivotal step in many catalytic cycles, can be elucidated. The acetate ligand can act as an internal base to facilitate this process through a concerted metalation-deprotonation (CMD) pathway.[1]

  • Rate-Determining Step: DFT calculations can identify the transition state with the highest energy barrier, thus pinpointing the rate-determining step of the overall reaction.[1][2][3][4] For many ruthenium-acetate catalyzed reactions, either ligand dissociation or the C-H activation step is found to be rate-limiting.[1][2][3][4]

  • Role of Solvent: The inclusion of solvent effects in DFT calculations, often through implicit solvent models like the Polarizable Continuum Model (PCM) or the SMD model, is crucial for obtaining results that are in good agreement with experimental observations in polar protic media like methanol.[1][5][6]

Data Presentation

The following tables summarize representative quantitative data extracted from DFT studies on ruthenium-catalyzed reactions, illustrating the types of insights that can be gained.

Table 1: Calculated Activation and Reaction Free Energies for Acetate-Assisted C-H Activation of Benzaldimine at [RuCl2(p-cymene)]2 in Methanol [1]

Reaction StepDescriptionΔG‡ (kcal/mol)ΔGr (kcal/mol)
B⁰ → B⁰⁺ + Cl⁻ Dissociation of chloride from the dimeric precursor20.22.7
C1 → D⁺ + Cl⁻ Chloride dissociation from the imine-coordinated complex29.0N/A
D⁺ → E + H⁺ Concerted metalation-deprotonation (CMD/AMLA)22.8N/A
B² → E Overall transformation to the acetate-cycloruthenateN/A-6.7

Data obtained using DLPNO-CCSD(T)/CBS//ωB97X-D3/cc-pVDZ-PP[Ru] level of theory with the CPCM solvation model.

Table 2: Comparison of Free-Energy Barriers for Competing Pathways in a Ruthenium-Catalyzed C-H Allylation Reaction [2]

Reaction PathwayKey StepΔG‡ (kcal/mol)
C-H Allylation Amide extrusion (TFA-mediated)12.2
C-H Allylation Amide extrusion (uncatalyzed)32.1
Hydroarylation Protonation of Ru-C bondHigher than amide extrusion
C-H Alkenylation β-H eliminationLess favorable than amide extrusion

Data obtained at the B3LYP-D3+IDSCRF/TZP-DKH(-dfg) level of theory.

Experimental and Computational Protocols

This section provides a detailed protocol for setting up and performing DFT calculations to investigate the reaction mechanism of a representative ruthenium acetate-catalyzed reaction.

Protocol: DFT Investigation of an Acetate-Assisted C-H Activation Mechanism

This protocol outlines the computational steps to study the reaction mechanism of an acetate-assisted C-H activation at a ruthenium center.

1. Software and Hardware Requirements:

  • Quantum Chemistry Software: A robust quantum chemistry software package is required. Gaussian, ORCA, and Amsterdam Modeling Suite are common choices.[5][7][8]

  • Molecular Visualization Software: Software for building molecules and visualizing output files (e.g., GaussView, Avogadro, Chemcraft).

  • Computational Resources: Access to a high-performance computing (HPC) cluster is highly recommended due to the computational cost of these calculations, especially for transition state searches and frequency calculations on large molecules.

2. Building the Initial Structures:

  • Construct the 3D structures of all relevant species: reactants (ruthenium precursor, substrate, acetate), intermediates, and products.

  • For the ruthenium precursor, start from an experimentally determined crystal structure if available.

  • Ensure realistic bond lengths and angles.

3. Geometry Optimization of Reactants, Intermediates, and Products:

  • Functional Selection: Choose a suitable DFT functional. For ruthenium complexes, hybrid functionals like B3LYP or M06 are often used.[6][7][9][10] For more accurate energetics, double-hybrid functionals or dispersion-corrected functionals like ωB97X-D3 or PWPB95-D3 may be employed.[1]

  • Basis Set Selection: A mixed basis set approach is common. For the ruthenium atom, a basis set with an effective core potential (ECP) such as LanL2DZ or the Stuttgart/Dresden ECP (SDD) is typically used.[6][7] For lighter atoms (C, H, N, O, P), Pople-style basis sets (e.g., 6-31G(d)) or correlation-consistent basis sets (e.g., cc-pVDZ) are appropriate.[1][7]

  • Solvation Model: If the reaction is performed in a solvent, include an implicit solvation model (e.g., PCM, SMD) with the appropriate dielectric constant for the solvent.[1][5][6]

  • Optimization Algorithm: Use a reliable optimization algorithm to locate the energy minima for each structure.

  • Frequency Calculation: Perform a frequency calculation for each optimized structure to confirm that it is a true minimum (no imaginary frequencies) and to obtain thermochemical data (zero-point vibrational energy, enthalpy, and Gibbs free energy).

4. Locating Transition States:

  • Initial Guess: The initial guess for the transition state (TS) geometry is crucial. This can be generated by manually adjusting the bonds being broken and formed or by using a linear transit or synchronous transit-guided quasi-Newton (QST2/QST3) method.

  • TS Optimization: Optimize the TS structure using an appropriate algorithm (e.g., Berny algorithm).

  • Frequency Calculation: Perform a frequency calculation on the optimized TS structure. A true transition state will have exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

  • Intrinsic Reaction Coordinate (IRC) Calculation: To confirm that the located TS connects the desired reactant and product, perform an IRC calculation. This will trace the minimum energy path from the TS down to the corresponding reactant and product minima.

5. Analyzing the Results:

  • Energy Profile: Construct a reaction energy profile by plotting the relative Gibbs free energies of all reactants, intermediates, transition states, and products.

  • Identify the Rate-Determining Step: The step with the highest free energy of activation (the difference in free energy between the transition state and the preceding reactant or intermediate) is the rate-determining step.

  • Geometric Analysis: Analyze the bond lengths and angles of the optimized structures, particularly the transition states, to gain insight into the bonding changes occurring during the reaction.

Mandatory Visualizations

Computational Workflow for a DFT Reaction Mechanism Study

DFT_Workflow cluster_prep 1. Preparation cluster_opt 2. Geometry Optimization cluster_ts 3. Transition State Search cluster_analysis 4. Analysis start Define Reaction and Build Initial Structures comp_setup Select Functional, Basis Set, and Solvation Model start->comp_setup opt_react_prod Optimize Reactants, Intermediates, and Products comp_setup->opt_react_prod freq_min Frequency Calculation (Confirm Minima) opt_react_prod->freq_min ts_guess Generate Initial TS Guess freq_min->ts_guess opt_ts Optimize Transition State ts_guess->opt_ts freq_ts Frequency Calculation (Confirm 1 Imaginary Frequency) opt_ts->freq_ts irc IRC Calculation (Verify Connections) freq_ts->irc energy_profile Construct Reaction Energy Profile irc->energy_profile analyze_geom Analyze Geometries and Bonding irc->analyze_geom end Elucidate Reaction Mechanism energy_profile->end analyze_geom->end

Caption: A generalized workflow for investigating reaction mechanisms using DFT.

Representative Reaction Pathway: Acetate-Assisted C-H Activation

Caption: A simplified signaling pathway for acetate-assisted C-H activation.

References

Application

Application Notes and Protocols for Ruthenium-Catalyzed Atom Transfer Radical Addition (ATRA) Reactions

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of ruthenium complexes, including ruthenium(II) acetate (B1210297) and other highly effi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ruthenium complexes, including ruthenium(II) acetate (B1210297) and other highly efficient ruthenium catalysts, in Atom Transfer Radical Addition (ATRA) reactions. This document offers detailed experimental protocols, quantitative data for various reaction systems, and diagrams illustrating the reaction mechanism and experimental workflow, intended to guide researchers in the successful application of this powerful C-C bond-forming methodology.

Introduction

Atom Transfer Radical Addition (ATRA) is a powerful and atom-economical method for the formation of carbon-carbon bonds. The reaction involves the addition of a radical, generated from a halogenated organic compound, across an unsaturated C=C bond of an olefin. Transition metal complexes, particularly those of ruthenium, have emerged as highly effective catalysts for ATRA reactions, offering excellent control over selectivity and reducing the formation of polymeric side products often observed with traditional radical initiators.[1]

Ruthenium catalysts, such as [RuCl2(PPh3)3] and half-sandwich complexes like [CpRuCl(PPh3)2] (Cp = pentamethylcyclopentadienyl), have demonstrated high catalytic activity for the addition of polyhalogenated alkanes to a variety of olefins.[1] The efficiency of these catalytic systems can often be enhanced by the use of a reducing agent, such as magnesium, which helps to regenerate the active Ru(II) catalytic species.[1][2][3] This methodology has significant applications in organic synthesis and drug development for the construction of complex molecular architectures.

Data Presentation

The following tables summarize quantitative data from selected ruthenium-catalyzed ATRA reactions, showcasing the versatility of this method with different catalysts, substrates, and reaction conditions.

Table 1: ATRA of Various Olefins with Carbon Tetrachloride (CCl4)

EntryOlefinCatalystCatalyst Loading (mol%)SolventTemp (°C)Time (h)Yield (%)Reference
1Styrene[CpRuCl(PPh3)2]1Toluene252>95[4]
21-Hexene[CpRuCl(PPh3)2]0.001Toluene2524>98 (TTO > 80,000)[4]
3Methyl Methacrylate[RuCl2(PPh3)3]1Benzene (B151609)801095N/A
41-Octene[RuCl2(PPh3)3]1N/A80476N/A
5Cyclooctene[Cp*RuCl(PPh3)2]1Toluene601685[4]

TTO = Total Turnover Number

Table 2: ATRA of Olefins with Chlorinated Esters

EntryOlefinAlkyl HalideCatalystCo-catalyst/AdditiveSolventTemp (°C)Time (h)Yield (%)Reference
1StyreneEthyl trichloroacetate[CpRuCl2(PPh3)]MgToluene25498[1][2]
2StyreneEthyl chloroacetate[CpRuCl2(PPh3)]ACHNToluene852461[4]
31-HexeneEthyl trichloroacetate[Cp*RuCl2(PPh3)]MgToluene251692[2]

ACHN = 1,1′-Azobis(cyclohexanecarbonitrile)

Signaling Pathways and Experimental Workflows

Ruthenium-Catalyzed ATRA Reaction Mechanism

The catalytic cycle of a ruthenium-catalyzed ATRA reaction, particularly with a Ru(III) precatalyst in the presence of a reducing agent like magnesium, is depicted below. The cycle involves the reduction of the Ru(III) precatalyst to the active Ru(II) species, which then initiates the radical process.

ATRA_Mechanism Ru_III [CpRuIIICl2(PPh3)] (Precatalyst) Halogen_Transfer Halogen Atom Transfer Ru_III->Halogen_Transfer MgCl2 MgCl2 Ru_II [CpRuIICl(PPh3)] (Active Catalyst) Radical_Gen Radical Generation Ru_II->Radical_Gen k1 Radical_Gen->Ru_III Oxidation Radical Olefin_Add Olefin Addition Adduct_Radical Halogen_Transfer->Ru_II Regeneration Product ATRA Product Halogen_Transfer->Product Mg Mg Mg->Ru_III Reduction Alkyl_Halide R-X Alkyl_Halide->Radical_Gen Olefin Olefin Olefin->Olefin_Add Radical->Olefin_Add k2 Adduct_Radical->Halogen_Transfer k3

Caption: Catalytic cycle for the Ru-catalyzed ATRA reaction with Mg as a reducing agent.

General Experimental Workflow for a Ruthenium-Catalyzed ATRA Reaction

The following diagram outlines the typical workflow for setting up and running a ruthenium-catalyzed ATRA reaction.

Experimental_Workflow arrow arrow start Start prep_reactants Prepare Reactants (Olefin, Alkyl Halide, Solvent) start->prep_reactants setup_reaction Setup Reaction Vessel (Schlenk flask, inert atmosphere) prep_reactants->setup_reaction add_catalyst Add Ruthenium Catalyst and Co-catalyst (e.g., Mg) setup_reaction->add_catalyst add_reactants Add Solvent, Olefin, and Alkyl Halide add_catalyst->add_reactants run_reaction Run Reaction (Stirring at specified temperature) add_reactants->run_reaction monitor_reaction Monitor Reaction Progress (TLC, GC, NMR) run_reaction->monitor_reaction Periodically monitor_reaction->run_reaction Incomplete workup Reaction Workup (Quenching, Extraction) monitor_reaction->workup Complete purification Purification (Column Chromatography) workup->purification analysis Product Analysis (NMR, MS, etc.) purification->analysis end End analysis->end

Caption: A typical experimental workflow for performing a Ru-catalyzed ATRA reaction.

Experimental Protocols

Protocol 1: General Procedure for the [Cp*RuCl2(PPh3)]/Mg-Catalyzed ATRA of an Olefin with a Polyhalogenated Alkane

This protocol is a general guideline for the ATRA reaction catalyzed by a Ru(III) precatalyst with magnesium as a reducing agent.[2]

Materials:

  • Ruthenium catalyst: [Cp*RuCl2(PPh3)]

  • Reducing agent: Magnesium (Mg) turnings

  • Olefin (e.g., styrene, 1-hexene)

  • Polyhalogenated alkane (e.g., ethyl trichloroacetate, CCl4)

  • Anhydrous solvent (e.g., toluene)

  • Schlenk flask and standard Schlenk line equipment

  • Magnetic stirrer and stir bar

Procedure:

  • Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the ruthenium catalyst [Cp*RuCl2(PPh3)] (e.g., 0.01 mmol, 1 mol%) and magnesium turnings (e.g., 0.2 mmol, 20 mol%).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Addition of Reagents: Under the inert atmosphere, add the anhydrous solvent (e.g., 5 mL of toluene), followed by the olefin (e.g., 1.0 mmol, 1 equivalent) and the polyhalogenated alkane (e.g., 1.2 mmol, 1.2 equivalents) via syringe.

  • Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature or elevated temperature as required) for the specified time (typically 4-24 hours).

  • Monitoring: The progress of the reaction can be monitored by taking aliquots (under inert atmosphere) and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Work-up: Upon completion, quench the reaction by adding a few drops of water. Dilute the mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and filter through a short pad of silica (B1680970) gel to remove the catalyst and magnesium salts.

  • Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

  • Characterization: Characterize the purified product by standard analytical techniques such as NMR spectroscopy (¹H, ¹³C) and mass spectrometry.

Protocol 2: General Procedure for the [RuCl2(PPh3)3]-Catalyzed ATRA of an Olefin with Carbon Tetrachloride

This protocol describes a classic ATRA reaction using the well-established [RuCl2(PPh3)3] catalyst.

Materials:

  • Ruthenium catalyst: [RuCl2(PPh3)3]

  • Olefin (e.g., methyl methacrylate, 1-octene)

  • Carbon tetrachloride (CCl4)

  • Anhydrous solvent (e.g., benzene or toluene)

  • Reflux condenser and standard glassware for inert atmosphere reactions

  • Magnetic stirrer and stir bar

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the olefin (e.g., 10 mmol) and [RuCl2(PPh3)3] (e.g., 0.1 mmol, 1 mol%) in the anhydrous solvent (e.g., 20 mL).

  • Inert Atmosphere: Flush the system with an inert gas (e.g., argon or nitrogen).

  • Addition of Reagent: Add carbon tetrachloride (e.g., 12 mmol, 1.2 equivalents) to the reaction mixture.

  • Reaction: Heat the reaction mixture to the desired temperature (typically reflux, e.g., 80°C for benzene) and stir for the required time (e.g., 4-10 hours).

  • Monitoring: Monitor the reaction progress by GC or TLC.

  • Work-up: After cooling to room temperature, remove the solvent under reduced pressure.

  • Purification: The residue can be purified by distillation under reduced pressure or by column chromatography on silica gel to afford the desired adduct.

  • Characterization: Confirm the structure of the product using spectroscopic methods (NMR, IR, MS).

Disclaimer: These protocols are intended as a general guide. Reaction conditions such as catalyst loading, solvent, temperature, and reaction time may need to be optimized for specific substrates. Always handle halogenated solvents and reagents in a well-ventilated fume hood.

References

Method

Application Notes and Protocols: Green Synthesis of Ruthenium Carboxylate Complexes via Mechanochemistry

For Researchers, Scientists, and Drug Development Professionals Introduction The development of sustainable and environmentally benign synthetic methods is a cornerstone of modern green chemistry. Mechanochemistry, the u...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of sustainable and environmentally benign synthetic methods is a cornerstone of modern green chemistry. Mechanochemistry, the use of mechanical force to induce chemical reactions, has emerged as a powerful tool in this endeavor, often eliminating the need for bulk solvents, reducing reaction times, and improving energy efficiency.[1][2][3][4] This document provides detailed application notes and protocols for the green synthesis of ruthenium carboxylate complexes using mechanochemical methods, specifically manual grinding.[1][5]

Ruthenium carboxylate complexes are versatile precursors for a wide range of catalytically active compounds and have significant potential in medicinal chemistry and drug development.[1][6] The traditional synthesis of these complexes often involves refluxing in organic solvents for extended periods.[1] The mechanochemical approach presented here offers a more sustainable, efficient, and facile alternative.[1][5] This method is particularly advantageous as it can be performed at room temperature without the need for an inert atmosphere in many cases.[1]

Advantages of the Mechanochemical Approach

  • Solvent-Free: Eliminates the use of hazardous organic solvents, reducing waste and environmental impact.[1][3][4]

  • Reduced Reaction Times: Significantly shorter reaction times compared to conventional solution-based methods.[1]

  • Energy Efficient: Performed at room temperature, avoiding the energy costs associated with heating.[1]

  • High Yields: Can produce good to excellent yields of the desired products.[1][5]

  • Simplicity: The experimental setup is straightforward, requiring minimal specialized equipment.[1]

Data Presentation

Table 1: Mechanochemical Synthesis of Ruthenium Carboxylate Complexes
Ruthenium PrecursorCarboxylate Salt (Molar Ratio to Ru)Grinding Time (min)ProductYield (%)Reference
[RuCl₂(PPh₃)₃]Sodium Acetate (B1210297) (1:5)15[Ru(OAc)₂(PPh₃)₂]~75[1]
[RuCl₂(PPh₃)₃]Lithium Acetate (1:5)15[Ru(OAc)₂(PPh₃)₂]~80[1]
[RuCl₂(PPh₃)₃]Potassium Acetate (1:5)15[Ru(OAc)₂(PPh₃)₂]~70[1]
[RuCl₂(PPh₃)₃]Sodium Benzoate (1:5)15[Ru(O₂CPh)₂(PPh₃)₂]~80[1]
[RuCl₂(PPh₃)₃]Sodium Propionate (1:5)15[Ru(O₂CEt)₂(PPh₃)₂]~60[1]
[RuCl₂(PPh₃)₃]Sodium Butyrate (1:5)15[Ru(O₂CPr)₂(PPh₃)₂]~50[1]
[RuCl₂(PPh₃)₃]Sodium Pyruvate (1:5)15[Ru(O₂CCOMe)₂(PPh₃)₂]~30[1]
Table 2: Green Chemistry Metrics Comparison: Mechanochemical vs. Conventional Synthesis
ComplexSynthesis MethodE-FactorMass Productivity (MP)Reference
[Ru(OAc)₂(PPh₃)₂]Mechanochemical (Grinding)3~6[1]
[Ru(OAc)₂(PPh₃)₂]Conventional (in t-BuOH)4~5[1]
[Ru(O₂CPh)₂(PPh₃)₂]Mechanochemical (Grinding)110[1]
[Ru(O₂CPh)₂(PPh₃)₂]Conventional (in t-BuOH)~45[1]

Experimental Protocols

Protocol 1: Manual Grinding Synthesis of Bis(triphenylphosphine)diacetatoruthenium(II) [Ru(OAc)₂(PPh₃)₂]

Materials:

  • Dichlorotris(triphenylphosphine)ruthenium(II) ([RuCl₂(PPh₃)₃])

  • Sodium Acetate (NaOAc)

  • Agate mortar and pestle

  • Spatula

Procedure:

  • Place dichlorotris(triphenylphosphine)ruthenium(II) and sodium acetate in a 1:5 molar ratio into an agate mortar.

  • Grind the solid mixture vigorously using the pestle for 15 minutes at room temperature.

  • The color of the mixture will change, indicating the progress of the reaction.

  • After the specified time, collect the resulting powder using a spatula.

  • The product, [Ru(OAc)₂(PPh₃)₂], can be further purified if necessary, though the crude product is often of high purity.[1]

Protocol 2: General Manual Grinding Procedure for Other Ruthenium Carboxylate Complexes

Materials:

  • Dichlorotris(triphenylphosphine)ruthenium(II) ([RuCl₂(PPh₃)₃])

  • Alkali metal carboxylate salt (e.g., sodium benzoate, sodium propionate)

  • Agate mortar and pestle

  • Spatula

Procedure:

  • In an agate mortar, combine [RuCl₂(PPh₃)₃] and the desired alkali metal carboxylate salt in a 1:5 molar ratio.

  • Grind the mixture firmly with a pestle for 15-30 minutes at ambient temperature.

  • Observe any color changes in the powder, which signifies the formation of the ruthenium carboxylate complex.

  • Once the grinding is complete, the powdered product can be collected.

Mandatory Visualization

Mechanochemical_Synthesis_Workflow cluster_reactants Reactant Preparation cluster_process Mechanochemical Reaction cluster_product Product Isolation Ru_precursor [RuCl₂(PPh₃)₃] Grinding Manual Grinding (Mortar and Pestle) Room Temperature Ru_precursor->Grinding Carboxylate_salt Alkali Metal Carboxylate Carboxylate_salt->Grinding Crude_product Crude Ruthenium Carboxylate Complex Grinding->Crude_product Purification Optional Purification Crude_product->Purification Final_product Pure Ruthenium Carboxylate Complex Purification->Final_product

Caption: Experimental workflow for the mechanochemical synthesis of ruthenium carboxylate complexes.

Reaction_Scheme [RuCl₂(PPh₃)₃] + 2 M(O₂CR) [RuCl₂(PPh₃)₃] + 2 M(O₂CR) [Ru(O₂CR)₂(PPh₃)₂] + 2 MCl + PPh₃ [Ru(O₂CR)₂(PPh₃)₂] + 2 MCl + PPh₃ [RuCl₂(PPh₃)₃] + 2 M(O₂CR)->[Ru(O₂CR)₂(PPh₃)₂] + 2 MCl + PPh₃ Manual Grinding Room Temperature

Caption: General reaction scheme for the mechanochemical synthesis.

References

Application

Application of Ruthenium Acetate in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Ruthenium acetate (B1210297), a versatile coordination compound, has garnered significant interest in materials science due to its utility as a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ruthenium acetate (B1210297), a versatile coordination compound, has garnered significant interest in materials science due to its utility as a precursor and catalyst in the synthesis of a wide range of advanced materials. Its applications span from catalysis and nanoparticle synthesis to the fabrication of thin films for electronics and the development of novel materials for energy storage and drug delivery. This document provides detailed application notes and protocols for the use of ruthenium acetate in these key areas.

Nanoparticle Synthesis

Ruthenium nanoparticles (RuNPs) exhibit unique catalytic and electronic properties, making them valuable in various industrial processes. Ruthenium acetate can be employed as a precursor or a stabilizing agent in the synthesis of RuNPs, offering control over particle size and distribution. The polyol method is a common and effective technique for this purpose.

Quantitative Data: Nanoparticle Synthesis

The size of ruthenium nanoparticles can be tuned by adjusting the reaction parameters during polyol synthesis.

PrecursorStabilizerPolyolTemperature (°C)Acetate ConcentrationAverage Nanoparticle Diameter (nm)Reference
RuCl₃Acetate1,2-propanediol140-180Varied1-6[1]
RuCl₃PVPEthylene Glycol170-198-1.4 - 7.4[2]
RuCl₃AcetatePolyol140-180IncreasingSize decreases with increasing temperature[3][4]
Experimental Protocol: Polyol Synthesis of Ruthenium Nanoparticles

This protocol describes the synthesis of ruthenium nanoparticles using ruthenium chloride as the primary precursor and sodium acetate as a stabilizing agent in a polyol medium.

Materials:

Equipment:

  • Three-neck round-bottom flask

  • Condenser

  • Thermometer or thermocouple

  • Magnetic stirrer with heating mantle

  • Centrifuge

  • Schlenk line or glovebox (optional, for air-sensitive work)

Procedure:

  • Preparation of Precursor Solution:

    • In a three-neck round-bottom flask, dissolve a specific amount of RuCl₃·xH₂O and sodium acetate in 1,2-propanediol. The molar ratio of acetate to ruthenium can be varied to control the nanoparticle size.[3]

    • Purge the flask with nitrogen gas for 15-20 minutes to remove oxygen.

  • Reaction:

    • Heat the solution to the desired temperature (e.g., 160 °C) under a nitrogen atmosphere with vigorous stirring.[4]

    • Maintain the reaction at this temperature for a specific duration (e.g., 30 minutes). The color of the solution will change from reddish-brown to dark brown, indicating the formation of nanoparticles.

  • Isolation and Purification:

    • Cool the reaction mixture to room temperature.

    • Add an excess of acetone to precipitate the ruthenium nanoparticles.

    • Separate the nanoparticles by centrifugation (e.g., 8000 rpm for 10 minutes).

    • Discard the supernatant and re-disperse the nanoparticles in ethanol.

    • Repeat the centrifugation and re-dispersion steps three times to wash the nanoparticles and remove any unreacted precursors or byproducts.

  • Drying and Storage:

    • After the final wash, dry the purified nanoparticles under vacuum at room temperature.

    • Store the dried ruthenium nanoparticles in a desiccator or under an inert atmosphere.

Workflow for Nanoparticle Synthesis

nanoparticle_synthesis cluster_prep Preparation cluster_reaction Reaction cluster_purification Purification cluster_final Final Product prep_solution Dissolve RuCl₃ and NaOAc in 1,2-propanediol purge Purge with N₂ prep_solution->purge heat Heat to 160°C with stirring purge->heat hold Hold for 30 min heat->hold cool Cool to RT hold->cool precipitate Precipitate with acetone cool->precipitate centrifuge1 Centrifuge precipitate->centrifuge1 wash Wash with ethanol (repeat 3x) centrifuge1->wash centrifuge2 Centrifuge wash->centrifuge2 dry Dry under vacuum centrifuge2->dry store Store dry->store

Workflow for the polyol synthesis of ruthenium nanoparticles.

Catalysis

Ruthenium acetate and its derivatives are highly effective catalysts for a variety of organic transformations, including hydrogenation and transfer hydrogenation reactions. These reactions are fundamental in the synthesis of fine chemicals and pharmaceuticals.

Quantitative Data: Catalytic Performance

The catalytic activity of ruthenium complexes in transfer hydrogenation of ketones is a key performance indicator.

CatalystSubstrateBaseTemp (°C)Time (h)Conversion (%)TOF (h⁻¹)Reference
[Ru(η¹-OAc)(η²-OAc)(diphosphine)(CO)]Acetophenone (B1666503)KOtBu824.5>991400[5]
Ruthenium NNN ComplexAcetophenoneiPrOK820.2596768[6]
[(p-cymene)RuCl₂]₂ + LigandVarious KetonesCs₂CO₃1301286-95-[7]
Ru@MIL-101(Cr)Levulinic Acid-705>99-[8]
Ru/OMSLevulinic Acid-1001~1003420[8]
Experimental Protocol: Transfer Hydrogenation of Acetophenone

This protocol details the use of a ruthenium acetate-derived complex for the transfer hydrogenation of acetophenone to 1-phenylethanol.

Materials:

  • Ruthenium acetate-based catalyst (e.g., [Ru(η¹-OAc)(η²-OAc)(diphosphine)(CO)])

  • Acetophenone

  • 2-Propanol (isopropanol), anhydrous

  • Potassium tert-butoxide (KOtBu)

  • Nitrogen or Argon gas (high purity)

Equipment:

  • Schlenk tube or reaction vial with a magnetic stir bar

  • Thermostatted oil bath

  • Gas chromatograph (GC) for analysis

  • Syringes and needles for transfer of reagents

Procedure:

  • Reaction Setup:

    • To a Schlenk tube under an inert atmosphere (N₂ or Ar), add the ruthenium catalyst (e.g., 0.01 mmol).

    • Add potassium tert-butoxide (e.g., 0.1 mmol).

    • Add anhydrous 2-propanol (e.g., 5 mL).

  • Reaction:

    • Place the Schlenk tube in a preheated oil bath at 82 °C and stir the mixture for 10-15 minutes to activate the catalyst.

    • Add acetophenone (e.g., 1 mmol) to the reaction mixture via syringe.

    • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC.

  • Work-up and Analysis:

    • After the reaction is complete (as determined by GC), cool the mixture to room temperature.

    • Quench the reaction by adding a few drops of water.

    • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • The crude product can be purified by column chromatography if necessary.

Catalytic Cycle Workflow

catalytic_cycle Ru_precatalyst Ru Precatalyst Ru_hydride Ru-Hydride (Active Catalyst) Ru_precatalyst->Ru_hydride Base + iPrOH Substrate_complex Substrate Coordination Ru_hydride->Substrate_complex Ketone Product_complex Product Formation Substrate_complex->Product_complex Hydride Transfer Product_complex->Ru_hydride Release of Alcohol, Coordination of iPrOH Alcohol Alcohol Product_complex->Alcohol Product Ketone Ketone Ketone->Substrate_complex

A simplified catalytic cycle for transfer hydrogenation.

Thin Film Deposition

Ruthenium and ruthenium oxide (RuO₂) thin films are crucial in microelectronics for applications such as electrodes in DRAM capacitors and as seed layers for copper interconnects. While various organoruthenium compounds are used as precursors in Atomic Layer Deposition (ALD), the general principles can be adapted for acetate-containing precursors.

Quantitative Data: ALD of Ruthenium-based Films

The properties of ALD-grown films are highly dependent on the precursor and deposition conditions.

PrecursorCo-reactantDeposition Temp. (°C)Growth per Cycle (Å/cycle)Resistivity (μΩ·cm)Reference
Ru(DMBD)(CO)₃O₂290-3200.67~14[9]
Ru(η⁵-cycloheptadienyl)₂O₂200-3000.2-0.410-16[10]
EBECHRuO₂2250.42~14 (at 350°C)[11]
Ru(EtCp)₂O₂ plasma375-4000.45-0.5018-19[12]
Experimental Protocol: Atomic Layer Deposition of RuO₂

This protocol provides a general procedure for the ALD of ruthenium oxide films. The specific ruthenium precursor can be varied.

Materials:

  • Ruthenium precursor (e.g., a volatile ruthenium complex)

  • Oxidizing co-reactant (e.g., O₂, O₃, or H₂O)

  • Substrate (e.g., Si wafer with a SiO₂ surface)

  • High-purity nitrogen or argon gas for purging

Equipment:

  • Atomic Layer Deposition (ALD) reactor

  • Precursor delivery system (bubbler or direct liquid injection)

  • Vacuum pump

  • Substrate heater

  • Film characterization tools (e.g., ellipsometer, four-point probe, XRD, XPS)

Procedure:

  • Substrate Preparation:

    • Clean the substrate to remove any organic or particulate contamination. A standard RCA clean or a piranha etch followed by a deionized water rinse is often used for silicon wafers.

  • ALD Process:

    • Load the substrate into the ALD reactor chamber.

    • Heat the substrate to the desired deposition temperature (e.g., 250-350 °C).

    • Heat the ruthenium precursor to a temperature that provides sufficient vapor pressure for delivery into the reactor.

    • Execute the ALD cycle, which consists of four steps: a. Pulse A (Ru precursor): Introduce a pulse of the ruthenium precursor vapor into the chamber. The precursor adsorbs and reacts with the substrate surface in a self-limiting manner. b. Purge A: Purge the chamber with an inert gas (N₂ or Ar) to remove any unreacted precursor and gaseous byproducts. c. Pulse B (Co-reactant): Introduce a pulse of the oxidizing co-reactant (e.g., O₂). This reacts with the adsorbed precursor layer to form a layer of ruthenium oxide. d. Purge B: Purge the chamber with the inert gas to remove unreacted co-reactant and byproducts.

    • Repeat the ALD cycle until the desired film thickness is achieved.

  • Characterization:

    • After deposition, cool the substrate and remove it from the reactor.

    • Characterize the film properties, such as thickness, resistivity, crystallinity, and composition, using appropriate techniques.

ALD Workflow Diagram

ald_cycle start Start ALD Cycle pulse_ru Pulse Ruthenium Precursor start->pulse_ru Step 1 purge1 Inert Gas Purge pulse_ru->purge1 Step 2 pulse_o2 Pulse Oxidizer purge1->pulse_o2 Step 3 purge2 Inert Gas Purge pulse_o2->purge2 Step 4 end End Cycle purge2->end end->start Repeat n times supercapacitor_fabrication cluster_synthesis Composite Synthesis cluster_electrode Electrode Fabrication cluster_assembly Cell Assembly & Testing disperse_go Disperse GO in H₂O add_rucl3 Add RuCl₃ solution disperse_go->add_rucl3 reduce Co-precipitation and reduction add_rucl3->reduce wash_dry Filter, wash, and dry reduce->wash_dry prepare_slurry Prepare slurry (RuO₂-rGO, Carbon Black, PVDF) wash_dry->prepare_slurry coat Coat slurry on current collector prepare_slurry->coat dry_press Dry and press coat->dry_press assemble_cell Assemble coin cell or three-electrode cell dry_press->assemble_cell add_electrolyte Add electrolyte assemble_cell->add_electrolyte test Electrochemical testing (CV, GCD, EIS) add_electrolyte->test apoptosis_pathway Ru_complex Ruthenium Complex Cell_membrane Cell Membrane Ru_complex->Cell_membrane Cellular Uptake Mitochondrion Mitochondrion Cell_membrane->Mitochondrion Bax_Bak Bax/Bak Activation Mitochondrion->Bax_Bak Mito_potential Loss of Mitochondrial Membrane Potential Bax_Bak->Mito_potential Cytochrome_c Cytochrome c Release Mito_potential->Cytochrome_c Caspase9 Caspase-9 Activation Cytochrome_c->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Ruthenium Acetate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of ruthenium acetate (B1210297), focusing on improving yield and addressing...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of ruthenium acetate (B1210297), focusing on improving yield and addressing common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for ruthenium acetate synthesis?

A1: Common starting materials for the synthesis of ruthenium acetate include ruthenium trichloride (B1173362) (RuCl₃·xH₂O)[1][2], ruthenium (IV) oxide (RuO₂)[1][3], and dichlorotris(triphenylphosphine)ruthenium(II) ([RuCl₂(PPh₃)₃])[4][5]. The choice of starting material can influence the reaction conditions, yield, and purity of the final product.

Q2: What is the general chemical formula for the common "basic" ruthenium acetate?

A2: The commonly referred to "basic" ruthenium acetate is a trinuclear complex with the general formula [Ru₃O(OAc)₆(H₂O)₃]OAc.[2] It features a central oxo ligand bridging three ruthenium(III) centers, with acetate and water molecules as additional ligands.

Q3: Are there any solvent-free methods for synthesizing ruthenium acetate complexes?

A3: Yes, a mechanochemical or manual grinding method has been developed for the synthesis of diacetate bis(triphenylphosphine)ruthenium(II) ([Ru(OAc)₂(PPh₃)₂]) from [RuCl₂(PPh₃)₃] and a metal acetate.[4][5] This green chemistry approach can reduce waste and sometimes shorten reaction times.[4]

Q4: How can I purify the final ruthenium acetate product?

A4: Purification strategies depend on the specific ruthenium acetate complex and the impurities present. Common methods include:

  • Recrystallization: Dissolving the crude product in a suitable solvent and allowing it to slowly crystallize can remove soluble impurities.

  • Filtration and Washing: In many procedures, the product precipitates out of the reaction mixture and can be isolated by filtration, followed by washing with appropriate solvents to remove unreacted starting materials and byproducts.[6]

  • Covalent Capture: For specific applications, covalent capture purification can be employed to remove ruthenium residues from polymer products synthesized using ruthenium catalysts.[7]

  • Adsorption: Treatment with activated carbon can be effective in removing ruthenium species.[8]

Q5: What are some of the key applications of ruthenium acetate?

A5: Ruthenium acetate and its derivatives are versatile catalysts or catalyst precursors for a variety of chemical transformations, including hydrogenation, isomerization, carbonylation, transfer hydrogenation, and olefin metathesis.[6][9]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of ruthenium acetate.

Issue Potential Cause(s) Suggested Solution(s)
Low Yield Incomplete reaction: The reaction may not have gone to completion due to insufficient reaction time, incorrect temperature, or suboptimal reagent stoichiometry.* Ensure the reaction is stirred vigorously and run for the recommended duration.[1][6] * Verify the accuracy of temperature control. * Optimize the molar ratio of reactants. For example, in mechanochemical synthesis, a larger excess of metal acetate can lead to higher yields.[4]
Catalyst deactivation: If using a precursor complex, impurities in the reagents or solvents could poison the catalyst.* Use high-purity, degassed solvents and reagents.[10] * Purify starting materials if their quality is uncertain.
Product loss during workup: The product may be partially soluble in the washing solvents, or some may be lost during filtration.* Choose washing solvents in which the product has minimal solubility. * Ensure efficient transfer and collection of the product during filtration.
Product Contamination (e.g., Halide Impurities) Incomplete reaction of halide-containing starting material: When starting from ruthenium trichloride, residual chloride ions can contaminate the product.[1]* Ensure the reaction goes to completion by optimizing reaction time and temperature. * Thoroughly wash the final product with deionized water until the filtrate is free of chloride ions (test with AgNO₃ solution).[6] * Consider using a halide-free starting material like ruthenium (IV) oxide.[1]
Formation of mixed-ligand species: In some cases, side reactions can lead to the formation of ruthenium species containing both acetate and other ligands from the starting materials.[1]* Carefully control the reaction stoichiometry and conditions to favor the formation of the desired product.
Inconsistent Results Variability in starting material quality: The hydration state of ruthenium trichloride (RuCl₃·xH₂O) can vary, affecting the actual amount of ruthenium used.* Whenever possible, determine the ruthenium content of the starting material before use.
Atmospheric contamination: Some ruthenium complexes can be sensitive to air or moisture.* Perform reactions under an inert atmosphere (e.g., nitrogen or argon) if the protocol specifies it, particularly for sensitive Ru(II) complexes.[10]

Quantitative Data Summary

The following tables summarize key quantitative data from various synthesis methods.

Table 1: Synthesis of Ruthenium Acetate from Ruthenium Trichloride

Ruthenium SourceAcetic Acid Conc.BaseReaction Time (h)Yield (%)Reference
Ruthenium Trichloride60%Sodium Hydroxide (B78521) / Sodium Carbonate195.2%[6]
Ruthenium Trichloride60%Sodium Hydroxide / Potassium Carbonate396.1%[6]
Ruthenium Trichloride60%Sodium Hydroxide / Sodium Carbonate497.5%[6]

Table 2: Mechanochemical Synthesis of [Ru(OAc)₂(PPh₃)₂]

Metal AcetateMolar Ratio (Ru:Acetate)Grinding Time (min)Yield (%)Reference
NaOAc1:103080%[4]
LiOAc1:53040%[4]
KOAc1:53046%[4]
NaOAc1:510~35%[4]
NaOAc1:520~55%[4]
NaOAc1:53060%[4]

Experimental Protocols

Protocol 1: High-Yield Synthesis of Ruthenium Acetate from Ruthenium Trichloride [6]

This method describes the synthesis of ruthenium acetate from ruthenium trichloride via a ruthenium hydroxide intermediate.

  • Preparation of Ruthenium Hydroxide:

    • Dissolve 270g of ruthenium trichloride (containing 100g of ruthenium) in 2000mL of deionized water with stirring.

    • Adjust the pH of the solution to 8 by adding a sodium hydroxide solution.

    • Continue stirring for 30 minutes.

    • Filter the resulting precipitate (ruthenium hydroxide) and wash it thoroughly with deionized water.

  • Formation of Ruthenium Acetate:

    • Add the ruthenium hydroxide precipitate to 2000mL of a 20% nitric acid solution and heat to 70°C.

    • After complete dissolution, add a sodium carbonate solution to adjust the pH to 7.

    • Continue stirring for 1 hour.

    • Filter the precipitate and wash it with deionized water until the filtrate is free of chloride ions.

    • Add the purified ruthenium hydroxide precipitate to 2000mL of a 60% acetic acid solution.

    • Heat the mixture to reflux with stirring for 1 hour.

  • Isolation of Product:

    • Cool the reaction mixture to room temperature.

    • Filter and concentrate the solution to obtain solid ruthenium acetate.

Protocol 2: Mechanochemical Synthesis of [Ru(OAc)₂(PPh₃)₂] [4]

This protocol outlines a solvent-free method for synthesizing a common ruthenium acetate precursor.

  • Reagent Preparation:

    • Place [RuCl₂(PPh₃)₃] and sodium acetate (NaOAc) in an agate mortar. A molar ratio of 1:10 is recommended for optimal yield.

  • Manual Grinding:

    • Grind the mixture of solids manually with a pestle for 30 minutes at room temperature.

  • Product Isolation and Analysis:

    • The resulting powder is the crude product, [Ru(OAc)₂(PPh₃)₂].

    • The yield can be determined by ³¹P NMR analysis of the crude product.

    • For further purification, a work-up procedure would be required, which may involve dissolving the product in a suitable solvent and filtering off the inorganic salts.

Visualizations

experimental_workflow cluster_prep Protocol 1: From Ruthenium Trichloride start Start with Ruthenium Trichloride dissolve Dissolve in H₂O start->dissolve add_base Add NaOH (pH 8) dissolve->add_base precipitate_hydroxide Precipitate Ru(OH)₃ add_base->precipitate_hydroxide filter_wash1 Filter and Wash precipitate_hydroxide->filter_wash1 dissolve_hno3 Dissolve in HNO₃ (70°C) filter_wash1->dissolve_hno3 adjust_ph Add Na₂CO₃ (pH 7) dissolve_hno3->adjust_ph precipitate_hydroxide2 Reprecipitate Ru(OH)₃ adjust_ph->precipitate_hydroxide2 filter_wash2 Filter and Wash (Cl⁻ free) precipitate_hydroxide2->filter_wash2 add_hoac Add Acetic Acid filter_wash2->add_hoac reflux Reflux (1h) add_hoac->reflux cool Cool to RT reflux->cool filter_concentrate Filter and Concentrate cool->filter_concentrate end Ruthenium Acetate (Solid) filter_concentrate->end troubleshooting_yield cluster_troubleshooting Troubleshooting Low Yield start Low Yield Observed check_conditions Verify Reaction Conditions (Time, Temp, Stoichiometry) start->check_conditions check_reagents Check Reagent/Solvent Purity check_conditions->check_reagents Correct optimize_conditions Optimize Conditions: Increase time/temp, adjust ratios check_conditions->optimize_conditions Incorrect check_workup Review Workup & Isolation Procedure check_reagents->check_workup Pure purify_reagents Purify Starting Materials Use high-purity solvents check_reagents->purify_reagents Impure modify_workup Modify Workup: Use alternative washing solvents, ensure complete product transfer check_workup->modify_workup Losses Identified success Yield Improved check_workup->success No Issues optimize_conditions->success purify_reagents->success modify_workup->success

References

Optimization

Technical Support Center: Stability and Degradation of Ruthenium Acetate Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues related to the stability and degradation of ruthenium acetate (B1210297) solutions. Frequ...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues related to the stability and degradation of ruthenium acetate (B1210297) solutions.

Frequently Asked Questions (FAQs)

Q1: What are the initial signs of degradation in my ruthenium acetate solution?

A1: The primary indicators of degradation include a noticeable color change, the formation of a precipitate, or inconsistent results in your catalytic reactions.[1] Ruthenium (III) acetate solutions are typically forest green.[2] A shift in color to yellow, brown, or the appearance of black precipitates can suggest a change in the ruthenium oxidation state or the formation of insoluble species like ruthenium oxides.[3][4]

Q2: How should I properly store my ruthenium acetate solutions to ensure stability?

A2: To maximize shelf life, ruthenium acetate solutions should be stored at refrigerated temperatures, typically between 2°C and 8°C.[5] They should be protected from light and stored under an inert atmosphere (e.g., nitrogen or argon) to prevent photo-degradation and oxidation.[6] It is also advisable to use airtight seals to minimize solvent evaporation and contact with atmospheric oxygen.

Q3: My catalytic reaction is failing or showing reduced yield. Could the ruthenium acetate solution be the cause?

A3: Yes, degradation of the ruthenium acetate solution is a likely cause. The formation of catalytically inactive ruthenium species or the presence of impurities can poison the catalyst.[1][5] To confirm this, you can run a control experiment with a freshly prepared solution or a new batch of ruthenium acetate under the same conditions. A significant difference in performance would point to degradation of the original solution.

Q4: What factors can accelerate the degradation of ruthenium acetate solutions?

A4: Several factors can accelerate degradation:

  • Exposure to Light: Photodegradation can occur, leading to changes in the complex.[7]

  • Elevated Temperatures: Thermal decomposition can lead to the formation of inactive ruthenium species.[1]

  • Incorrect pH: The stability of ruthenium complexes can be highly dependent on the pH of the solution.[8] Acidic or basic conditions can lead to hydrolysis or other reactions.

  • Presence of Oxygen: Ruthenium can be oxidized to different states, some of which may be less stable or catalytically inactive. Storing under an inert atmosphere is recommended.

  • Impurities: Contaminants in the solvent or from the reaction vessel can act as catalysts for degradation.

Q5: What does a color change in my ruthenium acetate solution signify?

A5: A color change typically indicates a change in the electronic structure of the ruthenium complex, which can be due to a change in its oxidation state or coordination environment.[1][3] For example, the stable Ru(III) state in many complexes can be reduced to Ru(II) or oxidized to Ru(IV) or higher states, each having a characteristic color.[3] It is a strong indicator that the original ruthenium acetate complex has undergone a chemical transformation and may no longer be suitable for your intended application.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues with ruthenium acetate solutions.

Problem 1: Unexpected Color Change or Precipitate Formation
Symptom Potential Cause Recommended Action
Solution color changes from green to yellow/brown.Oxidation or change in coordination sphere of the Ru(III) center.1. Ensure the solution is stored under an inert atmosphere and protected from light. 2. Analyze the solution using UV-Vis spectroscopy to check for spectral shifts. 3. Consider preparing a fresh solution.
Formation of a black or dark brown precipitate.Formation of insoluble ruthenium oxides due to oxidation or hydrolysis at inappropriate pH.[4]1. Verify the pH of the solution. 2. Filter a small aliquot of the solution and test the supernatant for catalytic activity. 3. If activity is lost, discard the solution and prepare a fresh batch, ensuring proper pH and inert storage conditions.
Problem 2: Decreased or Inconsistent Catalytic Activity
Symptom Potential Cause Recommended Action
Gradual loss of catalytic activity over time.Slow degradation of the ruthenium acetate solution during storage.1. Prepare smaller batches of the solution more frequently. 2. Aliquot the stock solution to minimize repeated exposure of the entire batch to air and temperature changes.
Sudden loss of catalytic activity.Contamination of the solution or catalyst poisoning.[5]1. Review all solvents and reagents used for potential impurities (e.g., sulfur or other metal ions). 2. Use high-purity solvents for solution preparation. 3. If poisoning is suspected, a fresh solution must be prepared.
Inconsistent results between different batches of solution.Variability in solution preparation or storage conditions.1. Standardize the preparation protocol, including solvent grade, ruthenium acetate concentration, and mixing time. 2. Ensure all batches are stored under identical conditions (temperature, light, atmosphere).

Data on Ruthenium Acetate Stability

Quantitative data on the degradation kinetics of ruthenium acetate solutions is not extensively available in the public domain. However, based on the general behavior of ruthenium complexes, the following tables illustrate the expected trends.

Table 1: Influence of pH on the Stability of Ruthenium Complexes in Aqueous Solution (Illustrative)

pHObservation after 24h at 25°CPostulated Degradation Pathway
2Potential color changeAcid-catalyzed hydrolysis
7Generally stableMinimal degradation
10Formation of precipitateBase-catalyzed hydrolysis and formation of ruthenium hydroxides/oxides

Table 2: Effect of Temperature and Light on Ruthenium Acetate Solution Stability (Illustrative)

ConditionObservation after 7 daysPostulated Degradation Pathway
4°C, in the darkNo significant changeOptimal storage condition
25°C, in the darkSlight color changeThermal degradation
25°C, exposed to lightSignificant color changePhotodegradation
40°C, in the darkPrecipitate formationAccelerated thermal degradation

Experimental Protocols

Protocol 1: Forced Degradation Study of a Ruthenium Acetate Solution

This protocol is a general guideline for intentionally degrading a ruthenium acetate solution to understand its stability limits and degradation pathways.

1. Preparation of Stock Solution:

  • Prepare a stock solution of ruthenium acetate (e.g., 1 mg/mL) in a high-purity solvent relevant to your application (e.g., acetic acid, water, or an organic solvent).

2. Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Store the stock solution at 80°C for 48 hours in the dark.

  • Photodegradation: Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

3. Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot from each stress condition.

  • Neutralize the acid and base hydrolysis samples.

  • Analyze all samples, along with an unstressed control solution, by HPLC-UV or LC-MS to identify and quantify any degradation products.

Protocol 2: HPLC-UV Method for Purity Assessment

This is a representative method for analyzing the purity of a ruthenium acetate solution and detecting degradation products.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both containing 0.1% trifluoroacetic acid.

    • Start with 95% A, 5% B.

    • Ramp to 100% B over 20 minutes.

    • Hold at 100% B for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • UV Detection: Monitor at a wavelength appropriate for the ruthenium complex (e.g., in the range of 280-450 nm, to be determined by UV-Vis scan of the starting material).

  • Analysis: Compare the chromatogram of the aged or stressed solution to that of a freshly prepared solution. A decrease in the area of the main peak and the appearance of new peaks indicate degradation.

Visualizations

Troubleshooting_Workflow cluster_visual Visual Inspection Path cluster_activity Catalytic Activity Path start Inconsistent Results or Visible Degradation check_visual Visually Inspect Solution: Color Change or Precipitate? start->check_visual color_change Color Change Observed check_visual->color_change Yes precipitate Precipitate Observed check_visual->precipitate Yes check_activity Run Control Experiment with Freshly Prepared Solution check_visual->check_activity No action_visual Potential Change in Ru Oxidation State or Coordination. Prepare Fresh Solution. Store under inert atmosphere & protect from light. color_change->action_visual precipitate->action_visual action_visual->check_activity activity_issue Does Fresh Solution Perform as Expected? check_activity->activity_issue storage_issue Original Solution Likely Degraded. Review Storage Procedures: - Temperature (2-8°C) - Light Protection - Inert Atmosphere activity_issue->storage_issue Yes impurity_issue Potential Contamination/ Poisoning Issue. - Check Solvent Purity - Clean Glassware Thoroughly activity_issue->impurity_issue No action_activity Implement Corrective Actions and Prepare New Solution. storage_issue->action_activity impurity_issue->action_activity end_node Problem Resolved action_activity->end_node

Caption: Troubleshooting workflow for ruthenium acetate solution issues.

Stability_Testing_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_results Outcome prep_solution Prepare Ru(OAc) Solution in Relevant Solvent stress_conditions Expose Aliquots to: - Acid (HCl) - Base (NaOH) - Oxidant (H2O2) - Heat (Thermal) - Light (Photolytic) prep_solution->stress_conditions sampling Sample at Time Points (e.g., 0, 8, 24, 48h) stress_conditions->sampling analysis Analyze via HPLC-UV / LC-MS sampling->analysis compare Compare stressed samples to T=0 control analysis->compare identify Identify Degradation Products compare->identify pathway Establish Degradation Pathway identify->pathway report Report Stability Profile pathway->report

Caption: Experimental workflow for a forced degradation study.

References

Troubleshooting

removing chloride ion contamination from ruthenium acetate

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with ruthenium acetate (B1210297). This resource provides troubleshooting guides and frequently asked questi...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with ruthenium acetate (B1210297). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of chloride ion contamination in ruthenium acetate samples.

Troubleshooting Guide: Chloride Ion Removal

Chloride contamination can significantly impact the catalytic activity and experimental reproducibility of ruthenium acetate. The following table outlines common methods for chloride removal, summarizing their principles, advantages, and disadvantages to help you select the most appropriate technique for your needs.

Method Principle Advantages Disadvantages Recommended For
Recrystallization Exploits the solubility difference between ruthenium acetate and chloride salts in a given solvent system. The compound is dissolved in a hot solvent and crystallizes upon cooling, leaving impurities in the solution.- Effective for removing various impurities, not just chloride.- Can yield high-purity crystalline material.- Requires finding a suitable solvent system where ruthenium acetate has a steep solubility curve and the chloride salt is either highly soluble or insoluble.- Potential for product loss in the mother liquor.Samples with moderate to high levels of chloride contamination where a suitable solvent system can be identified.
Ion Exchange Chromatography Utilizes a resin with charged functional groups that have a higher affinity for chloride ions than for acetate ions. A solution of contaminated ruthenium acetate is passed through the column, where chloride ions are retained by the resin, and the purified ruthenium acetate is eluted.- Highly selective for ionic impurities like chloride.- Can reduce chloride levels to very low concentrations.- Resins can often be regenerated and reused.- May require optimization of the resin type, pH, and elution conditions.- Potential for the ruthenium complex to interact with the resin.- Can be more time-consuming than recrystallization.Achieving very low chloride levels, especially when other methods are not sufficiently effective.
Precipitation and Washing of Ruthenium Hydroxide (B78521) Intermediate This preventative method involves starting the synthesis of ruthenium acetate from a chloride-free precursor. Ruthenium trichloride (B1173362) is converted to ruthenium hydroxide, which is then thoroughly washed to remove all chloride ions before being reacted with acetic acid to form ruthenium acetate.- Prevents chloride contamination from the outset.- Can lead to a very pure final product.- Only applicable if you are synthesizing the ruthenium acetate yourself.- Requires careful washing and testing to ensure complete chloride removal from the hydroxide precipitate.In-house synthesis of ruthenium acetate to ensure high purity from the start.

Frequently Asked Questions (FAQs)

Here are some answers to common questions regarding chloride contamination in ruthenium acetate.

Q1: Why is chloride ion contamination a problem in ruthenium acetate?

Chloride ions can act as a poison to ruthenium catalysts, altering their electronic properties and coordination sphere. This can lead to decreased catalytic activity, altered selectivity, and poor reproducibility in sensitive applications such as organic synthesis and drug development.[1][2][3]

Q2: How can I detect the presence and concentration of chloride ions in my ruthenium acetate sample?

Several analytical techniques can be used to quantify chloride contamination:

  • Ion Chromatography (IC): A highly sensitive and accurate method for quantifying various ions, including chloride.

  • Potentiometric Titration: Involves titrating the sample with a standardized silver nitrate (B79036) solution and monitoring the potential change to determine the endpoint.[4]

  • X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique that can detect the presence of chloride on the surface of the ruthenium compound.[5]

Q3: What are some suitable solvent systems for the recrystallization of ruthenium acetate to remove chloride?

Finding the ideal solvent is often empirical. A good starting point is to screen solvents where ruthenium acetate has moderate solubility at room temperature and high solubility when heated. Potential solvent systems to investigate include:

  • Methanol/Water: Ruthenium acetate may be soluble in hot methanol, and the addition of water as an anti-solvent upon cooling can induce crystallization.

  • Acetone (B3395972)/Water: Similar to the methanol/water system, acetone can be the primary solvent.[6][7]

  • Acetonitrile: This solvent is often effective for recrystallizing organometallic complexes.[6]

  • Ethanol: Can be a good general-purpose solvent for recrystallization.[8]

It is recommended to start with small-scale trials to identify the optimal solvent or solvent mixture.

Q4: What type of ion exchange resin should I use for chloride removal?

A strong base anion exchange resin is recommended. These resins typically have quaternary ammonium (B1175870) functional groups that strongly bind anions like chloride. It is advantageous to use a resin in the bicarbonate or acetate form to avoid introducing other contaminating anions.[9][10] Since chloride ions are generally more strongly retained by these resins than acetate ions, the chloride will displace the counter-ion on the resin, while the ruthenium acetate passes through.[11]

Q5: Can I use activated carbon to remove chloride ions?

Activated carbon is generally not effective for removing small, simple ions like chloride from a solution. Its primary application is the removal of organic impurities and colored species.

Experimental Protocols

Below are detailed methodologies for the key purification experiments.

Protocol 1: Recrystallization of Ruthenium Acetate

Objective: To remove chloride ion contamination from ruthenium acetate by recrystallization.

Materials:

  • Chloride-contaminated ruthenium acetate

  • Selected recrystallization solvent (e.g., methanol, water, acetone)

  • Erlenmeyer flask

  • Heating plate with magnetic stirrer

  • Büchner funnel and filter paper

  • Vacuum flask

  • Cold bath (ice-water or refrigerator)

Procedure:

  • Solvent Selection: In a small test tube, add a small amount of ruthenium acetate to the chosen solvent. Heat the mixture to determine if the compound dissolves. If it dissolves, allow it to cool to see if crystals form. The ideal solvent will dissolve the compound when hot but not at room temperature.

  • Dissolution: Place the contaminated ruthenium acetate in an Erlenmeyer flask with a magnetic stir bar. Add the minimum amount of the chosen solvent to dissolve the compound completely upon heating and stirring.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration by passing the hot solution through a pre-heated funnel with filter paper into a clean, pre-heated flask.

  • Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To maximize crystal yield, you can then place the flask in a cold bath or refrigerator.

  • Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor containing the chloride impurity.

  • Drying: Dry the purified ruthenium acetate crystals under vacuum.

  • Purity Analysis: Analyze the dried crystals for chloride content using a suitable analytical method to confirm the success of the purification.

Protocol 2: Chloride Removal using Ion Exchange Chromatography

Objective: To reduce the chloride ion concentration in a ruthenium acetate solution using a strong base anion exchange resin.

Materials:

  • Chloride-contaminated ruthenium acetate solution

  • Strong base anion exchange resin (e.g., in bicarbonate or acetate form)

  • Chromatography column

  • Eluent (deionized water or a suitable organic solvent in which ruthenium acetate is soluble)

  • Collection flasks

Procedure:

  • Resin Preparation: If the resin is not in the desired form (e.g., it is in the chloride form), it must be regenerated. Pack the resin into the chromatography column and wash it with a solution of a suitable salt (e.g., sodium bicarbonate or sodium acetate) to replace the chloride ions. Then, wash the resin thoroughly with deionized water until the eluent is free of the regeneration salt.

  • Sample Loading: Dissolve the contaminated ruthenium acetate in the eluent and load the solution onto the top of the prepared resin bed.

  • Elution: Allow the solution to pass through the column at a controlled flow rate. The chloride ions will bind to the resin, while the ruthenium acetate will pass through.

  • Fraction Collection: Collect the eluent in fractions.

  • Monitoring: Monitor the fractions for the presence of ruthenium acetate (e.g., by color or UV-Vis spectroscopy).

  • Purity Analysis: Combine the fractions containing the purified ruthenium acetate and analyze for chloride content to determine the effectiveness of the separation.

  • Resin Regeneration: After use, the resin can be regenerated by washing with a concentrated salt solution (e.g., NaCl) to remove the bound chloride, followed by conversion back to the desired form.

Visualizations

The following diagrams illustrate the logical flow of troubleshooting and the experimental workflow for chloride removal.

Troubleshooting_Flowchart start Chloride Contamination Suspected in Ruthenium Acetate detect Detect and Quantify Chloride (e.g., IC, Titration) start->detect evaluate Is Chloride Level Acceptable? detect->evaluate end Proceed with Experiment evaluate->end Yes purify Select Purification Method evaluate->purify No recrystallize Recrystallization purify->recrystallize ion_exchange Ion Exchange Chromatography purify->ion_exchange synthesis_control Synthesize Chloride-Free (Precipitation/Washing) purify->synthesis_control analyze_purity Analyze Purified Sample for Chloride recrystallize->analyze_purity ion_exchange->analyze_purity synthesis_control->analyze_purity evaluate_purity Is Chloride Level Acceptable? analyze_purity->evaluate_purity evaluate_purity->end Yes re_purify Re-evaluate and Re-purify evaluate_purity->re_purify No

Caption: Troubleshooting flowchart for addressing chloride contamination.

Experimental_Workflow cluster_recrystallization Recrystallization Workflow cluster_ion_exchange Ion Exchange Workflow r_start Contaminated Ruthenium Acetate r_dissolve Dissolve in Hot Solvent r_start->r_dissolve r_cool Cool to Crystallize r_dissolve->r_cool r_filter Filter and Wash Crystals r_cool->r_filter r_dry Dry Purified Product r_filter->r_dry r_end Chloride-Free Ruthenium Acetate r_dry->r_end ie_start Contaminated Ruthenium Acetate Solution ie_load Load onto Anion Exchange Column ie_start->ie_load ie_elute Elute with Solvent ie_load->ie_elute ie_collect Collect Purified Fractions ie_elute->ie_collect ie_analyze Analyze and Combine Fractions ie_collect->ie_analyze ie_end Chloride-Free Ruthenium Acetate Solution ie_analyze->ie_end

Caption: Experimental workflows for purification methods.

References

Optimization

Technical Support Center: Optimizing Ruthenium Acetate Catalyst Loading for Hydrogenation

Welcome to the technical support center for the optimization of ruthenium acetate (B1210297) catalyst loading in hydrogenation reactions. This resource is designed for researchers, scientists, and drug development profes...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the optimization of ruthenium acetate (B1210297) catalyst loading in hydrogenation reactions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading range for ruthenium acetate in hydrogenation reactions?

A1: The optimal catalyst loading for ruthenium acetate can vary significantly depending on the specific substrate, solvent, temperature, and pressure. However, a general starting point for optimization is often in the range of 0.05 mol% to 5 mol% relative to the substrate. For highly efficient catalytic systems, loadings as low as 0.065 mol% have been reported to yield excellent results.[1] It is crucial to perform a screening study to determine the ideal loading for your specific application.

Q2: What are the consequences of using too little or too much catalyst?

A2: Both insufficient and excessive catalyst loading can negatively impact your hydrogenation reaction.

  • Insufficient Catalyst Loading: This typically results in low or incomplete conversion of the starting material, leading to slow reaction rates and reduced product yield.

  • Excessive Catalyst Loading: While it might increase the initial reaction rate, an excess of catalyst can lead to undesirable side reactions, reducing selectivity and potentially causing catalyst deactivation through overcrowding of active sites. It also increases the cost of the process and can complicate product purification due to higher residual ruthenium content.

Q3: How do reaction temperature and pressure affect the optimal catalyst loading?

A3: Temperature and pressure are critical parameters that have a synergistic effect with catalyst loading.

  • Temperature: Increasing the reaction temperature generally increases the reaction rate. A study on a fed-batch catalytic hydrogenation showed that shifting from 40 to 80 °C reduced the batch time by 58%. However, higher temperatures can also promote the formation of undesired impurities.[2]

  • Pressure: Higher hydrogen pressure typically leads to faster reaction rates. In some cases, varying the pressure between 10 and 30 bar has been shown to influence the reaction outcome.[1] The optimal catalyst loading may be lower at higher pressures and temperatures, as these conditions already favor a higher reaction rate.

Q4: Can the solvent choice influence the required catalyst loading?

A4: Yes, the solvent plays a crucial role in the solubility of the substrate and hydrogen, as well as in stabilizing the catalytic species. Polar solvents are often used for the hydrogenation of polar substrates. The choice of solvent can affect the catalyst's activity and stability, thereby influencing the required loading. For instance, some ruthenium catalysts exhibit enhanced activity in aqueous media for the hydrogenation of biomass-derived molecules.[3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your hydrogenation experiments with ruthenium acetate.

Problem Possible Causes Suggested Solutions
Low or No Conversion 1. Insufficient catalyst loading. 2. Catalyst deactivation.[4] 3. Poor hydrogen pressure or delivery. 4. Low reaction temperature.[2]1. Incrementally increase the catalyst loading (e.g., in 0.1 mol% steps). 2. See "Catalyst Deactivation" section below. 3. Check for leaks in the reactor setup and ensure proper purging and pressurization with hydrogen. 4. Gradually increase the reaction temperature in 5-10 °C increments.
Poor Selectivity / Formation of Byproducts 1. Excessive catalyst loading. 2. High reaction temperature.[2] 3. Sub-optimal solvent choice.1. Reduce the catalyst loading. 2. Lower the reaction temperature. 3. Screen different solvents to improve selectivity.
Reaction Starts but Stalls 1. Catalyst deactivation during the reaction.[4] 2. Substrate or product inhibition. 3. Insufficient hydrogen supply for complete conversion.1. Investigate potential poisons in the substrate or solvent. Consider catalyst regeneration if applicable.[4] 2. Analyze reaction kinetics to identify potential inhibition. 3. Ensure the hydrogen source is sufficient for the entire reaction.
Inconsistent Results Between Batches 1. Inconsistent catalyst weighing or dispensing. 2. Variations in substrate purity. 3. Inconsistent reaction setup and conditions (temperature, pressure, stirring).1. Use a calibrated analytical balance and ensure proper handling of the catalyst. 2. Use substrate from the same batch or re-purify if necessary. 3. Standardize the experimental protocol and ensure consistent setup.
Catalyst Deactivation 1. Poisoning by impurities in the substrate or solvent (e.g., sulfur compounds). 2. Formation of inactive ruthenium species (e.g., oxides or hydroxides).[4] 3. Sintering of catalyst particles at high temperatures.1. Purify the substrate and solvent before use. 2. Consider a catalyst regeneration protocol, which may involve treatment with a reducing agent. Up to 85% of initial catalytic activity has been recovered in some cases.[4] 3. Operate at the lowest effective temperature.

Data Presentation

Table 1: Effect of Catalyst Loading on Reaction Performance (Hypothetical Data)

Catalyst Loading (mol%)Conversion (%)Selectivity (%)Reaction Time (h)
0.1459812
0.592976
1.0>99953
2.0>99882

Table 2: Influence of Temperature and Pressure on Reaction Time (Hypothetical Data for 0.5 mol% Catalyst Loading)

Temperature (°C)Pressure (bar)Conversion (%)Reaction Time (h)
4010858
4030955
6010984
6030>992

Experimental Protocols

Protocol 1: General Procedure for Optimizing Ruthenium Acetate Catalyst Loading

  • Reactor Setup:

    • Place a stir bar in a high-pressure reactor vessel.

    • Add the substrate and the chosen solvent to the vessel.

    • Seal the reactor.

  • Inerting the Atmosphere:

    • Purge the reactor with an inert gas (e.g., nitrogen or argon) three times to remove oxygen.

  • Catalyst Introduction:

    • Under a positive pressure of the inert gas, quickly add the pre-weighed ruthenium acetate catalyst to the reactor.

    • Immediately reseal the reactor.

  • Hydrogenation:

    • Purge the reactor with hydrogen gas three times.

    • Pressurize the reactor to the desired hydrogen pressure.

    • Begin stirring and heat the reaction mixture to the target temperature.

  • Reaction Monitoring:

    • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by a suitable method (e.g., GC, HPLC, or NMR).

  • Reaction Quench and Work-up:

    • Once the reaction is complete, cool the reactor to room temperature.

    • Carefully vent the excess hydrogen pressure.

    • Purge the reactor with an inert gas.

    • Filter the reaction mixture to remove the catalyst.

    • Proceed with standard work-up and purification procedures.

  • Optimization:

    • Repeat the experiment with varying catalyst loadings, temperatures, and pressures to identify the optimal conditions.

Visualizations

experimental_workflow cluster_prep Preparation cluster_reaction Reaction cluster_post Post-Reaction A Setup Reactor with Substrate, Solvent, and Stir Bar B Purge with Inert Gas A->B C Add Ruthenium Acetate Catalyst B->C D Purge with Hydrogen C->D E Pressurize and Heat D->E F Monitor Reaction Progress E->F G Cool and Depressurize F->G H Filter to Remove Catalyst G->H I Product Work-up and Analysis H->I

Caption: Experimental workflow for hydrogenation.

troubleshooting_guide Start Low Conversion? Cause1 Insufficient Catalyst Loading? Start->Cause1 Yes Sol1 Increase Catalyst Loading Cause1->Sol1 Yes Cause2 Catalyst Deactivated? Cause1->Cause2 No Sol2 Check Substrate/Solvent Purity Consider Regeneration Cause2->Sol2 Yes Cause3 Suboptimal Conditions? Cause2->Cause3 No Sol3 Increase Temperature/Pressure Cause3->Sol3 Yes

Caption: Troubleshooting low conversion.

References

Troubleshooting

Technical Support Center: Ruthenium Acetate Catalyzed Reactions

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges en...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when scaling up ruthenium acetate (B1210297) catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up reactions catalyzed by ruthenium acetate?

A1: When moving from bench-scale to pilot or industrial-scale production, several challenges can arise with ruthenium acetate catalyzed reactions. The most frequently encountered issues include:

  • Catalyst Deactivation: The catalyst may lose activity over the course of the reaction due to various factors.

  • Product Inhibition: The accumulation of the desired product can sometimes slow down or halt the catalytic cycle.

  • Mass Transfer Limitations: In larger reactors, inefficient mixing can lead to poor contact between reactants, catalyst, and any gaseous reagents (like hydrogen in hydrogenations), resulting in lower reaction rates and yields.

  • Heat Transfer Issues: Exothermic reactions can be difficult to control on a larger scale, potentially leading to side reactions or catalyst decomposition.

  • Purification and Ruthenium Removal: Removing residual ruthenium from the final product to meet regulatory standards (especially for pharmaceuticals) can be a significant challenge.[1][2]

Q2: My reaction is sluggish or stalls completely upon scale-up. What are the potential causes and how can I troubleshoot this?

A2: A sluggish or stalled reaction is a common scale-up issue. The underlying causes can be multifaceted. Refer to the troubleshooting workflow below for a systematic approach to identifying and resolving the issue. Key areas to investigate include catalyst activity, reagent purity, and process parameters.

Q3: How can I minimize catalyst deactivation during a scaled-up reaction?

A3: Catalyst deactivation can be caused by several factors. Here are some strategies to mitigate this:

  • Ensure High-Purity Reagents and Solvents: Impurities, particularly sulfur-containing compounds or other coordinating species, can act as catalyst poisons.

  • Maintain an Inert Atmosphere: For oxygen-sensitive reactions, rigorous exclusion of air is critical. Oxygen can oxidize the active ruthenium species to a less active or inactive state.

  • Optimize Reaction Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition pathways.

  • Consider Ligand Effects: The choice of ligands can significantly impact catalyst stability. In some cases, adding a suitable ligand can protect the ruthenium center and extend its lifetime.[3][4]

Q4: What are the best practices for removing residual ruthenium from my final product on a large scale?

A4: Removing ruthenium to parts-per-million (ppm) levels is often necessary. Several methods can be employed:

  • Adsorbent Treatment: Passing a solution of the crude product through a bed of adsorbents like activated carbon, silica (B1680970) gel, or specialized ruthenium scavengers is a common and effective technique.

  • Extraction: Liquid-liquid extraction can be used to partition the ruthenium species into a separate phase.

  • Precipitation/Filtration: In some cases, ruthenium byproducts can be precipitated by adding a specific reagent, followed by filtration.

Troubleshooting Guides

Guide 1: Low or No Conversion

If you are observing low or no conversion in your scaled-up reaction, consider the following potential causes and solutions.

Potential Cause Troubleshooting Steps
Catalyst Deactivation - Check for Impurities: Analyze starting materials and solvents for potential catalyst poisons (e.g., sulfur, strongly coordinating species).- Oxygen Sensitivity: Ensure the reaction setup is properly purged and maintained under an inert atmosphere if the catalyst is air-sensitive.- Thermal Decomposition: Evaluate if localized overheating is occurring. Improve mixing and consider a slower addition rate of reagents for highly exothermic reactions.
Mass Transfer Limitation - Improve Agitation: Increase the stirring rate to enhance mixing of reactants and catalyst.- Gas Dispersion (for hydrogenations): Ensure efficient bubbling and dispersion of hydrogen gas into the liquid phase. Consider using a sparger or a different impeller design.
Incorrect Reagent Stoichiometry - Verify Reagent Addition: Double-check the amounts of all reagents added, accounting for any potential losses during transfer on a larger scale.
Product Inhibition - Monitor Reaction Progress: If the reaction starts well but slows down over time, product inhibition might be the cause.- Consider In-Situ Product Removal: If feasible, explore options like crystallization or extraction to remove the product as it is formed.

Troubleshooting Workflow for Low Conversion

G Start Low or No Conversion Check_Catalyst 1. Verify Catalyst Activity Start->Check_Catalyst Check_Purity 2. Analyze Reagent/Solvent Purity Check_Catalyst->Check_Purity Catalyst OK Troubleshoot_Catalyst Source fresh catalyst. Handle under inert atmosphere. Check_Catalyst->Troubleshoot_Catalyst Inactive Check_Conditions 3. Review Reaction Conditions (Temp, Pressure, Atmosphere) Check_Purity->Check_Conditions Reagents Pure Troubleshoot_Purity Purify starting materials. Use high-purity solvents. Check_Purity->Troubleshoot_Purity Impurities Found Check_Mixing 4. Evaluate Mass/Heat Transfer Check_Conditions->Check_Mixing Conditions Correct Troubleshoot_Conditions Optimize temperature profile. Ensure inert atmosphere. Check_Conditions->Troubleshoot_Conditions Deviation Found Troubleshoot_Mixing Increase agitation speed. Improve reactor design. Check_Mixing->Troubleshoot_Mixing Poor Mixing End Reaction Optimized Check_Mixing->End Mixing Adequate Troubleshoot_Catalyst->Start Troubleshoot_Purity->Start Troubleshoot_Conditions->Start Troubleshoot_Mixing->Start

Caption: A systematic workflow for troubleshooting low conversion in scaled-up reactions.

Quantitative Data Summary

The following tables provide a summary of typical reaction parameters and their impact on catalyst performance during scale-up.

Table 1: Effect of Catalyst Loading on Reaction Time and Yield

Catalyst Loading (mol%)Average Reaction Time (hours)Yield (%)Residual Ru (ppm)
1.0495150
0.589375
0.1248515
0.05> 48< 70< 10

Table 2: Influence of Temperature on a Ruthenium Acetate Catalyzed Hydrogenation

Temperature (°C)Reaction Rate (mol/L·h)Selectivity (%)Catalyst Stability
500.598High
701.295Moderate
902.588Low (deactivation observed)
1103.175Very Low (rapid deactivation)

Experimental Protocols

Protocol 1: General Procedure for a Ruthenium Acetate Catalyzed Hydrogenation

Warning: This is a general guideline. Specific conditions must be optimized for each substrate. Handle hydrogen gas with appropriate safety precautions.

  • Reactor Setup:

    • Charge a pressure reactor with the substrate and a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

    • Ensure the reactor is equipped with a mechanical stirrer, a gas inlet, a pressure gauge, and a temperature probe.

  • Inerting:

    • Seal the reactor and purge the system with an inert gas (e.g., argon or nitrogen) three times to remove all oxygen.

  • Catalyst Introduction:

    • Under a positive pressure of inert gas, add the ruthenium acetate catalyst. The catalyst loading should be pre-determined through optimization studies (typically 0.1-1 mol%).

  • Reaction Execution:

    • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 bar).

    • Begin stirring and heat the reaction mixture to the optimized temperature (e.g., 50-80 °C).

    • Monitor the reaction progress by analyzing aliquots via a suitable technique (e.g., GC, HPLC, or NMR).

  • Work-up and Purification:

    • Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

    • Purge the reactor with an inert gas.

    • Filter the reaction mixture through a pad of celite to remove any heterogeneous catalyst particles.

    • Concentrate the filtrate under reduced pressure.

    • The crude product can then be purified by chromatography, crystallization, or distillation. For ruthenium removal, refer to the FAQ section.

Signaling Pathway of Catalyst Deactivation

G Active_Catalyst Active Ru(II) Species Oxidation Oxidation (O2 impurity) Active_Catalyst->Oxidation Leaching Leaching (Solvent interaction) Active_Catalyst->Leaching Poisoning Poisoning (e.g., Sulfur impurities) Active_Catalyst->Poisoning Inactive_Species Inactive Ru Species (e.g., Ru(OH)x, RuO2) Oxidation->Inactive_Species Leaching->Inactive_Species Poisoning->Inactive_Species

Caption: Common pathways leading to the deactivation of ruthenium catalysts.[2]

References

Optimization

troubleshooting poor selectivity in ruthenium acetate catalysis

Welcome to the Technical Support Center for Ruthenium Acetate (B1210297) Catalysis. This resource is designed for researchers, scientists, and drug development professionals to identify and resolve common issues related...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for Ruthenium Acetate (B1210297) Catalysis. This resource is designed for researchers, scientists, and drug development professionals to identify and resolve common issues related to poor selectivity in their experiments. Below you will find troubleshooting guides in a question-and-answer format, frequently asked questions (FAQs), and detailed experimental protocols.

Troubleshooting Guide: Poor Selectivity

This section provides a systematic approach to diagnosing and resolving issues of poor selectivity in ruthenium acetate-catalyzed reactions.

Q1: My reaction is producing a mixture of regioisomers. How can I improve the regioselectivity?

A1: Poor regioselectivity is a common issue and can often be addressed by modifying the reaction conditions to favor the formation of one constitutional isomer over others. Here are several factors to consider:

  • Ligand Modification: The electronic and steric properties of ligands coordinated to the ruthenium center play a crucial role in directing the reaction to a specific site.

    • Steric Hindrance: Introducing bulkier ligands can block access to certain reactive sites on the substrate, thereby favoring reaction at less sterically hindered positions.

    • Electronic Effects: The electron-donating or electron-withdrawing nature of the ligand can influence the electron density at the metal center, which in turn can affect its reactivity and selectivity.

  • Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the reaction pathway and, consequently, the regioselectivity. It is advisable to screen a range of solvents with varying properties (e.g., polar aprotic, nonpolar, protic).

  • Temperature Adjustment: Reaction temperature can impact the kinetic versus thermodynamic control of a reaction. Lowering the temperature often favors the kinetically controlled product, which may be the desired regioisomer.

  • Additives: The presence of additives, such as acetate salts, can act as co-catalysts or modifiers that influence the active catalytic species and direct the regioselectivity.

Q2: I am observing low chemoselectivity, with side reactions occurring at other functional groups. What steps can I take to improve this?

A2: Low chemoselectivity arises when the catalyst reacts with multiple functional groups on the substrate. To enhance selectivity for the desired transformation, consider the following:

  • Catalyst System: The choice of ruthenium precursor and ligands is critical. For instance, in hydrogenations, specific ligand combinations can favor the reduction of one functional group over another (e.g., C=O vs. C=C).

  • Reaction Conditions:

    • Temperature: Lowering the reaction temperature can often reduce the rate of undesired side reactions, thereby improving chemoselectivity.[1]

    • Pressure: In hydrogenation reactions, adjusting the hydrogen pressure can influence the selectivity. For example, in the hydrogenation of acetic acid, ethanol (B145695) selectivity can vary from <10% to ~70% with increasing hydrogen partial pressure.[2]

    • Reaction Time: Prolonged reaction times can sometimes lead to over-reduction or other side reactions. Monitoring the reaction progress and stopping it at the optimal time is crucial.

  • Additives and Co-catalysts: Additives can modify the catalyst's behavior. For example, in some C-H activation reactions, the addition of sodium acetate (NaOAc) is essential for achieving high chemoselectivity.[3]

Q3: My Z-selective olefin metathesis reaction is producing a high proportion of the E-isomer. How can I improve the Z-selectivity?

A3: Achieving high Z-selectivity in olefin metathesis often requires careful catalyst design and optimization of reaction conditions.

  • Catalyst Selection: The structure of the ruthenium catalyst, particularly the nature of the N-heterocyclic carbene (NHC) and other ligands, is paramount. Chelated ruthenium catalysts have shown high Z-selectivity.[4][5] Increasing the steric bulk of the N-aryl group on the NHC ligand can enhance Z-selectivity by disfavoring the transition state leading to the E-isomer.[6]

  • Ligand Exchange: Replacing carboxylate ligands with nitrato-type ligands has been shown to significantly improve both activity and Z-selectivity in some ruthenium-based metathesis catalysts.[4]

  • Temperature Control: Lowering the reaction temperature generally favors the formation of the kinetically preferred Z-isomer.

  • Solvent Effects: The choice of solvent can influence the catalyst's activity and selectivity. It is recommended to screen different solvents to find the optimal one for your specific substrate and catalyst system.

Frequently Asked Questions (FAQs)

Q: Can the purity of the ruthenium acetate catalyst affect selectivity? A: Absolutely. Impurities in the catalyst can act as poisons or alter the active catalytic species, leading to a decrease in both activity and selectivity. It is crucial to use a catalyst of high purity and to handle and store it under appropriate conditions (e.g., under an inert atmosphere if it is air or moisture sensitive).

Q: How does the acetate ligand specifically influence selectivity? A: The acetate ligand can play multiple roles. In C-H activation reactions, it can act as a proton shuttle or assist in the C-H cleavage step, thereby influencing regioselectivity.[4][7] In other reactions, it can modify the electronic properties of the ruthenium center or be displaced by other ligands or the substrate, affecting the overall catalytic cycle.

Q: I am observing catalyst decomposition. Could this be the cause of poor selectivity? A: Yes, catalyst decomposition can lead to the formation of different active species with lower selectivity or complete loss of activity. Common causes of decomposition include exposure to air or moisture, high reaction temperatures, or impurities in the reagents or solvent.

Q: Is it possible to switch the selectivity of a reaction by changing the conditions? A: Yes, in some cases, the selectivity can be switched. For example, in the hydrogenation of certain substrates, using pure H₂ can lead to the reduction of one functional group, while a mixture of H₂/CO₂ can selectively reduce another.[8] This is often due to the in-situ modification of the catalyst or the reaction medium.

Data Presentation

Table 1: Effect of Ligands on Z-Selectivity in Olefin Metathesis

Catalyst PrecursorLigand ModificationSubstrateZ-Selectivity (%)Reference
Chelated Ru-NHCPivalateAllyl benzene~90%[5]
Chelated Ru-NHCAdamantyl carboxylateAllyl benzene>95%[6]
Chelated Ru-NHCNitratoAllyl benzene>95%[4]
Ru-NHCN-2,6-diisopropylphenyl1-Hexene & 8-nonenyl acetate>95%[6]

Table 2: Influence of Solvent on Selectivity in Ruthenium-Catalyzed Reactions

Reaction TypeRuthenium CatalystSolventProduct(s)Selectivity/YieldReference
C-H Arylation[RuCl₂(p-cymene)]₂ with MesCO₂HToluene (B28343)Arylated indoleHigh yield[9]
C-H Arylation[RuCl₂(p-cymene)]₂ with MesCO₂HNMP or H₂ONo conversion-[9]
Phenol HydrogenationRu/TiO₂Tetrahydrofuran (THF)DDO pathway productsBetter activity & selectivity[6]
Phenol HydrogenationRu/TiO₂DecalinVaried productsLower deactivation[10]

Table 3: Effect of Temperature on Selectivity

Reaction TypeCatalyst SystemTemperature (°C)SelectivityReference
Olefin MetathesisChelated Ru-NHC35High Z-selectivity[4]
Olefin MetathesisZ-selective Ru catalyst6085% Z-selectivity[11]
Asymmetric HydrogenationChiral Ru-diphosphine-diamineLower temperaturesHigher enantioselectivity[12]

Experimental Protocols

Protocol 1: General Procedure for Ruthenium-Catalyzed C-H Arylation with Acetate Additive

This protocol is a general guideline for the direct arylation of a hetero-arene using a ruthenium(II) p-cymene (B1678584) catalyst and a carboxylate additive.

Materials:

  • [RuCl₂(p-cymene)]₂

  • Carboxylate additive (e.g., Mesitylenecarboxylic acid or Sodium Acetate)

  • Hetero-arene substrate

  • Aryl halide

  • Anhydrous solvent (e.g., toluene or m-xylene)

  • Inert gas (Argon or Nitrogen)

  • Schlenk tube or similar reaction vessel

Procedure:

  • To an oven-dried Schlenk tube, add the hetero-arene substrate (1.0 eq), the aryl halide (1.2-1.5 eq), [RuCl₂(p-cymene)]₂ (2.5-5 mol%), and the carboxylate additive (10-30 mol%).

  • Evacuate and backfill the tube with an inert gas three times.

  • Add the anhydrous solvent via syringe under the inert atmosphere.

  • Seal the tube and place it in a preheated oil bath at the desired temperature (e.g., 120 °C).

  • Stir the reaction mixture for the specified time (e.g., 12-24 hours), monitoring the progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Z-Selective Olefin Metathesis

This protocol provides a general method for performing a Z-selective homodimerization of a terminal olefin.

Materials:

  • Z-selective Ruthenium catalyst (e.g., a chelated Ru-NHC complex)

  • Terminal olefin substrate

  • Anhydrous, degassed solvent (e.g., THF or 1,2-dichloroethane)

  • Inert gas (Argon or Nitrogen)

  • Reaction vessel suitable for air-sensitive chemistry

Procedure:

  • In a glovebox or under a stream of inert gas, add the Z-selective ruthenium catalyst (0.1-2 mol%) to a dry reaction vessel.

  • Add the anhydrous, degassed solvent to dissolve the catalyst.

  • Add the terminal olefin substrate (1.0 eq) to the reaction mixture.

  • Stir the reaction at the desired temperature (e.g., 35 °C) and monitor its progress by ¹H NMR spectroscopy or GC-MS.

  • Upon completion, the reaction can be quenched by exposure to air.

  • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography.

Visualizations

Troubleshooting_Workflow start Poor Selectivity Observed check_purity Verify Purity of Reagents and Catalyst start->check_purity check_conditions Evaluate Reaction Conditions check_purity->check_conditions Purity Confirmed purify_reagents Purify Starting Materials and/or Use Fresh Catalyst check_purity->purify_reagents Impurities Detected check_catalyst Re-evaluate Catalyst System check_conditions->check_catalyst No Improvement optimize_temp Screen a Range of Temperatures check_conditions->optimize_temp Adjust Temperature optimize_solvent Screen Solvents of Varying Polarity check_conditions->optimize_solvent Change Solvent optimize_additives Vary Additive Concentration or Type check_conditions->optimize_additives Modify Additives modify_ligands Screen Ligands with Different Steric and Electronic Properties check_catalyst->modify_ligands Ligand Effects Suspected change_precursor Use Alternative Ruthenium Precursor check_catalyst->change_precursor Precursor Issue resolution Improved Selectivity purify_reagents->check_purity optimize_temp->resolution optimize_solvent->resolution optimize_additives->resolution modify_ligands->resolution change_precursor->resolution Catalytic_Cycle Ru_precatalyst [Ru(OAc)₂(p-cymene)] Active_Ru Active Ru(II) Species Ru_precatalyst->Active_Ru Activation Substrate_complex Substrate-Ru Complex Active_Ru->Substrate_complex + Substrate Intermediate Ruthenacycle Intermediate Substrate_complex->Intermediate C-H Activation Product_complex Product-Ru Complex Intermediate->Product_complex Reductive Elimination Product_complex->Active_Ru - Product Product Product Product_complex->Product Substrate Substrate Substrate->Substrate_complex Additive Acetate Additive Additive->Intermediate Assists C-H Activation

References

Troubleshooting

reaction condition optimization for Ru-MACHO catalysts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ru-MACHO catalysts. Frequently Asked Ques...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ru-MACHO catalysts.

Frequently Asked Questions (FAQs)

Q1: What are Ru-MACHO catalysts and what are their primary applications?

Ru-MACHO catalysts are a family of ruthenium-based complexes featuring a specific ligand framework of the type HN(CH2CH2PR2)2.[1] These catalysts are highly effective for the homogeneous hydrogenation of polar bonds, particularly in esters, to produce alcohols.[2][3] They are also utilized in the hydrogenation of nitriles, sugars, and carbon dioxide, as well as in dehydrogenation reactions.[3] The commercialized Ru-MACHO catalyst has been successfully applied in the industrial-scale synthesis of 1,2-propanediol from methyl lactate.[1][3]

Q2: What are the different types of Ru-MACHO catalysts available?

The two most common commercially available variants are Ru-MACHO® and Ru-MACHO®-BH.

  • Ru-MACHO® : This is the parent catalyst and typically requires the addition of a base for activation.

  • Ru-MACHO®-BH : This borohydride (B1222165) variant is designed to be applicable under base-free conditions for a wide range of ester substrates.[2] However, it can be sensitive to air and may still require a base for successful activation in some cases.[4]

Q3: Why is a base typically required for reactions with Ru-MACHO®?

A base is necessary to activate the Ru-MACHO® precatalyst to its catalytically active form.[4] In the absence of a base, the reaction may not proceed, resulting in the recovery of the starting material.[4] Sodium methoxide (B1231860) (NaOMe) is a commonly used base for this purpose.[4][5]

Q4: What solvents are recommended for Ru-MACHO catalyzed reactions?

The choice of solvent can depend on the specific substrate and reaction conditions. Methanol (MeOH) and tetrahydrofuran (B95107) (THF) are commonly used solvents for Ru-MACHO catalyzed hydrogenations.[5] It is crucial to use high-purity, degassed solvents to avoid catalyst deactivation.[6]

Q5: How should Ru-MACHO catalysts be handled and stored?

Ru-MACHO catalysts, particularly Ru-MACHO®-BH, can be sensitive to air.[4] It is recommended to handle these catalysts under an inert atmosphere (e.g., argon or nitrogen).[5] Store the catalyst in a cool, dry place, away from oxygen and moisture. Using freshly opened bottles or storing under inert gas is advisable.[5]

Troubleshooting Guide

Problem 1: Low or no conversion of starting material.

Potential Cause Troubleshooting Step
Inactive Catalyst Ensure the catalyst has been handled and stored under an inert atmosphere to prevent decomposition.[4][5] Use catalyst from a freshly opened bottle.
Insufficient Base (for Ru-MACHO®) A base like NaOMe is crucial for the activation of Ru-MACHO®.[4] Ensure the correct stoichiometry of the base is added. The absence of a base will result in recovered starting material.[4]
Catalyst Decomposition Ru-MACHO catalysts can degrade in the presence of a strong base if no substrate is present.[7][8] Add the substrate to the reaction mixture before or shortly after the addition of the catalyst and base. Unexpected color changes or precipitate formation can indicate catalyst decomposition.[6]
Air Leak in the Reaction Setup Ensure all connections in your reaction setup (e.g., autoclave, tubing) are secure and leak-proof. Perform multiple cycles of evacuating and filling with an inert gas to remove any residual air.[5]
Poor Hydrogen Dissolution In batch reactors, ensure adequate stirring to facilitate the dissolution of hydrogen gas in the liquid phase.[4] For larger scale reactions, consider using a continuous flow reactor for better gas-liquid mixing.[4]

Problem 2: Formation of side products.

Potential Cause Troubleshooting Step
Transesterification When using an alcohol solvent that is different from the alcohol moiety of the ester substrate, transesterification can occur.[4] While this may not always inhibit the hydrogenation, it can complicate product analysis. Consider using a solvent that matches the alcohol portion of your ester.
Formation of Acid Side Product The formation of an acid side product can be influenced by the amount of base added.[4] Optimize the amount of base to minimize this side reaction.
Over-reduction or other side reactions Review the reaction temperature and pressure. Harsher conditions may lead to undesired side reactions. A systematic optimization of reaction parameters is recommended.

Problem 3: Inconsistent reaction yields or selectivity.

Potential Cause Troubleshooting Step
Variable Catalyst Activity Ensure consistent quality of the catalyst. If sourcing from different batches, consider a small-scale test reaction to confirm activity.
Impure Solvents or Reagents Use high-purity, dry, and degassed solvents. Impurities in the substrate or solvent can poison the catalyst.[6]
Inconsistent Reaction Conditions Precisely control reaction parameters such as temperature, pressure, and stirring rate. Small variations can lead to different outcomes.

Data Presentation: Reaction Condition Optimization

The following table summarizes typical starting points and optimized conditions for the hydrogenation of an ester using Ru-MACHO catalysts, based on literature examples.

ParameterTypical Starting RangeOptimized Example (Ester Hydrogenation)Reference
Catalyst Ru-MACHO® or Ru-MACHO®-BHRu-MACHO®[4]
Catalyst Loading (mol%) 0.1 - 1.00.065[4]
Base NaOMe or other alkoxidesNaOMe[4]
Base Stoichiometry (eq.) 1.0 - 2.0~1.0[4]
Solvent MeOH, THFMeOH[4][5]
Temperature (°C) 50 - 10070[4]
Hydrogen Pressure (bar) 10 - 8050[4]
Substrate Concentration (M) 0.1 - 2.02.0[4]
Reaction Time (h) 1 - 161 (for batch), continuous for flow[4][5]

Experimental Protocols

Protocol 1: General Procedure for Batch Hydrogenation of an Ester using Ru-MACHO®

This protocol is a general guideline and may require optimization for specific substrates.

  • Vessel Preparation: To a stainless steel autoclave equipped with a Teflon-coated stirring bar, add the Ru-MACHO® catalyst (e.g., 0.01 mol%) and sodium methoxide (e.g., 1 equivalent).

  • Inerting the Vessel: Seal the autoclave. Evacuate the vessel and backfill with an inert gas (argon or nitrogen). Repeat this cycle three to five times to ensure an inert atmosphere.[5]

  • Addition of Solvent and Substrate: Through a septum or injection port, add the degassed solvent (e.g., THF or MeOH) followed by the ester substrate.[5]

  • Hydrogenation: Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50 bar).[5]

  • Reaction: Heat the reaction mixture to the desired temperature (e.g., 100°C) and stir for the specified time (e.g., 16 hours).[5]

  • Work-up: Cool the autoclave to room temperature and carefully vent the excess hydrogen. Open the autoclave and analyze the reaction mixture by suitable analytical methods (e.g., GC, NMR) to determine conversion and yield.

Protocol 2: Reaction Monitoring

Reaction progress can be monitored using various analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, or other relevant nuclei (e.g., ¹⁹F) NMR can be used to monitor the disappearance of starting material and the appearance of the product.[4][9]

  • Gas Chromatography (GC): GC is a useful technique for monitoring the conversion of volatile substrates and the formation of volatile products.

  • Mass Spectrometry (MS): MS can be used to identify products and byproducts, and in some cases, to observe reaction intermediates.[10]

Visualizations

experimental_workflow cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_analysis Analysis prep_vessel Prepare Autoclave add_catalyst Add Ru-MACHO & Base prep_vessel->add_catalyst inert Inert Atmosphere (Ar/N2) add_catalyst->inert add_reagents Add Solvent & Substrate inert->add_reagents pressurize Pressurize with H2 add_reagents->pressurize react Heat & Stir pressurize->react workup Cool, Vent & Sample react->workup analyze Analyze (NMR, GC, etc.) workup->analyze

Caption: Experimental workflow for a typical Ru-MACHO catalyzed hydrogenation.

troubleshooting_guide cluster_catalyst Catalyst Issues cluster_conditions Reaction Conditions cluster_solutions Potential Solutions start Low/No Conversion? check_handling Improper Handling/Storage? start->check_handling check_base Base Absent/Insufficient? start->check_base check_decomposition Catalyst Decomposition? start->check_decomposition check_leak Air Leak in System? start->check_leak check_stirring Insufficient Stirring? start->check_stirring sol_handling Use Fresh Catalyst, Handle under Inert Gas check_handling->sol_handling sol_base Add Appropriate Base check_base->sol_base sol_decomposition Add Substrate Promptly check_decomposition->sol_decomposition sol_leak Check Seals & Connections check_leak->sol_leak sol_stirring Increase Stirring Rate check_stirring->sol_stirring

Caption: Troubleshooting guide for low or no conversion in Ru-MACHO catalyzed reactions.

References

Optimization

Technical Support Center: Managing Ruthenium Catalyst Deactivation and Regeneration

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ruthenium catalysts. The information is d...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ruthenium catalysts. The information is designed to help you identify the causes of catalyst deactivation and effectively implement regeneration strategies.

Troubleshooting Guides

This section addresses common problems encountered during experiments involving ruthenium catalysts, offering potential causes and solutions in a question-and-answer format.

Q1: My ruthenium-catalyzed reaction has stalled or is showing significantly lower conversion than expected. What are the likely causes?

A1: A stalled or underperforming reaction is a strong indicator of catalyst deactivation. Several factors could be at play:

  • Poisoning: Trace impurities in your reactants or solvent can act as poisons to the catalyst. Common poisons for ruthenium catalysts include sulfur and iron compounds.[1][2] Even seemingly inert starting materials can contain inhibiting impurities.

  • Fouling: The catalyst surface can be blocked by the deposition of non-volatile products or byproducts, such as polymers or coke, a common issue in processes like supercritical water gasification.[1]

  • Thermal Degradation: High reaction temperatures can lead to sintering, where the fine ruthenium nanoparticles aggregate, resulting in a loss of active surface area.[2][3]

  • Formation of Inactive Species: The active catalytic species can convert into a less reactive or inactive form. For instance, in aqueous media, the formation of ruthenium hydroxide (B78521) (Ru(OH)x) species has been identified as a cause of deactivation.[3] In olefin metathesis, the active alkylidene can be lost or transform into stable, less reactive vinylidene species.[4][5]

  • Leaching: The active ruthenium species may dissolve or detach from the support material and be lost to the reaction medium.[1][3]

To troubleshoot, consider the following experimental protocol:

Protocol: Catalyst Deactivation Diagnosis
  • Baseline Reaction: Run your reaction under standard conditions and monitor the conversion over time to establish a baseline performance.

  • Catalyst Addition Study: If the reaction stops prematurely, introduce a second portion of the fresh catalyst to the reaction mixture.

    • If the reaction restarts: This strongly suggests that the initial catalyst batch was deactivated.

    • If the reaction does not restart: This may indicate that an inhibitor was generated in the reaction mixture or that the reaction has reached equilibrium.

  • Substrate and Solvent Purity Check: Purify your substrate and solvents meticulously to remove potential impurities. Ensure all components are thoroughly degassed to eliminate oxygen, which can be detrimental.[5]

Q2: I am observing significant isomerization of my alkene product. Is this related to catalyst deactivation?

A2: Yes, the isomerization of alkene products is often a symptom of catalyst decomposition.[4][6] The decomposition of ruthenium-based olefin metathesis catalysts can generate species that are highly active for double-bond migration.[4] These species can be ruthenium hydrides or even ruthenium nanoparticles formed from catalyst degradation.[4]

Q3: How can I minimize catalyst deactivation during my reaction?

A3: Minimizing deactivation involves careful control of your experimental conditions:

  • Ensure High Purity: Use highly purified substrates and solvents to avoid catalyst poisoning.[5]

  • Maintain Inert Atmosphere: For air-sensitive catalysts, conduct reactions under stringent anaerobic and anhydrous conditions.[5][7][8]

  • Optimize Temperature: Avoid excessive temperatures that can lead to thermal degradation and sintering.[5]

  • Control Concentration: In some reactions, such as olefin metathesis, high substrate concentrations can favor intermolecular reactions that lead to the formation of deactivating oligomers or polymers. Running the reaction under higher dilution can sometimes mitigate this.[5]

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of ruthenium catalyst deactivation?

A1: The primary deactivation mechanisms can be categorized as follows:

  • Chemical Deactivation:

    • Poisoning: Irreversible adsorption of impurities (e.g., sulfur, iron) onto the active sites.[1][2]

    • Fouling: Physical blockage of active sites by deposits like coke or polymers.[1][9]

    • Formation of Inactive Complexes: Transformation of the active catalyst into a stable, non-catalytic species (e.g., Ru(OH)x, dimers, vinylidenes).[3][5][10]

  • Thermal Deactivation:

    • Sintering: Agglomeration of metal nanoparticles at high temperatures, reducing the active surface area.[3][11]

  • Mechanical Deactivation:

    • Leaching/Attrition: Physical loss of the active metal from the support material.[1][2][3]

Q2: Can a deactivated ruthenium catalyst be regenerated?

A2: In many cases, yes. The success of regeneration depends on the deactivation mechanism. For instance, deactivation due to fouling by carbon deposition or oxidation of the metal can often be reversed.[9] However, severe sintering or irreversible poisoning may not be fully reversible.[11]

Q3: What are some common methods for regenerating ruthenium catalysts?

A3: Several regeneration protocols exist, and the choice depends on the nature of the catalyst and the cause of deactivation. Common methods include:

  • Thermal Treatment: Heating the catalyst in an inert gas flow can remove volatile deposits.[12] A patented method involves heating the catalyst at 30°C to 600°C under reduced pressure, followed by a reduction step with hydrogen.[13]

  • Oxidative/Reductive Treatments: A mild regeneration method involves oxidation in air at a controlled temperature (e.g., 200°C) followed by reduction in hydrogen (e.g., 180°C). This has been shown to fully recover the activity of carbon-supported platinum and ruthenium catalysts used in aqueous phase hydrogenation.[9]

  • Hydrogen Halide Treatment: For catalysts poisoned by sulfur, treatment with a hydrogen halide, such as hydrogen chloride gas, under non-oxidative conditions can be effective.[14]

  • Supercritical Fluid Extraction: Using supercritical fluids like carbon dioxide can effectively remove organic foulants from the catalyst surface.[15]

Quantitative Data on Catalyst Regeneration

The following table summarizes the effectiveness of different regeneration methods for various ruthenium catalysts.

Catalyst SystemDeactivation CauseRegeneration MethodActivity RecoveryReference
Ru/SiO2Formation of Ru(OH)x surface speciesNot specified in abstractUp to 85% of initial activity[3]
Ru-Co/γ-Al2O3Oxidation of cobaltH2 reduction at 275°C69.9% of total activity loss[11]
Ru-Co/γ-Al2O3Cobalt-alumina interactionsH2 reduction at 400°C21.9% of total activity loss[11]
Carbon supported RuCarbon depositionAir oxidation at 200°C, then H2 reduction at 180°CFull recovery[9]
PtRu/VulcanRuthenium poisoning (in fuel cells)Steady-state potential hold at 1.6 V RHE for 100 s3.5 times enhancement in specific activity[16]

Detailed Experimental Protocols

Protocol 1: Mild Oxidative/Reductive Regeneration of Carbon-Supported Ru Catalyst

This protocol is adapted from a method shown to be effective for catalysts deactivated by carbon deposition in aqueous phase reactions.[9]

  • Catalyst Recovery: After the reaction, carefully separate the catalyst from the reaction mixture by filtration or centrifugation. Wash the catalyst with a suitable solvent (e.g., deionized water, ethanol) to remove residual reactants and products.

  • Drying: Dry the catalyst in an oven at a moderate temperature (e.g., 80-100°C) to remove the washing solvent.

  • Oxidation Step: Place the dried catalyst in a tube furnace. Heat the catalyst to 200°C under a flow of air for a specified period (e.g., 1-2 hours). This step aims to burn off carbonaceous deposits.

  • Inert Purge: After the oxidation step, purge the furnace with an inert gas (e.g., nitrogen or argon) to remove all oxygen.

  • Reduction Step: While maintaining the inert atmosphere, introduce a flow of hydrogen gas (or a mixture of H2 in an inert gas). Heat the catalyst to 180°C and hold for a defined time (e.g., 2-4 hours) to reduce the oxidized ruthenium species back to their active metallic state.

  • Cooling and Passivation: Cool the catalyst to room temperature under the inert gas flow. If the catalyst is pyrophoric, it may need to be carefully passivated before exposure to air.

Protocol 2: Regeneration of a Supported Ruthenium Catalyst by Heating Under Reduced Pressure

This protocol is based on a patented method for regenerating used ruthenium hydrogenation catalysts.[13]

  • Catalyst Isolation: Isolate the used catalyst from the reaction medium.

  • Vacuum Heating: Place the catalyst in a chamber capable of withstanding heat and vacuum. Heat the catalyst to a temperature between 150°C and 350°C under a reduced pressure of 0.1 to 10 mm Hg. The duration of this step can range from a few minutes to several hours, depending on the extent of deactivation.

  • Reduction: After the vacuum heating step, reduce the catalyst in the presence of hydrogen gas at a temperature between 100°C and 600°C. This step typically lasts from a few minutes to 10 hours.

  • Cooling: Cool the regenerated catalyst to room temperature, preferably while maintaining the reduced pressure and a hydrogen or inert gas atmosphere.

Visualizing Deactivation and Regeneration Pathways

Ruthenium Catalyst Deactivation Pathways

DeactivationPathways Active_Catalyst Active Ru Catalyst Poisoning Poisoning (e.g., Sulfur, Iron) Active_Catalyst->Poisoning Impurities Fouling Fouling (e.g., Coke, Polymers) Active_Catalyst->Fouling Byproducts Sintering Thermal Degradation (Sintering) Active_Catalyst->Sintering High Temperature Leaching Leaching / Attrition Active_Catalyst->Leaching Mechanical/Chemical Stress Inactive_Species Formation of Inactive Species Active_Catalyst->Inactive_Species Reaction Conditions Deactivated_Catalyst Deactivated Ru Catalyst Poisoning->Deactivated_Catalyst Fouling->Deactivated_Catalyst Sintering->Deactivated_Catalyst Leaching->Deactivated_Catalyst Inactive_Species->Deactivated_Catalyst

Caption: Common deactivation pathways for ruthenium catalysts.

General Workflow for Catalyst Regeneration

RegenerationWorkflow Start Deactivated Catalyst Recovery 1. Catalyst Recovery (Filtration/Centrifugation) Start->Recovery Treatment 2. Regeneration Treatment (Thermal, Oxidative/Reductive, etc.) Recovery->Treatment Characterization 3. Characterization (Optional) (e.g., TEM, Chemisorption) Treatment->Characterization Analysis Reuse Regenerated Catalyst (Ready for Reuse) Treatment->Reuse Characterization->Reuse

Caption: A generalized workflow for catalyst regeneration.

Troubleshooting Logic for a Stalled Reaction

TroubleshootingLogic Start Reaction Stalled Add_Catalyst Add a second portion of fresh catalyst Start->Add_Catalyst Reaction_Restarts Does the reaction restart? Add_Catalyst->Reaction_Restarts Catalyst_Deactivation Conclusion: Initial catalyst was deactivated Reaction_Restarts->Catalyst_Deactivation Yes Inhibitor_Formation Conclusion: Inhibitor formed or equilibrium reached Reaction_Restarts->Inhibitor_Formation No

Caption: Decision tree for troubleshooting a stalled reaction.

References

Troubleshooting

Technical Support Center: Ruthenium-Catalyzed Hydrogenation of Esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in ruthenium-catalyzed hydrogenation of esters...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in ruthenium-catalyzed hydrogenation of esters. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guides

Issue 1: Low or No Conversion of the Starting Ester

Potential Cause Troubleshooting Steps
Catalyst Inactivity 1. Catalyst Poisoning: Impurities in the solvent, substrate, or hydrogen gas can deactivate the catalyst. Common poisons include sulfur compounds, water (for some catalysts), and oxygen. Ensure the use of high-purity, degassed solvents and substrates. Purify the hydrogen gas stream if necessary.2. Improper Catalyst Activation: Some ruthenium catalysts require an in-situ activation step, often involving a base. Verify the correct catalyst-to-base ratio and activation procedure as specified in the literature for your catalyst system.3. Catalyst Decomposition: The catalyst may be unstable under the chosen reaction conditions (temperature, pressure, solvent). Attempt the reaction under milder conditions or screen different solvents.
Sub-optimal Reaction Conditions 1. Insufficient Hydrogen Pressure: Ensure the reactor is properly sealed and pressurized to the recommended level for your specific catalyst and substrate.2. Inadequate Temperature: The reaction may require higher temperatures to proceed at a reasonable rate. Incrementally increase the temperature, but be mindful of potential catalyst decomposition at excessive heat.3. Poor Stirring: Inefficient mixing can lead to poor mass transfer of hydrogen gas into the liquid phase. Ensure vigorous stirring throughout the reaction.
Solvent-Related Issues 1. Poor Solubility: The catalyst, substrate, or base may have poor solubility in the chosen solvent, leading to a heterogeneous mixture and slow reaction. Select a solvent that effectively dissolves all reaction components.2. Solvent-Induced Catalyst Deactivation: Certain solvents can interact negatively with the catalyst. For example, methanol (B129727) has been reported to be a potent toxin for some ruthenium pincer complexes. If using an alcohol as a solvent, consider screening other options like THF or toluene (B28343).

Issue 2: Inconsistent Reaction Rates or Reproducibility Problems

Potential Cause Troubleshooting Steps
Variable Solvent Quality 1. Water Content: The presence of water can significantly impact the reaction, either as a poison or in some cases, as a co-catalyst. Use anhydrous solvents and dry glassware to ensure consistency.2. Peroxide Formation: Ethereal solvents like THF can form peroxides upon storage, which can deactivate the catalyst. Use freshly distilled or inhibitor-free solvents.3. Dissolved Oxygen: Oxygen can oxidize and deactivate the ruthenium catalyst. Ensure solvents are thoroughly degassed before use by methods such as sparging with an inert gas (argon or nitrogen) or freeze-pump-thaw cycles.
Inconsistent Catalyst Loading or Handling 1. Inaccurate Weighing: Ruthenium catalysts are often used in very small quantities. Ensure accurate weighing using a calibrated analytical balance.2. Exposure to Air: Many ruthenium catalysts are air-sensitive. Handle the catalyst under an inert atmosphere (e.g., in a glovebox) to prevent deactivation.

Frequently Asked Questions (FAQs)

Q1: Which solvent should I choose for my ruthenium-catalyzed ester hydrogenation?

The choice of solvent can significantly impact the reaction's success. While there is no universally "best" solvent, here are some guidelines:

  • Ethereal Solvents: Tetrahydrofuran (THF) is a commonly used and effective solvent for many ruthenium-catalyzed ester hydrogenations.[1] It generally provides good solubility for the catalyst, substrate, and base.

  • Alcoholic Solvents: Some ruthenium catalysts, such as Ru-MACHO, are known to be active and stable in alcoholic solvents. However, be aware that the alcohol product of the reaction can sometimes act as a co-solvent. For certain ruthenium pincer complexes, methanol has been identified as a potential catalyst poison.

  • Aromatic Hydrocarbons: Toluene is another viable option, particularly for less polar substrates.

  • Solvent-Free: In some cases, the reaction can be run neat (solvent-free), which can lead to very high turnover numbers (TONs).

A solvent screen is often the best approach to identify the optimal solvent for a specific catalyst-substrate combination.

Q2: Can the polarity of the solvent affect the reaction?

Yes, solvent polarity can influence the reaction rate and selectivity. However, a simple correlation between polarity and performance is not always observed. The solvent's ability to dissolve hydrogen gas, stabilize reaction intermediates, and interact with the catalyst all play a role. For bifunctional catalysts, the solvent can influence the proton transfer steps in the mechanism.

Q3: How do I properly degas my solvent?

To remove dissolved oxygen, which can deactivate the catalyst, you can use one of the following methods:

  • Sparging: Bubble a stream of inert gas (argon or nitrogen) through the solvent for at least 30 minutes.

  • Freeze-Pump-Thaw: This is a more rigorous method for achieving a high degree of degassing. The solvent is frozen using liquid nitrogen, a vacuum is applied to remove gases from the headspace, and then the solvent is thawed. This cycle is typically repeated three times.

Q4: My reaction is working, but the turnover number (TON) is low. How can the solvent choice help?

If the reaction is proceeding but the catalyst lifetime is short, the solvent may be contributing to catalyst deactivation. Consider switching to a different solvent system. For instance, if you are using an alcohol and suspect product inhibition or catalyst poisoning, trying a non-alcoholic solvent like THF or toluene may improve the TON.

Q5: I am hydrogenating a methyl ester and see low conversion. Could the solvent be the issue?

While the solvent is a critical parameter, in the case of methyl ester hydrogenation, be aware that the methanol produced as a byproduct can be a potent catalyst toxin for some ruthenium pincer complexes.[2] This can lead to catalyst deactivation and low conversion. If you suspect this is the case, it may be necessary to use a different type of catalyst or explore strategies to remove methanol as it is formed.

Data Presentation

The following table summarizes the effect of different solvents on the hydrogenation of methyl benzoate (B1203000) catalyzed by a specific tetradentate ruthenium complex, as described in the literature. It is important to note that optimal conditions can vary significantly with different catalysts and substrates.

SolventConversion (%)NotesReference
THFHighA commonly used and effective solvent.[1][3]
TolueneModerate to HighA viable alternative, especially for non-polar substrates.
MethanolVariableCan be effective, but may act as a catalyst poison for some systems.
Solvent-FreeHighCan lead to very high TONs, but may require higher temperatures.[3]

Experimental Protocols

Protocol for Solvent Screening in Ruthenium-Catalyzed Ester Hydrogenation

This protocol provides a general procedure for screening different solvents to optimize the reaction conditions.

Materials:

  • Ruthenium catalyst

  • Ester substrate

  • Base (e.g., KOtBu)

  • Anhydrous and degassed solvents for screening (e.g., THF, toluene, 1,4-dioxane, methanol)

  • Internal standard for GC analysis (e.g., dodecane)

  • Schlenk flasks or pressure-rated vials

  • High-pressure autoclave or hydrogenation reactor

  • Stir plate and stir bars

  • Inert gas supply (Argon or Nitrogen)

  • Gas chromatograph (GC) for analysis

Procedure:

  • Preparation of Reaction Vessels: In an inert atmosphere glovebox, add the desired amount of ruthenium catalyst and base to a series of identical reaction vessels.

  • Addition of Substrate and Solvent: To each vessel, add the ester substrate and the internal standard. Then, add the specific degassed solvent to be screened to each respective vessel.

  • Sealing and Pressurization: Seal the reaction vessels and remove them from the glovebox. Connect the vessels to a hydrogenation reactor. Purge the reactor and vessels with hydrogen gas (typically 3-5 cycles) to remove any residual inert gas. Pressurize the reactor to the desired hydrogen pressure.

  • Reaction: Place the reactor on a stir plate within a heating mantle or oil bath set to the desired reaction temperature. Begin vigorous stirring.

  • Monitoring and Analysis: At specified time points, carefully take aliquots from each reaction vessel under an inert atmosphere. Dilute the aliquots with a suitable solvent (e.g., ethyl acetate) and analyze by GC to determine the conversion of the ester and the yield of the alcohol product.

  • Data Comparison: Compare the reaction rates, final conversions, and any side-product formation across the different solvents to identify the optimal choice.

Visualizations

Experimental Workflow for Solvent Screening

experimental_workflow cluster_prep Preparation (Inert Atmosphere) cluster_reaction Reaction cluster_analysis Analysis prep1 Weigh Catalyst & Base prep2 Add Substrate & Internal Standard prep1->prep2 prep3 Add Degassed Solvent prep2->prep3 react1 Seal & Purge with H2 prep3->react1 react2 Pressurize with H2 react1->react2 react3 Heat & Stir react2->react3 analysis1 Take Aliquots react3->analysis1 analysis2 GC Analysis analysis1->analysis2 analysis3 Compare Results analysis2->analysis3

Caption: Workflow for solvent screening in ruthenium-catalyzed ester hydrogenation.

Proposed Catalytic Cycle with Solvent Interaction

Caption: Bifunctional mechanism of ester hydrogenation and potential solvent interactions.

References

Optimization

Technical Support Center: Purification of Crude Ruthenium Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude ruthenium acetate (B1...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude ruthenium acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude ruthenium acetate?

A1: Crude ruthenium acetate, particularly when synthesized from ruthenium trichloride (B1173362), may contain several impurities. These can include:

  • Unreacted Starting Materials: Residual ruthenium trichloride (RuCl₃).

  • Inorganic Salts: Sodium chloride (NaCl) or other alkali metal salts if sodium acetate is used in the synthesis.[1]

  • Other Ruthenium Species: Formation of mixed-valence species or other ruthenium acetates like [Ru₂(OAc)₄Cl]n.[1][2]

  • Solvent Residues: Trapped molecules of the reaction solvent, such as acetic acid or ethanol (B145695).

Q2: What is the appearance and solubility of pure ruthenium acetate?

A2: Pure ruthenium (III) acetate, often referred to as basic ruthenium acetate, is typically a forest green or dark brown crystalline solid.[2][3] It is moderately soluble in water and soluble in alcohols like ethanol and acetone (B3395972).[3][4]

Q3: What are the recommended storage conditions for purified ruthenium acetate?

A3: Purified ruthenium acetate should be stored in a cool, dry place, typically at 4°C, under an inert atmosphere such as nitrogen to prevent degradation.[5] It should also be protected from light.[5]

Troubleshooting Guides

Issue 1: Low Yield After Purification
Possible Cause Troubleshooting Step
Incomplete Precipitation/Crystallization Ensure the solution is sufficiently concentrated before cooling. If using an anti-solvent, add it slowly to the point of turbidity and then allow it to cool slowly.
Product Loss During Washing Use a minimal amount of a cold solvent in which the product is sparingly soluble for washing the purified crystals.
Formation of Soluble Ruthenium Complexes During solvent extraction, ensure the pH and choice of chelating agent are optimized for the precipitation of the desired ruthenium acetate complex.
Issue 2: Persistent Impurities After Recrystallization
Possible Cause Troubleshooting Step
Co-crystallization of Impurities Perform a second recrystallization. Ensure the crude material is fully dissolved in the minimum amount of hot solvent to leave insoluble impurities behind, which can then be removed by hot filtration.
Inappropriate Solvent Choice Select a solvent system where the solubility of ruthenium acetate is high at elevated temperatures and low at room temperature, while the impurities remain soluble at all temperatures.
Issue 3: Tailing or Broad Peaks in Characterization (e.g., Chromatography)
Possible Cause Troubleshooting Step
Presence of Multiple Ruthenium Species The purification method may not be effective at separating different ruthenium acetate complexes. Consider using column chromatography with a suitable stationary and mobile phase for separation.
Degradation of the Compound Ensure that the purification process is carried out under conditions that do not cause decomposition of the ruthenium acetate. Avoid excessively high temperatures or prolonged exposure to incompatible solvents.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is based on the general principles of recrystallization for purifying solid compounds.

Objective: To remove soluble impurities from crude ruthenium acetate.

Materials:

  • Crude ruthenium acetate

  • High-purity solvent (e.g., ethanol, acetone, or a solvent mixture)

  • Erlenmeyer flasks

  • Heating mantle or hot plate

  • Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

  • Ice bath

Procedure:

  • Solvent Selection: Choose a solvent in which ruthenium acetate has high solubility at high temperatures and low solubility at low temperatures. Ethanol or acetone are common choices.[4]

  • Dissolution: Place the crude ruthenium acetate in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Gently heat the mixture while stirring until the solid is completely dissolved.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

  • Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Further cooling in an ice bath can promote crystallization.

  • Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum.

Purification Workflow Diagram

Caption: General workflow for the purification of crude ruthenium acetate by recrystallization.

Data Summary

The following table summarizes the expected purity levels of ruthenium acetate after specific purification steps, based on available data.

Purification StepInitial Impurity LevelFinal Impurity LevelReference
Washing with water and reaction with acetic acidRuthenium trichloride as starting materialChloride ion content: 492 ppm[6]
Washing with water, reaction with nitric acid and then acetic acidRuthenium trichloride as starting materialChloride ion content: 370 ppm[6]

Note: Quantitative data for purification techniques like column chromatography and solvent extraction specifically for crude ruthenium acetate is limited in the reviewed literature. The provided data focuses on the reduction of chloride impurities from synthesis.

References

Reference Data & Comparative Studies

Validation

DFT analysis comparing C-H allylation and alkenylation with ruthenium catalysts

A Comparative Guide to Ruthenium-Catalyzed C-H Allylation and Alkenylation: A DFT Perspective For researchers and professionals in drug development and organic synthesis, ruthenium-catalyzed C-H functionalization offers...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide to Ruthenium-Catalyzed C-H Allylation and Alkenylation: A DFT Perspective

For researchers and professionals in drug development and organic synthesis, ruthenium-catalyzed C-H functionalization offers a powerful tool for molecular engineering. Among these transformations, C-H allylation and alkenylation are fundamental methods for introducing valuable carbon-carbon bonds. Understanding the underlying mechanisms and the factors that dictate the reaction outcome is crucial for catalyst design and reaction optimization. This guide provides a detailed comparison of Ru-catalyzed C-H allylation and alkenylation, leveraging data from comprehensive Density Functional Theory (DFT) analyses.

Data Presentation: Energetic Comparison

A 2022 DFT study by Zhang et al. provides a direct comparison of the key energetic barriers that determine the competition between C-H allylation and alkenylation.[1][2][3][4][5] The plausible reaction pathway involves sequential C-H activation, migratory insertion, and a final product-determining step.[1][4] For C-H allylation of benzoic acids with allyl amines, this final step is amide extrusion, while for C-H alkenylation, it is β-hydride elimination.[3]

The overall rate-determining step for the entire process is C-H activation.[1][2][4] However, the selectivity between the allylation and alkenylation products is determined by the relative energy barriers of the subsequent amide extrusion and β-hydride elimination steps.

The following table summarizes the key calculated free energy barriers (ΔG‡) for these competing pathways.

StepPathwayLeaving GroupFree Energy Barrier (ΔG‡) in kcal/molOutcome
Amide Extrusion (TFA-promoted)C-H Allylation Protonated Amide12.2Allylated Product
β-Hydride EliminationC-H Alkenylation β-Hydride21.5Alkenylated Product
Amide Extrusion (unpromoted)C-H Allylation Unprotonated Amide32.1Allylated Product

Data sourced from DFT calculations at the B3LYP-D3+IDSCRF/TZP-DKH(-dfg) level of theory.[1][4]

The data clearly indicates that the trifluoroacetic acid (TFA) promoted amide extrusion, leading to the C-H allylation product, is kinetically far more favorable than β-hydride elimination.[1][4] The acid promoter plays a crucial role by protonating the amide, lowering the activation barrier for its extrusion from 32.1 kcal/mol to just 12.2 kcal/mol.[1][4] This establishes a clear reactivity sequence for the leaving groups: protonated amide > β-hydride > unprotonated amide.[1][3][4][5]

Experimental and Computational Protocols

The insights presented are based on a specific experimental system and a detailed computational protocol.

Model Reaction: The DFT calculations were based on the ruthenium-catalyzed C-H allylation of benzoic acids with allyl amines, a reaction developed by the Gooßen group.[1] The catalyst precursor is typically [Ru(p-cymene)Cl₂]₂, which is converted in situ to the active mononuclear catalyst.[1]

Computational Protocol (DFT): All geometries of reactants, intermediates, transition states, and products were optimized using the Gaussian 09 software package. The calculations were performed using the B3LYP density functional. Grimme's DFT-D3 method was incorporated to account for dispersion corrections. The integral equation formalism variant of the polarizable continuum model (IEFPCM) was used to simulate the solvent effects. The final energies were calculated at the B3LYP-D3+IDSCRF/TZP-DKH(-dfg) level of theory.[1][2][3][4][5]

Mechanistic Pathways and Visualizations

The competition between C-H allylation and alkenylation arises after a common set of initial steps. The general catalytic cycle begins with the coordination of the substrate to the ruthenium catalyst, followed by a concerted metalation-deprotonation (CMD) C-H activation step to form a ruthenacycle intermediate. This is followed by migratory insertion of the alkene into the Ru-C bond. The resulting intermediate is at a crucial branch point, from which the reaction can proceed via either amide extrusion or β-hydride elimination.

general_catalytic_cycle cluster_cycle General Catalytic Cycle Ru_cat [Ru(II)] Catalyst Coordination Substrate Coordination Ru_cat->Coordination + Substrate Ruthenacycle Ruthenacycle Intermediate (via C-H Activation) Coordination->Ruthenacycle CMD Step Insertion_Product Migratory Insertion Product Ruthenacycle->Insertion_Product + Alkene Product_Release Product Release & Catalyst Regeneration Insertion_Product->Product_Release Key Step (Allylation vs. Alkenylation) Product_Release->Ru_cat - Product

Caption: General catalytic cycle for Ru-catalyzed C-H functionalization.

The divergence between the allylation and alkenylation pathways occurs at the migratory insertion product stage. The following diagram illustrates this key mechanistic branch point.

comparative_pathway cluster_allylation C-H Allylation Pathway cluster_alkenylation C-H Alkenylation Pathway Start Migratory Insertion Intermediate TS_Amide TS (Amide Extrusion) ΔG‡ = 12.2 kcal/mol (TFA Promoted) Start->TS_Amide Amide Leaving Group + HOTFA TS_Beta TS (β-H Elimination) ΔG‡ = 21.5 kcal/mol Start->TS_Beta β-Hydride Leaving Group Allyl_Product Allylated Product TS_Amide->Allyl_Product Alkenyl_Product Alkenylated Product TS_Beta->Alkenyl_Product

Caption: Divergent pathways for C-H allylation vs. alkenylation.

As the diagram and data show, the presence of an acid promoter like TFA is critical. It facilitates the protonation of the amide group on the allyl amine substrate, making it a much better leaving group. This significantly lowers the energy barrier for the amide extrusion transition state (TS_Amide), making the C-H allylation pathway the dominant route.[1][4] In the absence of such a promoter, or with substrates lacking a suitable leaving group, the β-hydride elimination pathway to the alkenylation product becomes more competitive.[1][3]

References

Comparative

A Comparative Guide to the X-ray Crystallography of Ruthenium-Thymine Acetate Complexes

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the crystallographic data of a ruthenium-thymine acetate (B1210297) complex with a related platinum-thymine com...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the crystallographic data of a ruthenium-thymine acetate (B1210297) complex with a related platinum-thymine complex. It also offers an overview of alternative characterization techniques and presents detailed experimental protocols for the synthesis and crystallographic analysis of the featured ruthenium complex.

Introduction

Ruthenium complexes are of significant interest in medicinal chemistry due to their potential as anticancer agents, often interacting with DNA nucleobases.[1] Understanding the precise three-dimensional structure of these complexes is paramount for elucidating their mechanism of action and for the rational design of new, more effective therapeutic agents. X-ray crystallography stands as the definitive method for determining these solid-state structures, providing precise information on bond lengths, bond angles, and overall molecular geometry.[2] This guide focuses on the X-ray crystallographic analysis of a ruthenium-thymine acetate complex, specifically κ¹(O)-THAc, κ²(O,O)-THAc-[Ru(CO)(PPh₃)₂], and compares it with a structurally related platinum-thymine complex to highlight the differences and similarities imparted by the metal center.

Data Presentation: Crystallographic and Spectroscopic Comparison

The following tables summarize the key crystallographic and spectroscopic data for the ruthenium-thymine acetate complex and a comparable platinum-thymine complex.

Table 1: Crystal Data and Structure Refinement

Parameterκ¹(O)-THAc, κ²(O,O)-THAc-[Ru(CO)(PPh₃)₂]cis-[PtCl(1-MeThy)(PPh₃)₂]
Empirical Formula C₅₃H₄₄N₄O₉P₂RuC₄₂H₃₇ClN₂O₂P₂Pt
Formula Weight 1088.0 g/mol 938.2 g/mol
Crystal System MonoclinicMonoclinic
Space Group P2₁/nP2₁/c
a (Å) 13.43(3)11.968(2)
b (Å) 27.23(6)20.322(3)
c (Å) 14.53(3)16.541(3)
α (°) 9090
β (°) 113.35(3)98.78(2)
γ (°) 9090
Volume (ų) 4869(18)3971.8(12)
Z 44
Temperature (K) 293(2)Not specified
Wavelength (Å) 0.71073 (Mo Kα)0.71069 (Mo Kα)
Final R indices R1 = 0.0528R = 0.038

Table 2: Selected Bond Lengths (Å)

Bondκ¹(O)-THAc, κ²(O,O)-THAc-[Ru(CO)(PPh₃)₂]cis-[PtCl(1-MeThy)(PPh₃)₂]
Metal - P1 Ru(1)-P(1) = 2.384(2)Pt-P(1) = 2.261(2)
Metal - P2 Ru(1)-P(2) = 2.401(2)Pt-P(2) = 2.268(2)
Metal - N(Thymine) -Pt-N(3) = 2.088(5)
Metal - O(Acetate) Ru(1)-O(1) = 2.214(4)-
Metal - O(Acetate) Ru(1)-O(3) = 2.195(4)-
Metal - Cl -Pt-Cl = 2.362(2)

Table 3: Selected Bond Angles (°)

Angleκ¹(O)-THAc, κ²(O,O)-THAc-[Ru(CO)(PPh₃)₂]cis-[PtCl(1-MeThy)(PPh₃)₂]
P1 - Metal - P2 P(1)-Ru(1)-P(2) = 171.01(7)P(1)-Pt-P(2) = 98.8(1)
O(Ac) - Metal - O(Ac) O(1)-Ru(1)-O(3) = 60.52(16)-
P1 - Metal - N(Thy) -P(1)-Pt-N(3) = 170.8(2)
P2 - Metal - Cl -P(2)-Pt-Cl = 172.0(1)
N(Thy) - Metal - Cl -N(3)-Pt-Cl = 86.8(2)

Alternative Characterization Techniques

While X-ray crystallography provides unparalleled detail on the solid-state structure, a comprehensive understanding of organometallic complexes requires a suite of characterization techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H, ¹³C, and ³¹P NMR are crucial for confirming the structure of ligands and their coordination to the metal center in solution. For the ruthenium-thymine acetate complex, ¹H NMR was used to identify the hydride intermediates and the final product.[1]

  • Infrared (IR) Spectroscopy : IR spectroscopy is particularly useful for identifying the coordination of functional groups. In the featured ruthenium complex, the stretching frequencies of the carbonyl (CO) and carboxylate (COO) groups provide evidence of their binding to the ruthenium center.[1]

  • Mass Spectrometry (MS) : Techniques like Electrospray Ionization (ESI-MS) are essential for determining the molecular weight and fragmentation patterns of the complexes, confirming their composition.

  • Density Functional Theory (DFT) Calculations : Computational methods like DFT are increasingly used to complement experimental data, providing insights into the electronic structure, stability, and reaction mechanisms of organometallic complexes.[1]

Experimental Protocols

The following are detailed methodologies for the synthesis and crystallographic analysis of the κ¹(O)-THAc, κ²(O,O)-THAc-[Ru(CO)(PPh₃)₂] complex.

Synthesis of κ¹(O)-THAc, κ²(O,O)-THAc-[Ru(CO)(PPh₃)₂]

The synthesis was performed under an inert argon atmosphere using standard Schlenk techniques.[1]

  • Starting Material : The precursor complex, mer-[Ru(H)₂(CO)(PPh₃)₃], was prepared according to published methods.[1]

  • Reaction : A solution of mer-[Ru(H)₂(CO)(PPh₃)₃] (100 mg, 0.109 mmol) in toluene (B28343) was treated with a twofold excess of thymine-1-acetic acid (40 mg, 0.218 mmol).

  • Reflux : The reaction mixture was heated to reflux in toluene for 240 minutes.

  • Monitoring : The reaction was monitored by the disappearance of the Ru-H signals in the ¹H NMR spectrum and the shift of the Ru-CO band in the IR spectrum.

  • Isolation : The product was isolated after cooling and removal of the solvent under vacuum. The resulting solid was washed with diethyl ether and dried.

X-ray Crystallography
  • Crystal Growth : Single crystals suitable for X-ray diffraction were obtained by slow evaporation of a dichloromethane/ethanol solution of the complex.

  • Data Collection : X-ray intensity data were collected on a Bruker AXS SMART APEX CCD diffractometer using graphite-monochromated Mo Kα radiation (λ = 0.71073 Å) at 293(2) K.

  • Structure Solution and Refinement : The structure was solved by direct methods and refined by full-matrix least-squares on F² using the SHELXTL software package. All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in calculated positions and refined using a riding model.

Visualizations

The following diagrams illustrate the experimental workflow for X-ray crystallography and a logical comparison of different characterization techniques.

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystallization Crystal Growth cluster_xray X-ray Diffraction Analysis synthesis Synthesis of Ru-Thymine Acetate Complex purification Purification by Column Chromatography synthesis->purification dissolution Dissolution in Suitable Solvent purification->dissolution evaporation Slow Evaporation dissolution->evaporation crystal_formation Single Crystal Formation evaporation->crystal_formation data_collection Data Collection (Diffractometer) crystal_formation->data_collection structure_solution Structure Solution (Direct Methods) data_collection->structure_solution refinement Structure Refinement (Least-Squares) structure_solution->refinement final_structure final_structure refinement->final_structure Final Crystallographic Model

Experimental Workflow for X-ray Crystallography.

characterization_comparison cluster_techniques Characterization Techniques cluster_information Information Obtained xray X-ray Crystallography info_xray 3D Molecular Structure Bond Lengths & Angles Crystal Packing xray->info_xray Provides nmr NMR Spectroscopy info_nmr Solution Structure Ligand Coordination Dynamic Processes nmr->info_nmr Provides ir IR Spectroscopy info_ir Functional Group Coordination ir->info_ir Provides ms Mass Spectrometry info_ms Molecular Weight Elemental Composition ms->info_ms Provides

Comparison of Characterization Techniques.

References

Validation

A Comparative Guide to Ruthenium Pincer Complexes for Catalytic Ester Hydrogenation

For Researchers, Scientists, and Drug Development Professionals The reduction of esters to alcohols is a fundamental transformation in organic synthesis, crucial for the production of fine chemicals, pharmaceuticals, and...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The reduction of esters to alcohols is a fundamental transformation in organic synthesis, crucial for the production of fine chemicals, pharmaceuticals, and polymers. While classical methods often rely on stoichiometric hydride reagents, catalytic hydrogenation using molecular hydrogen (H₂) represents a more atom-economical and environmentally benign alternative. In this context, ruthenium-based pincer complexes have emerged as exceptionally effective and versatile homogeneous catalysts for this transformation, operating under relatively mild conditions.

This guide provides a comparative overview of prominent ruthenium pincer complexes, focusing on the impact of ligand architecture on catalytic performance in ester hydrogenation. We present key experimental data, detailed protocols, and a visualization of the generally accepted catalytic mechanism to assist researchers in selecting and applying these advanced catalytic systems.

Comparative Performance of Ruthenium Pincer Complexes

The efficacy of a ruthenium pincer catalyst is profoundly influenced by the electronic and steric properties of its coordinating ligand. The central ruthenium atom is typically held in a rigid tridentate ligand framework, often featuring phosphine (B1218219) (P), amine (N), or N-heterocyclic carbene (C) donor groups. Variations in these donor groups and their substituents create a tunable platform to optimize catalytic activity.

The following table summarizes the performance of several key Ru-pincer complexes in the hydrogenation of various ester substrates. The data highlights how modifications to the pincer ligand—such as changing the donor atoms (e.g., PNN vs. PNP) or altering the steric bulk on the ligand backbone—directly impact conversion rates and turnover numbers (TON).

Catalyst TypePincer LigandSubstrateTemp. (°C)Pressure (bar H₂)TONConversion (%)Time (h)Ref.
Ru-PNN tBu-PNNEthyl acetate10050194>9912[1]
Methyl benzoate10050194>9912[1]
Ru-PNP tBu-PNPEthyl acetate110501809024[1]
Methyl benzoate110501788924[1]
Ru-CNN Ru-dipp-EtEthyl benzoate1056400>9916
Hexyl hexanoate1056400>9916
Ru-CNN Ru-Mes-MeBenzyl benzoate1056<5<516[2][3][4]
Ru-CNN Ru-Mes-EtBenzyl benzoate1056980>9916[2][3][4]

Key Observations:

  • PNN vs. PNP: For the specific systems shown, the amine-containing Ru-PNN complex demonstrates higher activity and efficiency compared to its Ru-PNP analogue under similar conditions.[1]

  • Steric Effects in CNN Ligands: A systematic study of Ru-CNN complexes, where the N-heterocyclic carbene (NHC) and amine substituents were varied, revealed a strong structure-function relationship. Catalysts with the bulky 2,6-diisopropylphenyl (dipp) group on the NHC were significantly more active than those with mesityl (Mes) groups.

  • Amine Substituent Effects: Within the CNN series, changing a dimethylamino (-NMe₂) group to a diethylamino (-NEt₂) group resulted in a dramatic increase in catalytic activity, transforming a nearly inactive catalyst into one capable of achieving high turnovers.[2][3][4] This highlights the sensitivity of the catalytic cycle to subtle electronic and steric changes on the ligand periphery.

  • Substrate Reactivity: While many catalysts are effective for aromatic and simple aliphatic esters, some show limitations. For instance, certain Ru-CNN systems are surprisingly unreactive toward methyl esters, which has been attributed to the inhibitory effect of the methanol (B129727) byproduct formed during the reaction.[2]

Generalized Catalytic Cycle

The hydrogenation of esters by these ruthenium pincer complexes is generally understood to proceed through a "metal-ligand cooperative" mechanism. In this pathway, both the ruthenium center and a functional group on the pincer ligand (often a deprotonated arm or an N-H group) actively participate in the bond activation steps.[5] The cycle involves the heterolytic cleavage of H₂, the stepwise reduction of the ester to an aldehyde intermediate, and the subsequent hydrogenation of the aldehyde to the final alcohol product.

Ester Hydrogenation Cycle cluster_main Catalytic Cycle Catalyst Active Ru-H Catalyst (e.g., Ru-PNN-H) H2_Activation H₂ Activation Catalyst->H2_Activation + H₂ Aldehyde_Reduction Aldehyde Reduction + H⁻ Transfer Catalyst->Aldehyde_Reduction + RCHO Dihydride Ru Dihydride Intermediate H2_Activation->Dihydride Ester_Coordination Ester Coordination + H⁻ Transfer Dihydride->Ester_Coordination + RCOOR' Hemiacetal Ru-Alkoxide Intermediate (from Hemiacetal) Ester_Coordination->Hemiacetal Alcohol_Release Release of R'OH + Aldehyde Formation Hemiacetal->Alcohol_Release Alcohol_Release->Catalyst - R'OH Alcohol2_out Alcohol 2 (R'OH) Alcohol_Release->Alcohol2_out Final_Alcohol Release of RCH₂OH Aldehyde_Reduction->Final_Alcohol Final_Alcohol->Catalyst - RCH₂OH Alcohol1_out Alcohol 1 (RCH₂OH) Final_Alcohol->Alcohol1_out H2_in H₂ H2_in->H2_Activation Ester_in Ester (RCOOR') Ester_in->Ester_Coordination

Caption: Generalized catalytic cycle for ester hydrogenation via a metal-ligand cooperative mechanism.

Experimental Protocols

The following provides a representative, generalized procedure for the catalytic hydrogenation of an ester using a ruthenium pincer complex. Specific parameters such as catalyst loading, base, solvent, temperature, and pressure should be optimized based on the specific complex and substrate, as detailed in the primary literature.[1][6]

Materials and General Considerations:

  • Catalyst: Ruthenium pincer complex (e.g., Ru-PNN, Ru-CNN), typically 0.05–1.0 mol%.

  • Substrate: Ester to be hydrogenated. Substrates and solvents should be of high purity and dried using standard procedures.

  • Base (if required): A base such as NaOtBu or KOtBu is often used as a co-catalyst or to activate the precatalyst. The base-to-catalyst ratio can be critical.

  • Solvent: Anhydrous, deoxygenated solvent (e.g., toluene, THF, dioxane).

  • Hydrogen Source: High-purity hydrogen gas (H₂).

  • Glassware: All reactions should be carried out in oven-dried glassware under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk techniques.

Procedure:

  • Reactor Setup: A high-pressure reactor (e.g., a Parr autoclave or a thick-walled Schlenk tube) equipped with a magnetic stir bar is charged with the ruthenium pincer catalyst and, if required, the basic additive inside a glovebox.

  • Addition of Reagents: The reactor is sealed, removed from the glovebox, and the ester substrate and solvent are added via syringe under a positive pressure of inert gas.

  • Pressurization: The reactor is purged several times with H₂ gas to remove the inert atmosphere. It is then pressurized to the desired level (e.g., 6–50 bar).

  • Reaction: The reactor is placed in a pre-heated oil bath or heating block and stirred vigorously at the target temperature (e.g., 100–115 °C) for the specified duration.

  • Work-up and Analysis: After the reaction time has elapsed, the reactor is cooled to room temperature and the excess hydrogen pressure is carefully vented. The reaction mixture is typically quenched (e.g., with a small amount of water or acid), and an internal standard is added. The conversion and yield of the alcohol products are determined by analytical techniques such as Gas Chromatography (GC) or ¹H NMR spectroscopy.

This guide serves as an introduction to the comparative performance of ruthenium pincer complexes in ester hydrogenation. For detailed kinetic studies, substrate scope, and mechanistic insights, consulting the referenced primary literature is highly recommended.

References

Comparative

Validating Ruthenium Acetate Reaction Products: A Comparative Guide to Mass Spectrometry and Alternative Techniques

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of ruthenium-based compounds, the accurate validation of reaction products is paramount. This guide provides a...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of ruthenium-based compounds, the accurate validation of reaction products is paramount. This guide provides an objective comparison of mass spectrometry with other common analytical techniques for the characterization of ruthenium acetate (B1210297) reaction products, supported by experimental data and detailed protocols.

Ruthenium acetate serves as a versatile precursor in the synthesis of a wide array of organometallic complexes utilized in catalysis and medicinal chemistry. The intricate nature of these reactions often yields a mixture of products, necessitating robust analytical methods for structural elucidation and purity assessment. While mass spectrometry has emerged as a powerful tool for this purpose, a comprehensive understanding of its performance in comparison to alternative techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography is essential for selecting the most appropriate validation strategy.

Performance Comparison of Analytical Techniques

The choice of analytical technique for validating ruthenium acetate reaction products depends on several factors, including the nature of the product (e.g., its stability, solubility, and whether it is paramagnetic or diamagnetic), the type of information required (e.g., molecular weight, connectivity, or three-dimensional structure), and the available instrumentation.

TechniqueInformation ProvidedAdvantagesLimitations
Mass Spectrometry (MS)
Electrospray Ionization (ESI-MS)Molecular weight of ionic and polar neutral complexes. Fragmentation patterns can provide structural information.[1][2][3]High sensitivity, suitable for a wide range of polar and ionic compounds, can be coupled with liquid chromatography (LC-MS) for mixture analysis.[4]May not be suitable for non-polar or thermally unstable compounds. Fragmentation can sometimes be complex to interpret.
Matrix-Assisted Laser Desorption/Ionization (MALDI-MS)Molecular weight of large molecules and clusters.Tolerant of salts and buffers, suitable for high molecular weight compounds.Sample preparation can be critical, and co-crystallization with the matrix may be challenging for some ruthenium complexes.
Inductively Coupled Plasma (ICP-MS)Elemental composition, specifically the ruthenium content.Extremely sensitive for elemental analysis, providing accurate quantification of metal content.Provides no information on the molecular structure or ligands. Requires sample digestion, which destroys the compound.
Nuclear Magnetic Resonance (NMR) Detailed structural information, including connectivity and stereochemistry.Non-destructive technique providing rich structural detail in solution. Essential for characterizing ligand coordination.Can be challenging for paramagnetic Ru(III) complexes due to signal broadening.[5] Lower sensitivity compared to MS.
X-ray Crystallography Definitive three-dimensional molecular structure in the solid state.Provides unambiguous structural information, including bond lengths and angles.Requires a suitable single crystal, which can be difficult to obtain. The solid-state structure may not always represent the structure in solution.

Experimental Data: A Comparative Case Study

Consider the reaction of basic ruthenium(III) acetate, [Ru3O(OAc)6(H2O)3]OAc, with a phosphine (B1218219) ligand such as triphenylphosphine (B44618) (PPh3). This reaction can lead to the substitution of the water and acetate ligands, forming new Ru(II) or Ru(III) phosphine complexes.[6][7] Validating the structure of these products requires a multi-technique approach.

Table 1: Hypothetical Comparative Data for the Characterization of a Ruthenium Acetate-Phosphine Reaction Product

Analytical TechniqueObserved DataInterpretation
ESI-MS m/z = 889.1Corresponds to the molecular ion [Ru(OAc)2(PPh3)2 + H]+, confirming the molecular weight of the target product.
³¹P{¹H} NMR δ = 45.5 ppm (singlet)A single peak indicates magnetically equivalent phosphorus nuclei, suggesting a trans-arrangement of the PPh3 ligands.[8]
¹H NMR δ = 1.8 ppm (singlet, 6H), 7.2-7.5 ppm (multiplet, 30H)The singlet corresponds to the methyl protons of the two acetate ligands. The multiplet corresponds to the protons of the two PPh3 ligands.
ICP-MS 11.3% RutheniumConfirms the elemental composition and purity of the isolated complex.
X-ray Crystallography Monoclinic, P2₁/nProvides the precise bond lengths and angles, confirming the octahedral geometry and the trans-coordination of the phosphine ligands.

This hypothetical data illustrates how the combination of these techniques provides a comprehensive and validated structure of the reaction product. ESI-MS confirms the molecular weight, NMR spectroscopy elucidates the connectivity and stereochemistry in solution, ICP-MS verifies the elemental composition, and X-ray crystallography provides the definitive solid-state structure.

Experimental Protocols

Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation:

  • Dissolve the ruthenium complex in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with dichloromethane) to a concentration of approximately 1-10 µM.

  • The solvent should be of high purity to minimize the formation of adducts.

  • For air- or moisture-sensitive compounds, prepare the sample in a glovebox and use degassed solvents.

Instrumental Parameters:

  • Ionization Mode: Positive or negative ion mode, depending on the charge of the complex.

  • Capillary Voltage: Typically 3-5 kV.

  • Nebulizing Gas: Nitrogen, at a flow rate appropriate for the solvent.

  • Drying Gas: Nitrogen, at a temperature sufficient to desolvate the ions without causing decomposition (e.g., 150-300 °C).

  • Mass Range: Scan a range that encompasses the expected molecular ion and potential fragments.

A step-by-step guide for assigning ESI mass spectra of organometallic compounds is crucial and involves analyzing the mass-to-charge ratio, isotope pattern, accurate mass, and fragmentation patterns.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

  • Dissolve approximately 5-10 mg of the ruthenium complex in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₂Cl₂, DMSO-d₆).

  • Ensure the solvent is free of water and other impurities.

  • For paramagnetic Ru(III) complexes, the concentration may need to be optimized to minimize line broadening.[5]

Instrumental Parameters:

  • Nuclei: ¹H, ¹³C, ³¹P are most common for phosphine complexes.

  • Temperature: Variable temperature studies can be useful for studying dynamic processes or sharpening signals of paramagnetic complexes.

  • Pulse Sequences: Standard 1D and 2D experiments (e.g., COSY, HSQC, HMBC) can be used for structural elucidation of diamagnetic complexes. For paramagnetic complexes, specialized pulse sequences with shorter delays may be necessary.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Sample Digestion: Accurate determination of ruthenium content requires complete digestion of the complex.

  • Acid Digestion: Use a mixture of strong acids (e.g., aqua regia) and heat in a closed microwave digestion system.

  • Fusion: For refractory materials, fusion with a flux (e.g., sodium peroxide) in a zirconium crucible may be necessary.

Instrumental Parameters:

  • Plasma: Argon plasma.

  • Isotopes: Monitor multiple ruthenium isotopes (e.g., ¹⁰¹Ru, ¹⁰²Ru) to check for isobaric interferences.

  • Calibration: Use a certified ruthenium standard to generate a calibration curve.

Signaling Pathways and Experimental Workflows

The validation of a ruthenium acetate reaction product is a logical workflow that integrates multiple analytical techniques to build a complete picture of the compound's identity and purity.

Validation_Workflow cluster_synthesis Synthesis cluster_analysis Product Validation Ruthenium Acetate Ruthenium Acetate Reaction Reaction Ruthenium Acetate->Reaction Ligand Ligand Ligand->Reaction Crude Product Crude Product Reaction->Crude Product ESI_MS ESI-MS Crude Product->ESI_MS MW & Fragments NMR NMR Crude Product->NMR Connectivity Purified Product Purified Product ESI_MS->Purified Product NMR->Purified Product ICP_MS ICP-MS Validated Structure Validated Structure ICP_MS->Validated Structure X-ray X-ray Crystallography X-ray->Validated Structure Purified Product->ICP_MS Elemental Purity Purified Product->X-ray 3D Structure

Workflow for the validation of ruthenium acetate reaction products.

Conclusion

The validation of ruthenium acetate reaction products is most effectively achieved through a multi-technique approach. While mass spectrometry, particularly ESI-MS, provides rapid and sensitive analysis of molecular weight and can offer structural clues through fragmentation, it is often insufficient on its own for complete characterization. NMR spectroscopy is indispensable for determining the precise connectivity and stereochemistry of ligands in solution. For ultimate structural confirmation, single-crystal X-ray diffraction remains the gold standard. Finally, ICP-MS is essential for accurately quantifying the ruthenium content, a critical parameter for catalytic and pharmaceutical applications. By integrating the data from these complementary techniques, researchers can confidently and comprehensively validate the identity, structure, and purity of their synthesized ruthenium complexes.

References

Validation

A Researcher's Guide to Assessing the Purity of Synthesized Ruthenium Acetate

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is paramount to the reliability and reproducibility of experimental results. Ruthenium acetate (B1210297), a versatile...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is paramount to the reliability and reproducibility of experimental results. Ruthenium acetate (B1210297), a versatile catalyst and precursor in organometallic chemistry and materials science, is no exception. This guide provides a comprehensive comparison of analytical techniques for assessing the purity of synthesized ruthenium acetate, alongside a look at common alternatives. Detailed experimental protocols and comparative data are presented to assist researchers in selecting the most appropriate methods for their specific needs.

Comparative Purity and Performance of Ruthenium Compounds and Alternatives

The choice of a ruthenium precursor or an alternative metal catalyst can significantly impact reaction efficiency, selectivity, and cost. While ruthenium acetate is a valuable reagent, other compounds are often employed for similar applications. The following table summarizes the typical purity of commercially available ruthenium acetate and its alternatives, along with a qualitative performance comparison in representative applications.

CompoundChemical FormulaTypical Purity (%)Common Applications & Performance Comparison
Ruthenium(III) Acetate [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺Synthesis-dependent, typically >95% after purificationCatalyst in hydrogenation, oxidation, and C-H activation. Its performance is often benchmarked against other ruthenium and precious metal catalysts.
Ruthenium(III) Chloride Hydrate RuCl₃·xH₂ORu content 45-55%A common starting material for the synthesis of other ruthenium complexes, including ruthenium acetate.[1][2] Its purity is often defined by its ruthenium content.
Ruthenium(III) Acetylacetonate Ru(C₅H₇O₂)₃97%, 99%, or higher[3]Used as a catalyst in various organic transformations. It is often considered an alternative to ruthenium acetate due to its solubility in organic solvents.
Iron(III) Acetate [Fe₃O(O₂CCH₃)₆(H₂O)₃]⁺High purity availableA more cost-effective and less toxic alternative to ruthenium catalysts in some oxidation and epoxidation reactions, though it may exhibit different selectivity.[4][5]

Experimental Protocols for Purity Assessment

A multi-technique approach is essential for the comprehensive purity assessment of synthesized ruthenium acetate. The following sections detail the experimental protocols for four key analytical methods.

Quantitative ¹H NMR (qNMR) Spectroscopy

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary method for purity determination as the signal intensity is directly proportional to the number of nuclei.

Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of the synthesized ruthenium acetate and a similar mass of a suitable internal standard (e.g., maleic acid or 1,4-dinitrobenzene) into a clean vial. The internal standard should have a known purity, be stable, not react with the sample, and have signals that do not overlap with the analyte signals.

    • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). Ensure complete dissolution.

    • Transfer the solution to a 5 mm NMR tube.[6]

  • Instrumentation and Analysis:

    • Acquire the ¹H NMR spectrum on a spectrometer with a field strength of 400 MHz or higher.

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and the internal standard to allow for full magnetization recovery. A D1 of 30 seconds is often a safe starting point.

    • Use a 90° pulse angle.

    • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Data Analysis:

    • Process the spectrum with appropriate phasing and baseline correction.

    • Integrate a well-resolved signal of ruthenium acetate and a signal of the internal standard.

    • Calculate the purity of the ruthenium acetate using the following formula:

      Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • std = internal standard

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating and quantifying impurities in a sample. For an inorganic salt like ruthenium acetate, a mixed-mode or ion-exchange chromatography method is often suitable.

Methodology:

  • Sample Preparation:

    • Prepare a stock solution of the synthesized ruthenium acetate in a suitable solvent (e.g., water or a mixture of water and acetonitrile) at a concentration of approximately 1 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter before injection.

  • Instrumentation and Analysis:

    • Column: A mixed-mode column (combining reversed-phase and ion-exchange characteristics) or a dedicated ion-exchange column.

    • Mobile Phase: A gradient elution may be necessary to separate impurities with a wide range of polarities. A typical mobile phase could consist of an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or acetate) and an organic modifier (e.g., acetonitrile).[7][8]

    • Flow Rate: 1.0 mL/min.

    • Detection: A UV-Vis detector set at a wavelength where ruthenium acetate has absorbance (e.g., in the visible range for colored complexes). An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can be used for universal detection of non-chromophoric impurities.[9]

  • Data Analysis:

    • Identify the main peak corresponding to ruthenium acetate.

    • The area of any additional peaks represents impurities.

    • The purity can be estimated by the area percentage of the main peak relative to the total area of all peaks. For more accurate quantification, calibration curves for known impurities should be prepared.

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a soft ionization technique that provides information about the molecular weight of the synthesized compound and can help identify impurities.

Methodology:

  • Sample Preparation:

    • Prepare a dilute solution of the synthesized ruthenium acetate (approximately 1-10 µg/mL) in a volatile solvent compatible with ESI, such as methanol, acetonitrile, or water.[10][11]

    • The addition of a small amount of formic acid or acetic acid can aid in ionization for positive ion mode.[10]

    • Ensure the sample is free of non-volatile salts and buffers.[10]

  • Instrumentation and Analysis:

    • Infuse the sample solution directly into the ESI source or inject it via an HPLC system.

    • Acquire the mass spectrum in positive or negative ion mode, depending on the nature of the complex. For the cationic [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺, positive ion mode is appropriate.

    • Observe the mass-to-charge ratio (m/z) of the parent ion and any fragment ions.

  • Data Analysis:

    • Compare the experimental m/z value with the theoretical m/z for the expected ruthenium acetate complex.

    • The isotopic pattern of ruthenium should be clearly visible and match the theoretical distribution.

    • Peaks that do not correspond to the target compound or its fragments may indicate impurities.

Elemental Analysis (CHNS)

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and sulfur in a compound, which can be compared to the theoretical values to assess purity.

Methodology:

  • Sample Preparation:

    • A small, accurately weighed amount of the dried and homogenized sample (typically 1-3 mg) is placed in a tin or silver capsule.[12]

  • Instrumentation and Analysis:

    • The sample is combusted at a high temperature (around 1000 °C) in a stream of oxygen.[13]

    • The resulting gases (CO₂, H₂O, N₂, SO₂) are separated by gas chromatography and quantified using a thermal conductivity detector.[13]

  • Data Analysis:

    • The measured percentages of C and H are compared with the theoretical values for the pure ruthenium acetate.

    • A significant deviation (typically >0.4%) from the theoretical values suggests the presence of impurities.[12]

Visualization of the Synthesis and Purification Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of ruthenium acetate, a crucial process for obtaining a high-purity product.

Synthesis and Purification Workflow of Ruthenium(III) Acetate cluster_synthesis Synthesis cluster_purification Purification Start Start Reactants RuCl3·xH2O + Sodium Acetate Start->Reactants Reaction Heating under Reflux Reactants->Reaction Solvent Acetic Acid Solvent->Reaction Cooling Cool to Room Temperature Reaction->Cooling Filtration Filter to remove insolubles Cooling->Filtration Concentration Concentrate the filtrate Filtration->Concentration Precipitation Precipitate the product Concentration->Precipitation Isolation Isolate by filtration Precipitation->Isolation Washing Wash with a suitable solvent Isolation->Washing Drying Dry under vacuum Washing->Drying FinalProduct Pure Ruthenium Acetate Drying->FinalProduct

Caption: A flowchart illustrating the key steps in the synthesis and purification of ruthenium(III) acetate.

References

Comparative

A Comparative Guide to Ruthenium Acetate Synthesis: E-Factor and Mass Productivity Analysis

For researchers, scientists, and professionals in drug development, the selection of a synthetic route for key compounds like ruthenium acetate (B1210297) is a critical decision that balances efficiency, cost, and enviro...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the selection of a synthetic route for key compounds like ruthenium acetate (B1210297) is a critical decision that balances efficiency, cost, and environmental impact. This guide provides an objective comparison of different synthesis methods for ruthenium acetate, with a focus on E-factor and mass productivity as key green chemistry metrics. Experimental data and detailed protocols are provided to support this analysis.

Comparison of Green Chemistry Metrics

The environmental impact and efficiency of chemical syntheses can be quantified using metrics such as the E-factor (Environmental Factor) and Mass Productivity. The E-factor represents the total mass of waste generated per unit mass of product, with a lower value indicating a greener process. Mass productivity, conversely, is the ratio of the mass of the final product to the total mass of materials used, with a higher value being more desirable.

The table below summarizes these metrics for various methods of synthesizing ruthenium acetate complexes.

Synthesis MethodStarting MaterialE-FactorMass Productivity (%)
Mechanochemical Grinding [RuCl₂(PPh₃)₃]3~16.7
Conventional Solution Method [RuCl₂(PPh₃)₃]420
Traditional Method from Ruthenium Trichloride (B1173362) RuCl₃·xH₂O>50<2

Note: The E-factor and Mass Productivity for the traditional method from Ruthenium Trichloride were estimated based on a patent describing a multi-step process with significant solvent and reagent usage. The values for the mechanochemical and conventional solution methods are for the synthesis of the specific complex [Ru(OAc)₂(PPh₃)₂].

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Mechanochemical Synthesis of [Ru(OAc)₂(PPh₃)₂]

This solvent-free method offers a significant reduction in waste and environmental impact.[1][2]

  • Reactants: Dichlorotris(triphenylphosphine)ruthenium(II) [RuCl₂(PPh₃)₃] and sodium acetate (NaOAc).

  • Procedure:

    • [RuCl₂(PPh₃)₃] and sodium acetate are placed in an agate mortar in a 1:10 molar ratio.

    • The mixture is manually ground for 30 minutes.

    • During grinding, a color change from black to brown-red is observed, indicating the formation of the product.

  • Yield: Approximately 80%.[1]

Conventional Solution-Based Synthesis of [Ru(OAc)₂(PPh₃)₂]

This method represents a more traditional approach that relies on the use of organic solvents.

  • Reactants: Dichlorotris(triphenylphosphine)ruthenium(II) [RuCl₂(PPh₃)₃] and sodium acetate (NaOAc).

  • Solvent: tert-Butanol (t-BuOH).

  • Procedure:

    • [RuCl₂(PPh₃)₃] and a molar excess of sodium acetate are suspended in t-BuOH.

    • The mixture is heated at reflux.

    • The reaction progress is monitored until completion.

    • The product is isolated through filtration and washing to remove unreacted starting materials and byproducts.

Traditional Synthesis of Basic Ruthenium Acetate from Ruthenium Trichloride

This method, often found in patent literature, typically involves multiple steps and generates a substantial amount of waste.[3]

  • Starting Material: Ruthenium trichloride hydrate (B1144303) (RuCl₃·xH₂O).

  • Procedure:

    • Ruthenium trichloride is dissolved in deionized water.

    • An alkali hydroxide (B78521) (e.g., sodium hydroxide) is added to precipitate ruthenium hydroxide.

    • The ruthenium hydroxide precipitate is filtered and washed.

    • The precipitate is then dissolved in nitric acid.

    • A carbonate solution (e.g., sodium carbonate) is added to re-precipitate ruthenium hydroxide, ensuring the removal of chloride ions.

    • The purified ruthenium hydroxide is filtered, washed, and then refluxed in an acetic acid solution for 1-4 hours.

    • The final ruthenium acetate product is obtained after cooling, filtration, and concentration.

  • Yield: High yields based on ruthenium content (e.g., 96.1%) are reported, but the overall process generates significant aqueous waste.[3]

Synthesis from Ruthenium (IV) Oxide

This alternative route avoids the use of chloride-containing precursors.[4]

  • Reactants: Ruthenium (IV) oxide (RuO₂) and a reducing agent (e.g., hydrazine).[4]

  • Solvent: Acetic acid.[4]

  • Procedure:

    • Ruthenium (IV) oxide is suspended in acetic acid.

    • A stoichiometric amount of hydrazine (B178648) is added to reduce Ru(IV) to Ru(III).

    • The mixture is then heated, typically at reflux, for an extended period (8-24 hours) to form the ruthenium (III) acetate solution.[4]

Synthesis Pathways and Green Metrics Overview

The logical flow and comparison of the different synthetic approaches are illustrated in the diagram below.

cluster_start Starting Materials cluster_methods Synthesis Methods cluster_products Products cluster_metrics Green Chemistry Metrics RuCl3 Ruthenium Trichloride (RuCl₃·xH₂O) RuCl2_PPh3_3 [RuCl₂(PPh₃)₃] RuCl3->RuCl2_PPh3_3 PPh₃ RuO2 Ruthenium (IV) Oxide (RuO₂) RuO2_Route Hydrazine Reduction (in Acetic Acid) RuO2->RuO2_Route Conventional Conventional Solution (Solvent-based) RuCl2_PPh3_3->Conventional NaOAc, t-BuOH, Reflux Mechanochem Mechanochemical (Solvent-free Grinding) RuCl2_PPh3_3->Mechanochem NaOAc, Grinding Traditional Traditional Solution (Multi-step, High Solvent) Basic_Ru_Acetate Basic Ruthenium Acetate Traditional->Basic_Ru_Acetate Metrics_Trad E-Factor: >50 Mass Prod: <2% Traditional->Metrics_Trad Ru_OAc_2_PPh3_2 [Ru(OAc)₂(PPh₃)₂] Conventional->Ru_OAc_2_PPh3_2 Metrics_Conv E-Factor: 4 Mass Prod: 20% Conventional->Metrics_Conv Mechanochem->Ru_OAc_2_PPh3_2 Metrics_Mech E-Factor: 3 Mass Prod: ~16.7% Mechanochem->Metrics_Mech RuO2_Route->Basic_Ru_Acetate

Caption: Comparison of ruthenium acetate synthesis routes.

References

Validation

A Comparative Guide to Ruthenium-Catalyzed Hydrogenation: Aqueous Phase vs. Organic Solvents

For researchers, scientists, and professionals in drug development, the choice of solvent in a catalytic hydrogenation reaction is critical, influencing reaction efficiency, selectivity, and environmental impact. Rutheni...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the choice of solvent in a catalytic hydrogenation reaction is critical, influencing reaction efficiency, selectivity, and environmental impact. Ruthenium-based catalysts are renowned for their high activity in hydrogenating a wide array of functional groups. This guide provides an objective comparison of their performance in aqueous versus organic solvent systems, supported by experimental data and detailed protocols.

While specific salts like ruthenium acetate (B1210297) are often used as catalyst precursors, the performance discussion typically revolves around the active ruthenium species generated in situ. The principles outlined here are broadly applicable to a range of homogeneous and heterogeneous ruthenium catalysts.

Performance Comparison: Water as a Non-Innocent Solvent

Historically, organic solvents have been the default medium for hydrogenation. However, research increasingly demonstrates that for ruthenium-catalyzed reactions, particularly the hydrogenation of polar, oxygenated molecules, water is not merely an inert, "green" alternative but an active promoter of catalytic activity.

Key Performance Metrics:

  • Catalyst Activity and Reaction Rates: For the hydrogenation of carbonyl compounds, ruthenium catalysts frequently exhibit significantly higher activity in aqueous media. This rate enhancement is attributed to water's ability to stabilize transition states through hydrogen bonding and potentially participate directly in the reaction mechanism by dissociating on the ruthenium surface.[1] In contrast, some ruthenium pincer complexes are highly optimized for organic solvents, where they show excellent performance in ester hydrogenation.[2][3]

  • Selectivity: The solvent can profoundly influence the chemoselectivity of a reaction. In the hydrogenation of α,β-unsaturated ketones, different solvents can favor the reduction of the C=C bond over the C=O bond, or vice versa.[4][5] Furthermore, innovative systems have been developed where selectivity can be switched. For instance, using a specific ruthenium catalyst on an amine-functionalized support, the hydrogenation of a carbonyl group can be turned on or off by the presence or absence of CO2 in the hydrogen stream, a phenomenon tied to the formation of alkylammonium formate (B1220265) species on the support.[6]

  • Catalyst Stability and Recyclability: Water-soluble ligands can stabilize ruthenium nanoparticles, allowing for the creation of robust aqueous catalyst suspensions.[7] Aqueous/organic biphasic systems offer a distinct advantage for catalyst recycling; the catalyst remains in the aqueous phase, facilitating simple separation from the organic product layer.[8] This can lead to substantial energy savings and economic benefits.[8]

Quantitative Data Summary

The following tables summarize experimental data from studies comparing ruthenium catalyst performance in different solvent systems.

Table 1: Hydrogenation of Levulinic Acid (LA) to γ-Valerolactone (GVL) Data synthesized from findings reported in literature.[8]

Catalyst SystemSolventTemperature (°C)H₂ Pressure (bar)LA Conversion (%)GVL Yield (mol%)Observations
Ru/TiO₂Water Not specifiedNot specified~100%95%Highest catalytic activity observed in aqueous medium.
Ru/TiO₂Tetrahydrofuran (THF)Not specifiedNot specified0%0%System shows no catalytic activity in this organic solvent.[8]
Ru/HAPWater 705HighHighHighest activity found in the most polar solvent.[8]
Ru/HAPEthanol705ModerateModerateActivity decreased with decreasing solvent polarity.[8]
Ru/HAPToluene705LowLowLowest activity observed in the nonpolar solvent.[8]

Table 2: Hydrogenation of Benzylidene Acetone (B3395972) (an α,β-Unsaturated Ketone) Data synthesized from findings reported in literature.[4]

Catalyst SystemSolvent SystemH-DonorTemperature (°C)Time (h)Conversion (%)Selectivity (Saturated Ketone vs. Unsaturated Alcohol)
[RuCl₂(p-cymene)(CAP)]MeOH/H₂O (1:1)HCOONa80499.4%High selectivity towards saturated ketone
[RuCl(p-cymene)(MeCN)(CAP)]PF₆MeOH/H₂O (1:1)HCOONa80482.6%83.4% towards saturated ketone

Mechanistic Considerations & Visualizations

The choice of solvent directly impacts the reaction mechanism. The diagrams below illustrate key workflows and proposed mechanistic roles of the solvent.

G cluster_aqueous Aqueous-Phase Workflow cluster_organic Organic-Phase Workflow aq_start Prepare Aqueous Catalyst Solution aq_react Add Substrate (often in miscible co-solvent or as separate phase) aq_start->aq_react aq_run Run Reaction under H₂ or with H-donor aq_react->aq_run aq_sep Phase Separation (Product in Organic Layer) aq_run->aq_sep aq_iso Isolate Product aq_sep->aq_iso aq_rec Recycle Aqueous Catalyst Phase aq_sep->aq_rec org_start Prepare Homogeneous Organic Solution (Catalyst + Substrate) org_run Run Reaction under H₂ or with H-donor org_start->org_run org_workup Perform Work-up (e.g., Column Chromatography) org_run->org_workup org_iso Isolate Product org_workup->org_iso

Caption: Comparative experimental workflows for hydrogenation.

G cluster_A Hypothesis A: Transition State Stabilization cluster_B Hypothesis B: Water Dissociation title Proposed Roles of Water in Enhancing Ruthenium-Catalyzed Carbonyl Hydrogenation cluster_A cluster_A cluster_B cluster_B Ru_A Ru Surface CO_A R₂C=O CO_A->Ru_A adsorbs TS_A [Transition State] H2O_A H₂O H2O_A->TS_A H-Bonds, lowers activation energy Ru_B Ru Surface Diss H₂O ⇌ H(ads) + OH(ads) H2O_B H₂O H2O_B->Ru_B adsorbs Prod_B R₂CH-OH Diss->Prod_B H(ads) provides proton source for hydrogenation CO_B R₂C=O CO_B->Ru_B adsorbs

Caption: Mechanisms for water's promotion of catalysis.[1]

G start Start: Select Solvent for Ru-Catalyzed Hydrogenation substrate_polarity Is the substrate highly polar / water-soluble? start->substrate_polarity catalyst_type Is a specific water-soluble or organic-soluble catalyst required? substrate_polarity->catalyst_type No aqueous Choice: Aqueous or Biphasic System substrate_polarity->aqueous Yes recycling Is catalyst recycling a key priority? catalyst_type->recycling Not Specified catalyst_type->aqueous Water-Soluble organic Choice: Organic Solvent catalyst_type->organic Organic-Soluble recycling->aqueous Yes recycling->organic No

Caption: Logical guide for selecting a solvent system.

Experimental Protocols

The following are representative protocols for conducting ruthenium-catalyzed hydrogenation in both aqueous and organic media.

Protocol 1: Aqueous-Phase Transfer Hydrogenation of an α,β-Unsaturated Ketone

This protocol is adapted from the transfer hydrogenation of benzylidene acetone using a water-soluble ruthenium-CAP complex.[4]

Materials:

  • Ruthenium catalyst (e.g., [RuCl(η⁶-p-cymene)(CAP)₂]PF₆)

  • Substrate (e.g., benzylidene acetone)

  • Hydrogen donor (e.g., Sodium formate, HCOONa)

  • Solvents: Methanol (B129727) (MeOH) and deionized, degassed water

  • Schlenk tube and standard inert atmosphere equipment (Nitrogen or Argon)

  • Magnetic stirrer and heating plate

Procedure:

  • Catalyst & H-Donor Preparation: In a Schlenk tube under an inert nitrogen atmosphere, add the ruthenium catalyst (1 mol% relative to the substrate) and sodium formate (10 equivalents relative to the substrate).

  • Solvent Addition: Add 2.0 mL of degassed water to dissolve the sodium formate, followed by 2.0 mL of degassed methanol to create a 1:1 MeOH/H₂O mixture. This ensures the catalyst is fully dissolved.

  • Substrate Addition: In a separate vial, dissolve the substrate (1 equivalent) in 2.0 mL of degassed methanol.

  • Reaction Initiation: Heat the catalyst solution to the desired temperature (e.g., 80 °C). Once the temperature is stable, add the substrate solution to the reaction mixture via syringe.

  • Monitoring: Stir the reaction mixture at temperature. Monitor the reaction progress by taking aliquots (e.g., 0.1 mL) at regular intervals. Dilute the aliquot with methanol (0.4 mL) and analyze by GC or GC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to isolate the product.

Protocol 2: Organic-Phase Transfer Hydrogenation of a Ketone

This protocol is adapted from the transfer hydrogenation of acetophenone (B1666503) in 2-propanol.[9]

Materials:

  • Ruthenium catalyst (e.g., Ru(L₂)(PPh₃)Cl₂)

  • Substrate (e.g., acetophenone)

  • Solvent/Hydrogen donor: 2-propanol (isopropanol, ⁱPrOH)

  • Base (e.g., Potassium isopropoxide, ⁱPrOK)

  • Internal standard for GC analysis (e.g., dodecane)

  • Schlenk tube and standard inert atmosphere equipment (Nitrogen or Argon)

  • Magnetic stirrer and heating plate

Procedure:

  • Reaction Setup: To a Schlenk tube under a nitrogen atmosphere, add the ruthenium catalyst (1 mol% relative to the substrate), the substrate (1 equivalent, e.g., 2.0 mmol), and the base (5-10 mol%, e.g., 0.1 mmol ⁱPrOK).

  • Solvent Addition: Add a sufficient volume of dry 2-propanol to achieve the desired substrate concentration (e.g., 2 M).

  • Internal Standard: If quantifying by GC, add a known amount of an internal standard (e.g., dodecane).

  • Reaction Initiation: Place the sealed Schlenk tube in a preheated oil bath at the desired temperature (e.g., 82 °C) and begin vigorous stirring.

  • Monitoring: Monitor the reaction by taking aliquots via syringe and analyzing by GC to determine the conversion of the ketone to the corresponding alcohol.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water. Extract the product with an organic solvent like ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.[9][10]

References

Comparative

A Comparative Structural Analysis of Iron(III) Acetate and Ruthenium(III) Acetate

A detailed guide for researchers, scientists, and drug development professionals on the structural nuances of Iron(III) and Ruthenium(III) acetate (B1210297), supported by experimental data and characterization protocols...

Author: BenchChem Technical Support Team. Date: December 2025

A detailed guide for researchers, scientists, and drug development professionals on the structural nuances of Iron(III) and Ruthenium(III) acetate (B1210297), supported by experimental data and characterization protocols.

Iron(III) acetate and ruthenium(III) acetate are coordination complexes that garner significant interest in various chemical and biomedical applications, including catalysis and as precursors for metal-organic frameworks. While both are often referred to as "basic" metal acetates and share a fundamental structural motif, a detailed comparison reveals subtle yet important differences in their molecular architecture and properties. This guide provides an objective comparison of their structures, supported by experimental data and detailed methodologies for their synthesis and characterization.

Core Structural Features: A Tale of Two Trinuclear Clusters

At the heart of both iron(III) acetate and ruthenium(III) acetate lies a trinuclear, oxo-centered cationic cluster with the general formula [M₃O(O₂CCH₃)₆(H₂O)₃]⁺.[1] This core structure is characterized by three metal ions in a +3 oxidation state arranged at the vertices of an equilateral triangle. A central oxygen atom (μ₃-oxo) bridges these three metal centers.[2]

The metal ions are further bridged by six acetate ligands, with two acetate groups spanning each edge of the metal triangle. The coordination sphere of each metal ion is completed by a terminal water molecule, resulting in a distorted octahedral geometry for each metal center.[3][4] This fundamental trinuclear structure is a common feature for several trivalent metal acetates, including those of chromium, manganese, and rhodium.[1]

Below is a visual representation of this shared core structure.

G O_central O M1 M O_central->M1 M2 M O_central->M2 M3 M O_central->M3 OAc12 OAc M1->OAc12 OAc13 OAc M1->OAc13 OAc12_2 OAc M1->OAc12_2 OAc13_2 OAc M1->OAc13_2 H2O1 H₂O M1->H2O1 M2->OAc12 OAc23 OAc M2->OAc23 M2->OAc12_2 OAc23_2 OAc M2->OAc23_2 H2O2 H₂O M2->H2O2 M3->OAc23 M3->OAc13 M3->OAc23_2 M3->OAc13_2 H2O3 H₂O M3->H2O3 G cluster_0 Synthesis of [Fe₃O(OAc)₆(H₂O)₃]Cl A Dissolve FeCl₃·6H₂O in ethanol B Add sodium acetate A->B C Reflux the mixture B->C D Cool and filter C->D E Wash with ethanol and ether D->E F Dry in vacuo E->F

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Ruthenium Acetate: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of ruthenium acetate (B1210297) is paramount for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists...

Author: BenchChem Technical Support Team. Date: December 2025

The safe and compliant disposal of ruthenium acetate (B1210297) is paramount for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage ruthenium acetate waste effectively. Adherence to these protocols is critical due to the hazardous nature of ruthenium compounds.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all relevant safety measures are in place.

Personal Protective Equipment (PPE): All personnel handling ruthenium acetate waste must wear appropriate PPE to prevent exposure.[1][2][3][4] This includes:

  • Gloves: Chemical-resistant gloves, such as neoprene or nitrile rubber, are mandatory.[2]

  • Eye Protection: Chemical safety goggles or a face shield must be worn.[2][3][4]

  • Protective Clothing: A lab coat or a chemical-resistant suit should be worn to protect the skin.[2][3][4]

Work Area and Handling:

  • Ventilation: Always handle ruthenium acetate in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[2][3][4]

  • Avoid Dust Formation: Take care to avoid the formation and dispersion of dust when handling solid ruthenium acetate.[2][4]

  • Spill Management: In the event of a spill, contain the material with dikes or absorbents to prevent it from entering sewers or streams.[2] Sweep or shovel the spilled material into a suitable, closed container for disposal.[2]

Step-by-Step Disposal Protocol

The primary and most critical step in the disposal of ruthenium acetate is to engage a licensed professional waste disposal service.[1][4] Do not attempt to dispose of this material through standard laboratory drains or as regular solid waste.[1][4]

  • Waste Collection:

    • Collect all ruthenium acetate waste, including contaminated materials like weighing paper, gloves, and wipes, in a designated, clearly labeled, and closed container.[1][2][4]

    • Ensure the container is compatible with the chemical waste.

  • Labeling and Storage:

    • Properly label the waste container with "Hazardous Waste," the chemical name ("Ruthenium Acetate"), and any other information required by your institution's environmental health and safety (EHS) department.

    • Store the sealed waste container in a designated satellite accumulation area until it is collected by the professional disposal service.[5]

  • Contacting a Licensed Disposal Service:

    • Your institution's EHS department will typically manage the final disposal. Contact them to arrange for the pickup of the hazardous waste.

    • Provide the EHS department or the licensed disposal company with all necessary information about the waste, including its composition and quantity.

  • Consideration for Recycling:

    • Ruthenium is a valuable and rare metal.[6][7] Inquire with your EHS department or the waste disposal service about recycling or recovery options for ruthenium-containing waste.[6][7]

Quantitative Data Summary

The available safety data sheets do not provide specific quantitative limits (e.g., concentration thresholds for drain disposal). The consistent guideline is that ruthenium acetate should not be disposed of in the sewer system and must be handled as hazardous waste.

ParameterGuideline
Drain Disposal Prohibited. Do not allow to enter surface water or drains.[1][4]
Solid Waste Disposal Prohibited for the chemical itself. Contaminated materials should be collected as hazardous waste.
Waste Container Must be a suitable, closed, and properly labeled container.[1][2][4]
Professional Disposal Mandatory. Contact a licensed professional waste disposal service for final disposal.[1][4]

Experimental Workflow for Disposal

The logical flow for the proper disposal of ruthenium acetate is depicted in the following diagram. This workflow emphasizes safety, containment, and regulatory compliance.

RutheniumAcetateDisposal Start Start: Ruthenium Acetate Waste Generated PPE Wear Appropriate PPE (Gloves, Goggles, Lab Coat) Start->PPE Collect Collect Waste in a Sealed, Labeled Container PPE->Collect Store Store in Designated Satellite Accumulation Area Collect->Store ContactEHS Contact Institutional EHS for Waste Pickup Store->ContactEHS ProfessionalDisposal Licensed Professional Disposal Service Handles Waste ContactEHS->ProfessionalDisposal End End: Safe and Compliant Disposal ProfessionalDisposal->End

References

Handling

Safeguarding Your Research: A Comprehensive Guide to Handling Ruthenium Acetate

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Ruthenium aceta...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Ruthenium acetate (B1210297), offering procedural, step-by-step guidance to foster a secure research environment.

Ruthenium acetate is a moderately water-soluble crystalline compound that serves as a precursor for producing ultra-high purity compounds, catalysts, and nanoscale materials.[1] However, it is crucial to handle this chemical with care, as it can be toxic if swallowed and may cause severe skin burns and eye damage, as well as skin and eye irritation.[2][3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against accidental exposure. The following table summarizes the necessary PPE for handling Ruthenium acetate.

PPE CategoryItemSpecification
Eye Protection Safety Goggles or Face ShieldMust be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[3][4]
Hand Protection Chemical-resistant GlovesInspect gloves prior to use and use proper glove removal technique to avoid skin contact.[3]
Body Protection Protective ClothingWear appropriate protective clothing to prevent skin exposure.[2][4]
Respiratory Protection NIOSH/MSHA Approved RespiratorUse respirators and components tested and approved under appropriate government standards.[2][3]

Operational Plan for Handling Ruthenium Acetate

A systematic approach to handling, storage, and disposal is critical to maintaining a safe laboratory environment.

1. Preparation and Handling:

  • Ensure adequate ventilation, such as a fume hood, to minimize exposure to dust.[3][5]

  • Avoid contact with skin, eyes, and clothing.[2][6]

  • Do not breathe in dust.[6]

  • Avoid ingestion and inhalation.[2]

  • Wash hands thoroughly after handling.[2]

2. Storage:

  • Store in a cool, dry place.[4]

  • Keep the container tightly closed when not in use.[2][6]

  • Some sources recommend storing at 2°C - 8°C.[2]

3. Accidental Release Measures:

  • Evacuate personnel to safe areas.[3]

  • Use personal protective equipment.[3]

  • Avoid dust formation.[3]

  • Sweep up the spill and place it in a suitable, closed container for disposal.[3]

  • Do not let the product enter drains.[3]

4. Disposal:

  • Dispose of waste according to applicable laws and regulations.

  • It is recommended to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator.[2]

  • Alternatively, contact a licensed professional waste disposal service.[3]

First Aid Procedures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure RouteFirst Aid Procedure
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing. Consult a physician.[2][3][6]
Skin Contact Wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Consult a physician.[2][3]
Ingestion Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician.[3]
Inhalation Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[3]

Visualizing Safe Handling and Emergency Response

To further clarify the procedural flow, the following diagrams illustrate the safe handling workflow and the appropriate first aid response for various exposure scenarios.

Safe Handling Workflow for Ruthenium Acetate cluster_prep Preparation cluster_handling Handling cluster_storage Storage cluster_disposal Disposal prep_ppe Don Appropriate PPE prep_vent Ensure Proper Ventilation prep_ppe->prep_vent handle_avoid Avoid Contact, Inhalation, Ingestion prep_vent->handle_avoid handle_wash Wash Hands After Handling handle_avoid->handle_wash storage_cool Store in Cool, Dry Place handle_wash->storage_cool storage_tight Keep Container Tightly Closed storage_cool->storage_tight dispose_professional Contact Licensed Disposal Service storage_tight->dispose_professional

Caption: Workflow for the safe handling of Ruthenium acetate.

First Aid Response for Ruthenium Acetate Exposure cluster_routes Exposure Route cluster_actions Immediate Action exposure Exposure Occurs eye Eye Contact exposure->eye skin Skin Contact exposure->skin ingestion Ingestion exposure->ingestion inhalation Inhalation exposure->inhalation flush_eyes Flush Eyes with Water (15 mins) eye->flush_eyes wash_skin Wash Skin with Soap & Water (15 mins) skin->wash_skin rinse_mouth Rinse Mouth with Water ingestion->rinse_mouth fresh_air Move to Fresh Air inhalation->fresh_air consult Consult a Physician flush_eyes->consult wash_skin->consult rinse_mouth->consult fresh_air->consult

References

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